NCT-504

Core Science & Biosynthesis

Unveiling NCT-504: A Selective Allosteric Inhibitor of PIP4Kγ for Huntington's Disease Research

A Technical Guide for Researchers and Drug Development Professionals

NCT-504 is a potent and selective allosteric inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase, type II gamma (PIP4Kγ), a lipid kinase implicated in cellular signaling pathways relevant to neurodegenerative disorders. This document provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activities of NCT-504, with a focus on its potential as a therapeutic agent for Huntington's disease.

Chemical Structure and Physicochemical Properties

NCT-504, with the chemical formula C15H12N6O2S3, is a thienopyrimidine derivative.[1] Its structure is characterized by a 5-phenylthieno[2,3-d]pyrimidine core.[2] The key physicochemical properties of NCT-504 are summarized in the table below.

Property	Value	Reference
Molecular Formula	C15H12N6O2S3	[1]
Molecular Weight	404.49 g/mol	[1]
CAS Number	1222765-97-0	[1]
Appearance	White to light yellow solid
SMILES	CN1N=NN=C1SC2=C(C(C3=CC=CC(S(=O)(C)=O)=C3)=CS4)C4=NC=N2
Solubility	Soluble in DMSO (125 mg/mL)

Mechanism of Action and Biological Activity

NCT-504 functions as a selective allosteric inhibitor of PIP4Kγ, with a reported half-maximal inhibitory concentration (IC50) of 15.8 μM. It exhibits high selectivity for PIP4Kγ over other kinases, including PIP4Kα and PIP4Kβ, where it shows weak to no inhibition. The allosteric nature of its inhibition is supported by the finding that a G-loop mutant of PIP4Kγ is resistant to NCT-504.

The primary biological effect of NCT-504 is the induction of autophagy, the cellular process for degrading and recycling cellular components. This is achieved through the modulation of phosphoinositide levels. Specifically, treatment with NCT-504 leads to an elevation in the cellular levels of phosphatidylinositol 3,5-bisphosphate (PI(3,5)P2), phosphatidylinositol 3-phosphate (PI3P), and phosphatidylinositol 5-phosphate (PI5P). This increase in autophagy flux is associated with a reduction in the levels of mutant huntingtin (mHtt) protein, the causative agent of Huntington's disease.

The following diagram illustrates the proposed signaling pathway of NCT-504.

Caption: Proposed signaling pathway of NCT-504.

In Vitro and In Vivo Efficacy

Studies in various cell models have demonstrated the efficacy of NCT-504 in reducing mHtt levels. Treatment of PC12 cells expressing GFP-Htt(exon1)-Q103 with NCT-504 resulted in a robust reduction of the GFP signal. Furthermore, NCT-504 decreased huntingtin aggregates in HEK293T cells and lowered full-length mHtt protein in Huntington's disease patient fibroblasts. Importantly, the compound was shown to increase autophagy flux and decrease huntingtin protein in 293A cells. In vivo studies using Drosophila models of Huntington's disease have shown that genetic targeting of PIP4K mitigated disease-associated phenotypes.

The following table summarizes the key experimental findings on the biological effects of NCT-504.

Effect	Model System	Observation	Reference
Inhibition of PIP4Kγ	In vitro kinase assay	IC50 = 15.8 μM
Kinase Selectivity	DiscoverX KINOMEscan	Active against only PIP4Kγ (>65% inhibition at 10 μM)
Elevation of Phosphoinositides	Mouse Embryonic Fibroblasts (MEFs)	Increased levels of PI(3,5)P2, PI3P, and PI5P
Induction of Autophagy	293A cells, MEFs	Increased autophagy flux and formation of autolysosomes
Reduction of mHtt levels	PC12 cells expressing GFP-Htt(exon1)-Q103	Robust reduction in GFP signal
Decrease in mHtt aggregates	HEK293T cells with GFP-Htt(exon1)-Q74	Decreased huntingtin aggregates
Reduction of full-length mHtt	Huntington's disease patient fibroblasts	Lowered full-length mutant huntingtin protein
Amelioration of HD phenotypes	Drosophila models of Huntington's disease	Mitigated neuronal dysfunction and degeneration

Experimental Protocols

Synthesis of NCT-504

While a detailed, step-by-step synthesis protocol for NCT-504 is not publicly available, the general methodology involves the use of a key intermediate, 5-bromo-4-chlorothieno[2,3-d]pyrimidine, which is prepared according to established patent literature (WO2012/44993 A1). The synthesis of related thienopyrimidine derivatives often involves a three-component one-pot reaction to form 2-aminothiophene analogues, followed by cyclization to yield the thienopyrimidine core. All reactions are typically conducted under an inert atmosphere (dry argon or nitrogen) in dried glassware.

The logical workflow for the synthesis is depicted below.

Caption: General synthetic workflow for thienopyrimidines.

Western Blot Analysis for Autophagy Induction

To assess the induction of autophagy, Western blot analysis can be performed on cell lysates.

• Cell Culture and Treatment: HEK293T cells are cultured and treated with varying concentrations of NCT-504 (e.g., 5 μM, 10 μM) for different time points (e.g., 2 hours, 6 hours).

• Cell Lysis: Cells are harvested and lysed in a suitable buffer to extract total proteins.

• Protein Quantification: The concentration of total protein in each lysate is determined using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Antibody Incubation: The membrane is blocked and then incubated with primary antibodies against autophagy markers such as LC3-II and p62. This is followed by incubation with a corresponding secondary antibody.

• Detection: The protein bands are visualized using an appropriate detection reagent and imaging system. An increase in the LC3-II/LC3-I ratio is indicative of induced autophagosome formation.

Measurement of Phosphoinositide Levels by HPLC

The levels of various phosphoinositides can be quantified using High-Performance Liquid Chromatography (HPLC).

• Cell Labeling: Mouse Embryonic Fibroblasts (MEFs) are labeled with myo-[3H]inositol for 48 hours to incorporate the radioactive tracer into phosphoinositides.

• NCT-504 Treatment: Cells are treated with NCT-504 at the desired concentration and for the specified duration.

• Lipid Extraction: The labeled phosphoinositides are extracted from the cells using an appropriate solvent system.

• HPLC Analysis: The extracted lipids are deacylated and separated by anion-exchange HPLC.

• Quantification: The amount of radioactivity in the fractions corresponding to specific phosphoinositides (PI(3,5)P2, PI3P, PI5P) is measured using a scintillation counter to determine their relative levels.

The following diagram outlines the experimental workflow for phosphoinositide measurement.

Caption: Workflow for measuring phosphoinositide levels.

Conclusion

NCT-504 is a valuable research tool for investigating the role of PIP4Kγ in cellular processes, particularly autophagy. Its ability to selectively inhibit PIP4Kγ and subsequently reduce the levels of mutant huntingtin protein in various preclinical models makes it a promising lead compound for the development of novel therapeutics for Huntington's disease and potentially other neurodegenerative disorders characterized by protein aggregation. Further research is warranted to fully elucidate its mechanism of action and to evaluate its therapeutic potential in more advanced disease models.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]

The Binding Affinity of NCT-504 to PIP4Kγ: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity of the selective allosteric inhibitor, NCT-504, to its target, Phosphatidylinositol 5-Phosphate 4-Kinase gamma (PIP4Kγ). This document consolidates quantitative data, details experimental methodologies, and visualizes the relevant biological pathways and experimental workflows.

Quantitative Binding Affinity Data

The interaction between NCT-504 and PIP4Kγ has been characterized by determining its dissociation constant (Kd) and half-maximal inhibitory concentration (IC50). These values provide a quantitative measure of the inhibitor's potency and binding strength.

Parameter	Value	Assay Type	Source
Kd	354 nM	DiscoverX KINOMEscan®	[1]
IC50	15.8 µM	Reconstituted Phosphorylation Assay	[1][2]

Table 1: Summary of quantitative binding data for NCT-504 with PIP4Kγ.

The significant difference between the Kd and IC50 values is attributed to the allosteric nature of NCT-504's inhibition. The Kd value, determined through a direct binding competition assay, reflects the intrinsic binding affinity of the compound to the enzyme. In contrast, the IC50 value, measured in an enzymatic activity assay, is influenced by the allosteric mechanism which may not directly compete with the ATP substrate.

Signaling Pathway and Mechanism of Action

NCT-504 is a selective, allosteric inhibitor of PIP4Kγ. PIP4Kγ is a lipid kinase that phosphorylates phosphatidylinositol 5-phosphate (PI5P) to produce phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), a key signaling molecule in the phosphoinositide pathway. By inhibiting PIP4Kγ, NCT-504 modulates the levels of these phosphoinositides, which has been shown to induce autophagy. This mechanism is of particular interest in the context of neurodegenerative disorders like Huntington's disease, where the clearance of mutant huntingtin (mHtt) protein aggregates is a key therapeutic strategy.

PIP4Kγ signaling and NCT-504 inhibition.

Experimental Protocols

The binding affinity and inhibitory activity of NCT-504 against PIP4Kγ were determined using two primary experimental methodologies: the DiscoverX KINOMEscan® assay for direct binding affinity (Kd) and a reconstituted phosphorylation assay for enzymatic inhibition (IC50).

DiscoverX KINOMEscan® Assay (Kd Determination)

The KINOMEscan® platform utilizes a proprietary active site-directed competition binding assay to quantify the interaction between a test compound and a panel of kinases.

Principle: The assay measures the ability of a test compound (NCT-504) to compete with an immobilized, active-site-directed ligand for binding to the kinase of interest (PIP4Kγ). The kinase is tagged with a DNA molecule, and the amount of kinase bound to the immobilized ligand is quantified using quantitative PCR (qPCR) of the DNA tag. A lower amount of bound kinase in the presence of the test compound indicates a stronger binding affinity.

General Workflow:

KINOMEscan® experimental workflow.

Reconstituted Phosphorylation Assay (IC50 Determination)

This biochemical assay directly measures the enzymatic activity of PIP4Kγ in the presence of varying concentrations of the inhibitor, NCT-504.

Principle: The assay measures the transfer of a phosphate group from a donor molecule (typically ATP) to the lipid substrate, phosphatidylinositol 5-phosphate (PI5P), by purified, full-length PIP4Kγ. The amount of phosphorylated product, phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), is then quantified. The IC50 value is the concentration of NCT-504 required to inhibit 50% of the enzymatic activity.

General Workflow:

Reconstituted phosphorylation assay workflow.

Key Reagents and Considerations:

• Enzyme: Purified, full-length recombinant PIP4Kγ.

• Substrate: Phosphatidylinositol 5-phosphate (PI5P), often presented in lipid vesicles.

• Phosphate Donor: Adenosine triphosphate (ATP), which can be radiolabeled (e.g., [γ-³²P]ATP) for detection.

• Detection Method: The method for quantifying the phosphorylated product can vary, including thin-layer chromatography (TLC) followed by autoradiography, or luminescence-based assays that measure ADP production.

Conclusion

NCT-504 is a well-characterized, selective allosteric inhibitor of PIP4Kγ with a binding affinity in the nanomolar range and cellular activity in the micromolar range. The methodologies outlined in this guide, including direct binding and enzymatic assays, provide a robust framework for the continued investigation of this and other kinase inhibitors. The unique mechanism of action of NCT-504, involving the modulation of phosphoinositide signaling and induction of autophagy, highlights its potential as a therapeutic agent for neurodegenerative diseases such as Huntington's.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Allosteric Kinetics Explained: Definition, Examples, Practice & Video Lessons [pearson.com]

Cellular Pathways Modulated by NCT-504 Treatment: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

NCT-504 is a selective, allosteric inhibitor of phosphatidylinositol-5-phosphate 4-kinase, type II gamma (PIP4Kγ).[1] Its mechanism of action centers on the modulation of cellular protein degradation and waste clearance pathways, showing potential therapeutic applications in neurodegenerative diseases characterized by the accumulation of toxic protein aggregates.[2][3] This technical guide provides an in-depth overview of the cellular pathways modulated by NCT-504 treatment, supported by quantitative data, detailed experimental protocols, and visual representations of the key signaling cascades and experimental workflows.

Core Mechanism of Action: PIP4Kγ Inhibition and Phosphoinositide Modulation

NCT-504 functions as a potent and selective inhibitor of PIP4Kγ, an enzyme that phosphorylates phosphatidylinositol 5-phosphate (PI5P) to generate phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[4] By inhibiting PIP4Kγ, NCT-504 treatment leads to significant alterations in the cellular levels of key phosphoinositide signaling lipids. Specifically, treatment with NCT-504 results in a time- and dose-dependent increase in the levels of PI5P, phosphatidylinositol 3,5-bisphosphate (PI(3,5)P2), and to a lesser extent, phosphatidylinositol 3-phosphate (PI3P).[5] These changes in phosphoinositide concentrations are critical as they act as secondary messengers, influencing the recruitment and activation of proteins involved in vesicle trafficking and degradation pathways.

Visualizing the Primary Signaling Cascade

The following diagram illustrates the direct impact of NCT-504 on PIP4Kγ and the subsequent changes in phosphoinositide levels.

Caption: NCT-504 inhibits PIP4Kγ, leading to increased levels of key phosphoinositide lipids.

Modulation of Protein Degradation Pathways

A primary consequence of NCT-504 treatment is the enhanced clearance of aggregation-prone proteins, such as mutant huntingtin (mHtt) and Tau. This is achieved through the modulation of two major cellular degradation pathways: autophagy and the endosomal sorting complexes required for transport (ESCRT) pathway.

Upregulation of Autophagic Flux

NCT-504 treatment has been shown to increase autophagic flux, the dynamic process of autophagosome formation, fusion with lysosomes, and degradation of cargo. This effect is crucial for the clearance of toxic protein aggregates. The increase in PI3P, PI5P, and PI(3,5)P2 levels is thought to contribute to this upregulation, as these lipids are known regulators of autophagy. The effect of NCT-504 on autophagy is dose-dependent and has been observed in various cell types, including primary neurons.

Diversion to the ESCRT-Dependent MVB Pathway

Interestingly, NCT-504 also diverts neurodegenerative-associated proteins from the canonical autophagy pathway to the ESCRT-dependent multivesicular body (MVB) pathway for degradation. This alternative route for protein clearance is significant as it can function independently of canonical autophagy, as demonstrated by the fact that NCT-504-mediated degradation of Tau still occurs in Atg7-depleted cells. Treatment with NCT-504 leads to a proliferation of endolysosomal organelles, including MVBs, and an enhanced association of mHtt and Tau with these structures.

Regulation of TFEB

Transcription factor EB (TFEB) is a master regulator of lysosomal biogenesis and autophagy. NCT-504 treatment leads to a reduction in the cellular levels of TFEB. Intriguingly, the shRNA-mediated knockdown of TFEB has been shown to be sufficient to increase the abundance of MVBs and enhance the degradation of Tau. This suggests a potential link between the NCT-504-mediated reduction in TFEB and the observed increase in MVB-mediated degradation.

Visualizing the Dual Degradation Pathways

The following diagram illustrates how NCT-504 modulates both autophagy and the ESCRT/MVB pathway to enhance the degradation of toxic proteins.

Caption: NCT-504 enhances toxic protein clearance via autophagy and the ESCRT/MVB pathway.

Quantitative Data Summary

The effects of NCT-504 are dose-dependent. The following tables summarize key quantitative findings from various studies.

Table 1: Effect of NCT-504 on Mutant Huntingtin (mHtt) Levels

Cell Type	mHtt Construct	NCT-504 Concentration	Treatment Duration	Reduction in mHtt/Aggregates	Reference
PC12	GFP-Htt(exon1)-Q103	Dose-dependent	Not Specified	Robust reduction in GFP signal
HEK293T	GFP-Htt(exon1)-Q74	2 µM	48 hours	Significant decrease in aggregates
Primary Cortical Neurons	Htt(exon1)-Q74	2.5 µM - 5 µM	Not Specified	Lowered levels of Htt(exon1)-Q74
Atg7+/+ MEF	GFP-Htt(exon1)-Q74	2 µM	48 hours	Lowered levels of aggregates
Atg7-/- MEF	GFP-Htt(exon1)-Q74	2 µM	48 hours	No significant reduction

Table 2: Effect of NCT-504 on Phosphoinositide Levels in MEF Cells

Phosphoinositide	NCT-504 Concentration	Treatment Duration	Change in Levels	Reference
PI5P	10 µM	12 hours	Increased
PI(3,5)P2	10 µM	12 hours	Increased
PI3P	10 µM	12 hours	Increased
PI(4,5)P2	10 µM	12 hours	No significant change

Table 3: Effect of NCT-504 on Autophagic Flux

Cell Type	NCT-504 Concentration	Treatment Duration	Observation	Reference
Rat Primary Cortical Neurons	500 nM - 1 µM	Up to 72 hours	Enhanced rate of Dendra2-LC3 turnover
293A Cells	2.4 µM - 40 µM	Not Specified	Dose-dependent increase in autophagosome formation and autophagy flux

Experimental Protocols

This section provides an overview of the key experimental methodologies used to study the effects of NCT-504.

Cell Culture and Treatment

• Cell Lines: HEK293T, PC12, Mouse Embryonic Fibroblasts (MEFs; Atg7+/+ and Atg7-/-), and immortalized striatal neurons from STHdhQ111 mutant mice are commonly used.

• Primary Cells: Primary cortical neurons are isolated from rodent embryos.

• Transfection: Cells are typically transfected with plasmids encoding fluorescently tagged proteins (e.g., GFP-Htt-polyQ) using standard lipid-based transfection reagents.

• NCT-504 Treatment: NCT-504 is dissolved in DMSO and added to the cell culture medium at final concentrations ranging from nanomolar to micromolar, depending on the assay. Control cells are treated with an equivalent volume of DMSO. Treatment durations vary from a few hours to several days.

Assessment of mHtt Aggregation

• Fluorescence Microscopy: Cells expressing GFP-tagged mHtt are fixed, and the percentage of cells containing fluorescent aggregates is quantified by manual counting or automated image analysis.

• Western Blotting: Cell lysates are subjected to SDS-PAGE and immunoblotted with antibodies specific for huntingtin or polyglutamine tracts to assess the levels of soluble and aggregated mHtt.

• Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay: This high-throughput assay is used to quantify Htt protein levels in cell lysates. It typically involves a pair of antibodies targeting different epitopes on the Htt protein, one labeled with a donor fluorophore and the other with an acceptor. The FRET signal is proportional to the amount of Htt protein present.

Measurement of Autophagic Flux

• LC3-II Western Blotting: The conversion of LC3-I to the lipidated form, LC3-II, is a hallmark of autophagosome formation. Western blotting for LC3 is performed in the presence and absence of lysosomal inhibitors (e.g., bafilomycin A1) to assess autophagic flux.

• Fluorescent Reporter Assays: Cells are transfected with tandem fluorescent-tagged LC3 (e.g., mRFP-GFP-LC3) or a photoconvertible Dendra2-LC3 reporter. Changes in the fluorescence signal upon autophagosome-lysosome fusion are monitored by microscopy or flow cytometry to measure autophagic flux.

Analysis of Phosphoinositide Levels

• Metabolic Labeling and HPLC: Cells are incubated with ³H-inositol to label the cellular phosphoinositide pool. Lipids are then extracted, deacylated, and separated by high-performance liquid chromatography (HPLC) to quantify the levels of different phosphoinositide species.

Visualizing a Representative Experimental Workflow

The following diagram outlines a typical workflow for assessing the effect of NCT-504 on mHtt aggregation.

Caption: A typical experimental workflow to evaluate the effect of NCT-504 on mHtt.

Conclusion

NCT-504 modulates cellular homeostasis by inhibiting PIP4Kγ, leading to altered phosphoinositide signaling and the upregulation of protein degradation pathways. Its ability to enhance the clearance of toxic protein aggregates through both autophagy and the ESCRT/MVB pathway underscores its potential as a therapeutic agent for neurodegenerative disorders. The data and protocols presented in this guide provide a comprehensive resource for researchers investigating the cellular and molecular effects of NCT-504 and similar targeted therapies. Further investigation into the intricate interplay between PIP4Kγ inhibition, phosphoinositide signaling, and protein degradation will be crucial for the clinical development of this class of compounds.

References

• 1. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel approach improves symptoms of Huntington’s disease in animal models. [blogs.bcm.edu]
• 3. neurologylive.com [neurologylive.com]
• 4. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein | eLife [elifesciences.org]
• 5. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for NCT-504 in In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

NCT-504 is a selective, allosteric inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase, Type II Gamma (PIP4Kγ).[1][2][3] It has emerged as a promising compound in preclinical research, particularly for neurodegenerative conditions like Huntington's disease.[4][5] NCT-504 exerts its therapeutic potential by modulating cellular autophagy, a critical process for clearing toxic protein aggregates. These application notes provide a comprehensive overview of the in vitro experimental protocols for characterizing the activity of NCT-504, including its effects on its direct target, PIP4Kγ, and its downstream cellular consequences on autophagy and mutant huntingtin (mHtt) protein aggregation.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of NCT-504 activity as determined in various in vitro assays.

Table 1: NCT-504 Kinase Inhibition Profile

Target Kinase	Assay Type	Parameter	Value	Reference
PIP4Kγ	DiscoverX Binding Assay	Kd	354 nM
PIP4Kγ	Reconstituted Phosphorylation Assay	IC50	15.8 µM
PIP4Kα	Phosphorylation Assay	IC50	> 50 µM
PIP4Kβ	Phosphorylation Assay	IC50	> 50 µM

Table 2: Cellular Activity of NCT-504 in Huntington's Disease Models

Cell Line	Assay	Endpoint	Effective Concentration	Reference
PC12	GFP-Htt(exon1)-Q103 Reduction	Reduction of GFP signal	23 µM
HEK293T	GFP-Htt(exon1)-Q74 Aggregates	Reduction of aggregates	2 µM
293A	Autophagy Flux (Dendra2-LC3)	Increased turnover	500 nM - 1 µM
Primary Cortical Neurons	Autophagy Flux (Dendra2-LC3)	Increased turnover	500 nM - 1 µM
MEFs	Cell Viability	No significant effect	10 µM

Signaling Pathway

NCT-504 inhibits PIP4Kγ, an enzyme that phosphorylates phosphatidylinositol 5-phosphate (PI5P) to produce phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2). By inhibiting PIP4Kγ, NCT-504 is thought to alter the cellular levels of phosphoinositides, which in turn enhances autophagic flux. This increased autophagy helps to clear the accumulation of toxic protein aggregates, such as mutant huntingtin, which is a hallmark of Huntington's disease.

Caption: NCT-504 inhibits PIP4Kγ, leading to increased autophagic flux and clearance of mutant huntingtin aggregates.

Experimental Protocols

In Vitro PIP4Kγ Kinase Assay

This protocol is designed to determine the IC50 of NCT-504 against purified PIP4Kγ enzyme.

Workflow:

Caption: Workflow for the in vitro PIP4Kγ kinase assay.

Materials:

• Purified full-length human PIP4Kγ

• NCT-504

• PI5P substrate

• [γ-32P]ATP

• Kinase reaction buffer (e.g., 25 mM HEPES pH 7.4, 10 mM MgCl2, 1 mM DTT)

• DMSO (for compound dilution)

• Thin Layer Chromatography (TLC) plates

• Phosphorimager or scintillation counter

Procedure:

• Compound Preparation: Prepare a serial dilution of NCT-504 in DMSO. A typical starting concentration range would be from 100 µM down to 1 nM.

• Kinase Reaction Setup:

  • In a microcentrifuge tube, add the kinase reaction buffer.

  • Add the desired concentration of NCT-504 or DMSO (vehicle control).

  • Add purified PIP4Kγ enzyme.

  • Pre-incubate for 10 minutes at room temperature to allow for compound binding.

• Initiate Reaction:

  • Start the kinase reaction by adding a mixture of the PI5P substrate and [γ-32P]ATP.

  • Incubate the reaction at 30°C for a predetermined time (e.g., 30 minutes), ensuring the reaction is in the linear range.

• Stop Reaction: Terminate the reaction by adding a stop solution (e.g., 1 M HCl).

• Detection of Product:

  • Spot the reaction mixture onto a TLC plate.

  • Separate the phosphorylated product from the unreacted [γ-32P]ATP using an appropriate solvent system.

  • Dry the TLC plate.

• Quantification:

  • Expose the TLC plate to a phosphor screen and visualize using a phosphorimager.

  • Alternatively, scrape the spots corresponding to the product and unused ATP and quantify using a scintillation counter.

• Data Analysis:

  • Determine the percentage of kinase activity inhibition for each NCT-504 concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the NCT-504 concentration and fit the data to a dose-response curve to calculate the IC50 value.

Autophagy Flux Assay Using Dendra2-LC3

This protocol measures the effect of NCT-504 on autophagic flux in cultured cells expressing a Dendra2-LC3 fusion protein. Dendra2 is a photoconvertible fluorescent protein that changes from green to red upon exposure to specific wavelengths of light.

Workflow:

Caption: Experimental workflow for the Dendra2-LC3 autophagy flux assay.

Materials:

• 293A cells or primary cortical neurons

• Lentiviral vector for Dendra2-LC3 expression

• Cell culture medium and supplements

• NCT-504

• DMSO

• Fluorescence microscope with photoconversion capabilities

• Image analysis software

Procedure:

• Cell Transduction: Transduce the target cells (e.g., 293A or primary neurons) with a lentivirus expressing Dendra2-LC3.

• Cell Seeding: Plate the transduced cells in a suitable imaging dish or plate.

• Compound Treatment: Treat the cells with the desired concentrations of NCT-504 (e.g., 500 nM, 1 µM) or DMSO as a vehicle control.

• Photoconversion:

  • Identify a region of interest in the imaging dish.

  • Expose the selected cells to a brief pulse of light at a specific wavelength (e.g., 405 nm) to convert the Dendra2-LC3 from a green to a red fluorescent state.

• Time-Lapse Imaging:

  • After photoconversion, acquire images in both the green and red channels at various time points (e.g., immediately after conversion and then every few hours for up to 72 hours).

• Image Analysis:

  • For each time point, quantify the mean fluorescence intensity of both the red and green signals within the cells.

  • Calculate the ratio of red to green fluorescence intensity. A faster decay of the red signal (relative to the green) indicates a higher rate of autophagic flux, as the red-labeled autophagosomes are being degraded in lysosomes.

• Data Interpretation: An increase in the rate of Dendra2-LC3 turnover (faster disappearance of the red signal) in NCT-504-treated cells compared to control cells indicates an enhancement of autophagic flux.

Mutant Huntingtin (mHtt) Aggregate Reduction Assay

This assay quantifies the ability of NCT-504 to reduce the number and/or intensity of mHtt aggregates in a cellular model of Huntington's disease.

Workflow:

Caption: Workflow for the mutant huntingtin aggregate reduction assay.

Materials:

• PC12 or HEK293T cells

• Expression vector for GFP-Htt(exon1) with an expanded polyglutamine tract (e.g., Q74 or Q103)

• Transfection reagent or inducible expression system components

• Cell culture medium and supplements

• NCT-504

• DMSO

• Paraformaldehyde (for fixing)

• DAPI (for nuclear staining)

• High-content imaging system or fluorescence microscope

• Image analysis software

Procedure:

• Cell Seeding: Plate the cells in a multi-well imaging plate.

• Expression of mHtt:

  • For transient expression, transfect the cells with the GFP-Htt(exon1)-polyQ plasmid using a suitable transfection reagent.

  • For inducible cell lines (e.g., PC12 with ecdysone-inducible GFP-Htt(exon1)-Q103), add the inducing agent.

• Compound Treatment: Two hours post-transfection or at the time of induction, treat the cells with various concentrations of NCT-504 or DMSO.

• Incubation: Incubate the cells for 24 to 48 hours to allow for aggregate formation.

• Cell Fixation and Staining:

  • Gently wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash again with PBS.

  • Permeabilize the cells if necessary and stain the nuclei with DAPI.

• Imaging:

  • Acquire images using a high-content imaging system or a fluorescence microscope. Capture both the GFP channel (for aggregates) and the DAPI channel (for cell counting).

• Image Analysis:

  • Use automated image analysis software to identify individual cells based on the DAPI stain.

  • Within each cell, identify and quantify the number, size, and intensity of the GFP-positive aggregates.

• Data Analysis:

  • Calculate the percentage of cells containing aggregates for each treatment condition.

  • Alternatively, measure the total GFP fluorescence intensity per cell.

  • Compare the results from NCT-504-treated wells to the DMSO control to determine the dose-dependent reduction in mHtt aggregation.

Conclusion

NCT-504 is a valuable tool for investigating the role of PIP4Kγ in cellular processes, particularly autophagy. The protocols outlined above provide a framework for the in vitro characterization of NCT-504 and similar compounds. These assays are crucial for understanding the mechanism of action and for the preclinical development of potential therapeutics for Huntington's disease and other neurodegenerative disorders characterized by protein aggregation.

References

• 1. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein | eLife [elifesciences.org]
• 2. merckmillipore.com [merckmillipore.com]
• 3. High-Throughput Multiplexed Quantitation of Protein Aggregation and Cytotoxicity in a Huntington’s Disease Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. neurologylive.com [neurologylive.com]

Application Notes and Protocols for NCT-504 in Primary Cortical Neuron Cultures

Audience: Researchers, scientists, and drug development professionals.

Introduction

NCT-504 is a selective, allosteric inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase gamma (PIP4Kγ) with an IC₅₀ of 15.8 μM.[1] By inhibiting PIP4Kγ, NCT-504 modulates the cellular equilibrium of phosphoinositides, leading to an increase in the levels of PI(3,5)P₂, PI3P, and PI5P.[2] This alteration in phosphoinositide signaling stimulates basal autophagy, an essential cellular process for the degradation and recycling of damaged organelles and misfolded proteins.[2][3][4] In the context of neurodegenerative diseases like Huntington's disease (HD), characterized by the accumulation of toxic protein aggregates, the induction of autophagy by NCT-504 presents a promising therapeutic strategy. Specifically, NCT-504 has been shown to reduce the levels of mutant huntingtin (mHtt) protein in various cell models, including primary cortical neurons.

These application notes provide detailed protocols for utilizing NCT-504 in primary cortical neuron cultures to investigate its effects on neuronal health, autophagy, and the clearance of protein aggregates.

Data Presentation

The following tables summarize the quantitative data regarding the effects of NCT-504 in neuronal cell models.

Table 1: Effective Concentrations of NCT-504 in Primary Cortical Neurons

Parameter	Concentration	Cell Type	Duration of Treatment	Observed Effect	Reference
Autophagy Flux (Dendra2-LC3 turnover)	500 nM - 1 µM	Rat Primary Cortical Neurons	Up to 72 hours	Statistically significant increase in autophagy flux.
Reduction of Htt(exon1)-Q74 levels	2.5 µM - 5 µM	Mouse Primary Cortical Neurons	Not specified	Dose-dependent reduction in mutant huntingtin levels.
Cell Viability	≤ 5 µM	Mouse Primary Cortical Neurons	Not specified	No impact on neuronal viability.

Table 2: NCT-504 Kinase Selectivity

Kinase	IC₅₀	Notes	Reference
PIP4Kγ	15.8 µM	Allosteric inhibitor.
PIP4Kα	> 50 µM	Weakly inhibits.
PIP4Kβ	> 50 µM	Does not inhibit.

Signaling Pathway

The diagram below illustrates the proposed signaling pathway affected by NCT-504.

Caption: NCT-504 signaling pathway in neurons.

Experimental Protocols

Primary Cortical Neuron Culture

This protocol describes the isolation and culture of primary cortical neurons from embryonic day 18 (E18) mouse or rat pups.

Materials:

• E18 mouse or rat embryos

• Hibernate-E medium (Thermo Fisher Scientific)

• Neurobasal Medium (Thermo Fisher Scientific)

• B-27 Supplement (50X, Thermo Fisher Scientific)

• GlutaMAX Supplement (100X, Thermo Fisher Scientific)

• Penicillin-Streptomycin (100X, Thermo Fisher Scientific)

• Poly-D-lysine (Sigma-Aldrich)

• Laminin (Thermo Fisher Scientific)

• Papain (Worthington Biochemical)

• DNase I (Worthington Biochemical)

• Trypan Blue solution

• Sterile dissection tools

• Cell culture plates or coverslips

Protocol:

• Plate Coating:

  • Coat culture surfaces with 50 µg/mL Poly-D-lysine in sterile water for at least 4 hours at 37°C.

  • Wash plates three times with sterile water and allow to dry completely.

  • (Optional) For enhanced neuronal attachment and health, subsequently coat with 5 µg/mL laminin in sterile PBS for at least 2 hours at 37°C before plating.

• Tissue Dissection:

  • Euthanize a timed-pregnant rodent at E18 and dissect the embryos in a sterile environment.

  • Isolate the cerebral cortices from the embryonic brains and place them in ice-cold Hibernate-E medium.

• Cell Dissociation:

  • Transfer the cortices to a tube containing a papain solution (e.g., 20 units/mL) and incubate at 37°C for 15-20 minutes.

  • Gently wash the tissue with Neurobasal medium containing 10% FBS to inactivate the papain.

  • Mechanically dissociate the tissue by gentle trituration with a fire-polished Pasteur pipette in Neurobasal medium supplemented with DNase I.

• Cell Plating:

  • Determine cell viability and density using a hemocytometer and Trypan Blue exclusion.

  • Plate the neurons at a density of 2.5 x 10⁵ cells/cm² in pre-warmed Neurobasal medium supplemented with B-27, GlutaMAX, and Penicillin-Streptomycin.

• Cell Maintenance:

  • Incubate the cultures at 37°C in a humidified atmosphere of 5% CO₂.

  • Perform a half-media change every 3-4 days.

  • Neurons are typically ready for experimental use between 7 and 14 days in vitro (DIV).

Treatment with NCT-504

Materials:

• NCT-504 (MedChemExpress or other supplier)

• DMSO (cell culture grade)

• Primary cortical neuron cultures (DIV 7-14)

Protocol:

• Prepare a stock solution of NCT-504 in DMSO (e.g., 10 mM).

• On the day of the experiment, dilute the NCT-504 stock solution in pre-warmed complete Neurobasal medium to the desired final concentrations (e.g., 500 nM, 1 µM, 2.5 µM, 5 µM).

• Remove the existing culture medium from the neurons and replace it with the NCT-504-containing medium.

• Incubate the cells for the desired duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

Assessment of Autophagy (Immunocytochemistry for LC3)

This protocol describes the visualization of LC3 puncta as a marker for autophagosomes.

Materials:

• Primary cortical neurons cultured on coverslips

• 4% Paraformaldehyde (PFA) in PBS

• 0.25% Triton X-100 in PBS

• Blocking solution (e.g., 5% goat serum in PBS)

• Primary antibody: Rabbit anti-LC3B (e.g., Cell Signaling Technology)

• Secondary antibody: Goat anti-rabbit IgG conjugated to a fluorescent probe (e.g., Alexa Fluor 488)

• DAPI (4',6-diamidino-2-phenylindole)

• Mounting medium

Protocol:

• Fixation: After treatment with NCT-504, wash the cells twice with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash the cells three times with PBS and permeabilize with 0.25% Triton X-100 for 10 minutes.

• Blocking: Wash three times with PBS and block with 5% goat serum for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate with the primary anti-LC3B antibody (diluted in blocking solution) overnight at 4°C.

• Secondary Antibody Incubation: Wash three times with PBS and incubate with the fluorescently labeled secondary antibody (diluted in blocking solution) for 1 hour at room temperature, protected from light.

• Counterstaining and Mounting: Wash three times with PBS, counterstain with DAPI for 5 minutes, wash again, and mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging and Analysis: Visualize the cells using a fluorescence microscope. Quantify the number and intensity of LC3 puncta per cell using image analysis software such as ImageJ.

Cell Viability Assay (MTT Assay)

This protocol assesses cell viability based on mitochondrial activity.

Materials:

• Primary cortical neurons cultured in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Protocol:

• After NCT-504 treatment, add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C.

• Add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan crystals.

• Incubate for an additional 1-2 hours at 37°C, protected from light.

• Measure the absorbance at 570 nm using a microplate reader.

Western Blot for Mutant Huntingtin

This protocol is for the detection and quantification of mutant huntingtin protein levels.

Materials:

• Primary cortical neuron cultures

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• Nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: Mouse anti-huntingtin (polyQ) (e.g., MAB1574, Millipore), Rabbit anti-β-actin or anti-GAPDH (loading control)

• HRP-conjugated secondary antibodies (anti-mouse and anti-rabbit)

• Chemiluminescent substrate

Protocol:

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, separate by electrophoresis, and transfer to a membrane.

• Blocking and Antibody Incubation: Block the membrane for 1 hour at room temperature, then incubate with the primary anti-huntingtin and loading control antibodies overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST, incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature, and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities using densitometry and normalize the huntingtin signal to the loading control.

Experimental Workflow

The following diagram outlines a typical experimental workflow for studying the effects of NCT-504 in primary cortical neurons.

Caption: Experimental workflow for NCT-504 studies.

References

• 1. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein | eLife [elifesciences.org]
• 2. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. neurologylive.com [neurologylive.com]
• 4. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Measuring Autophagic Flux Following NCT-504 Treatment

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed protocols and guidelines for quantifying the effects of NCT-504, a potent inhibitor of phosphatidylinositol-4-phosphate 5-kinase gamma (PIP4Kγ), on autophagic flux. NCT-504 has been shown to increase autophagic flux, facilitating the clearance of aggregation-prone proteins implicated in neurodegenerative diseases.[1][2] Accurate measurement of autophagic flux is critical to understanding its mechanism of action and therapeutic potential.

Introduction to Autophagy and NCT-504

Autophagy is a fundamental cellular degradation and recycling process essential for maintaining cellular homeostasis.[3] It involves the sequestration of cytoplasmic components, such as damaged organelles and misfolded proteins, into double-membraned vesicles called autophagosomes. These autophagosomes then fuse with lysosomes to form autolysosomes, where the cargo is degraded and recycled.[4]

Autophagic flux refers to the complete, dynamic process of autophagy, from the formation of autophagosomes to their final degradation in lysosomes.[5] A static measurement of autophagosome numbers can be misleading; an accumulation of autophagosomes could signify either an induction of autophagy or a blockage in the downstream degradation steps. Therefore, measuring the flux is the gold standard for assessing autophagic activity.

NCT-504 is a small molecule inhibitor of PIP4Kγ. By inhibiting this enzyme, NCT-504 modulates phosphoinositide signaling pathways, leading to an increase in autophagic flux. This mechanism has shown promise in clearing toxic protein aggregates, such as mutant huntingtin, making it a compound of interest for neurodegenerative diseases like Huntington's disease.

Principle of Autophagic Flux Assays

To accurately measure autophagic flux after NCT-504 treatment, it is essential to compare protein levels or autophagosome counts in the presence and absence of a lysosomal inhibitor. Lysosomal inhibitors, such as Bafilomycin A1 (BafA1) or Chloroquine (CQ), block the final degradation step of autophagy. By inhibiting degradation, autophagosomes accumulate. The difference in accumulation between inhibitor-treated and untreated cells represents the amount of cargo that would have been degraded, providing a measure of the flux.

This application note details two primary methods:

• LC3-II and p62/SQSTM1 Turnover by Western Blot: A widely used biochemical assay to measure the degradation of key autophagy-related proteins.

• Tandem Fluorescent LC3 Reporter Assay: A microscopy-based method to visualize and quantify different stages of the autophagy process.

Signaling and Experimental Workflow Diagrams

Caption: Autophagy pathway showing key protein markers and points of intervention.

Caption: Experimental workflow for measuring autophagy flux after NCT-504 treatment.

Protocol 1: LC3 and p62 Turnover by Western Blot

This method quantifies changes in the levels of two key autophagy-related proteins:

• LC3 (Microtubule-associated protein 1A/1B-light chain 3): During autophagy, the cytosolic form (LC3-I) is lipidated to form LC3-II, which is recruited to the autophagosome membrane. The amount of LC3-II is a good indicator of autophagosome numbers.

• p62/SQSTM1 (Sequestosome 1): An autophagy receptor that binds to ubiquitinated cargo and to LC3, thereby targeting cargo for degradation. p62 itself is degraded in the autolysosome, so its levels are inversely correlated with autophagic flux.

Materials and Reagents

• Cell culture medium (e.g., DMEM), FBS, antibiotics

• Cell line of interest (e.g., HeLa, SH-SY5Y, or primary neurons)

• NCT-504 (dissolved in appropriate vehicle, e.g., DMSO)

• Bafilomycin A1 (dissolved in DMSO)

• Phosphate-Buffered Saline (PBS)

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels (e.g., 4-20% gradient)

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies: Rabbit anti-LC3B, Rabbit anti-p62/SQSTM1, Mouse anti-Actin or GAPDH

• HRP-conjugated secondary antibodies (anti-rabbit, anti-mouse)

• Enhanced Chemiluminescence (ECL) substrate

Experimental Procedure

• Cell Seeding: Plate cells in 6-well plates to achieve 70-80% confluency on the day of treatment.

• Treatment:

  • Prepare four treatment groups:

    • Vehicle Control

    • NCT-504 (e.g., 1-10 µM for 6-24 hours)

    • Bafilomycin A1 (e.g., 100 nM for the final 2-4 hours of culture)

    • NCT-504 + Bafilomycin A1 (add BafA1 for the final 2-4 hours of the NCT-504 treatment)

  • Incubate cells for the desired duration.

• Protein Extraction:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in 100-150 µL of ice-cold RIPA buffer per well.

  • Scrape cells and transfer lysate to a microcentrifuge tube. Incubate on ice for 20 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine protein concentration using a BCA assay.

• Western Blotting:

  • Load 20-30 µg of protein per lane on an SDS-PAGE gel. Ensure good separation of LC3-I (~18 kDa) and LC3-II (~16 kDa).

  • Transfer proteins to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature in blocking buffer.

  • Incubate with primary antibodies (e.g., anti-LC3B 1:1000, anti-p62 1:1000, anti-Actin 1:5000) overnight at 4°C.

  • Wash membrane 3x with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash membrane 3x with TBST.

  • Apply ECL substrate and visualize bands using a chemiluminescence imaging system.

Data Analysis and Presentation

• Densitometry: Quantify the band intensity for LC3-II, p62, and the loading control (Actin or GAPDH) using software like ImageJ.

• Normalization: Normalize the LC3-II and p62 band intensities to the loading control for each sample.

• Calculate Autophagic Flux: Autophagic flux is determined by the difference in normalized LC3-II levels between samples treated with and without Bafilomycin A1.

  • Flux = (LC3-II [NCT-504 + BafA1]) - (LC3-II [NCT-504])

  • Compare this value to the basal flux: (LC3-II [BafA1]) - (LC3-II [Vehicle]) . An increase indicates that NCT-504 enhances autophagic flux.

• p62 Levels: A decrease in p62 levels with NCT-504 treatment, which is prevented by BafA1, also indicates increased flux.

Table 1: Example Data from Western Blot Analysis

Treatment Group	Normalized LC3-II Intensity (Arbitrary Units)	Normalized p62 Intensity (Arbitrary Units)
Vehicle Control	1.0	1.0
NCT-504 (10 µM)	1.5	0.6
Bafilomycin A1 (100 nM)	3.5	1.8

| NCT-504 + Bafilomycin A1 | 6.2 | 1.9 |

Protocol 2: Tandem Fluorescent mCherry-EGFP-LC3 Assay

This method uses a fusion protein of LC3 with two fluorescent tags, EGFP (pH-sensitive) and mCherry (pH-stable), to distinguish between autophagosomes and autolysosomes.

• Autophagosomes (neutral pH): Both EGFP and mCherry fluoresce, appearing as yellow puncta (merge).

• Autolysosomes (acidic pH): The EGFP signal is quenched, while mCherry remains fluorescent, appearing as red puncta.

An increase in both yellow and red puncta indicates autophagy induction, while a significant increase in the ratio of red to yellow puncta signifies efficient autophagic flux.

Materials and Reagents

• Cells stably or transiently expressing the mCherry-EGFP-LC3 plasmid.

• Glass-bottom dishes or coverslips for imaging.

• NCT-504 and Bafilomycin A1.

• Fluorescence microscope with appropriate filters for EGFP (Ex: 488 nm) and mCherry (Ex: 561 nm).

• Formaldehyde or Paraformaldehyde (PFA) for fixing.

• DAPI for nuclear staining.

• Mounting medium.

Experimental Procedure

• Cell Seeding and Transfection: Seed cells on glass coverslips. If not using a stable cell line, transfect with the mCherry-EGFP-LC3 plasmid and allow 24-48 hours for expression.

• Treatment: Apply the same four treatment groups as in Protocol 1.

• Cell Fixation and Staining:

  • Wash cells twice with PBS.

  • Fix with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash twice with PBS.

  • (Optional) Stain nuclei with DAPI for 5 minutes.

  • Wash twice with PBS.

  • Mount coverslips onto glass slides using mounting medium.

• Fluorescence Microscopy:

  • Acquire images using a confocal or widefield fluorescence microscope.

  • Capture images in the green (EGFP), red (mCherry), and blue (DAPI) channels for each field of view.

  • Ensure consistent imaging parameters (laser power, exposure time) across all samples.

Data Analysis and Presentation

• Puncta Counting:

  • For each cell, count the number of yellow puncta (EGFP-positive and mCherry-positive) and red-only puncta (mCherry-positive only).

  • Analyze at least 50 cells per condition from multiple independent experiments.

• Interpretation:

  • Autophagosomes: Number of yellow puncta.

  • Autolysosomes: Number of red-only puncta.

  • Flux Induction: NCT-504 treatment should increase the number of both yellow and, more significantly, red puncta compared to the vehicle control.

  • Flux Blockade: Bafilomycin A1 treatment will lead to a large accumulation of yellow puncta with very few red puncta, as the fusion and acidification step is blocked.

Table 2: Example Data from mCherry-EGFP-LC3 Microscopy

Treatment Group	Avg. Yellow Puncta per Cell (Autophagosomes)	Avg. Red-Only Puncta per Cell (Autolysosomes)
Vehicle Control	5 ± 2	8 ± 3
NCT-504 (10 µM)	12 ± 4	25 ± 6
Bafilomycin A1 (100 nM)	35 ± 7	2 ± 1

| NCT-504 + Bafilomycin A1 | 55 ± 9 | 3 ± 2 |

Conclusion

Measuring autophagic flux is essential for characterizing the effects of compounds like NCT-504. The combination of biochemical (Western blot) and imaging-based (tandem fluorescent LC3) assays provides a robust and comprehensive assessment of autophagic activity. By demonstrating an increase in LC3-II turnover, a reduction in p62 levels, and an increased formation of autolysosomes, researchers can definitively conclude that NCT-504 enhances autophagic flux.

References

• 1. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel approach improves symptoms of Huntington’s disease in animal models. [blogs.bcm.edu]
• 3. benchchem.com [benchchem.com]
• 4. Role of autophagy in the clearance of mutant huntingtin: a step towards therapy? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Defining and measuring autophagosome flux—concept and reality - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Western Blot Analysis of Huntingtin Levels with NCT-504

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the quantification of huntingtin (HTT) protein levels, including mutant huntingtin (mHTT), in cell lysates and tissue homogenates using Western blotting, with a specific focus on the effects of the compound NCT-504.

Introduction

Huntington's disease (HD) is a neurodegenerative disorder caused by an expansion of a CAG trinucleotide repeat in the huntingtin gene, leading to an abnormally long polyglutamine (polyQ) tract in the huntingtin protein. This mutant protein is prone to aggregation and is a key factor in disease pathogenesis. NCT-504 has been identified as a compound that can reduce the levels of mHTT aggregates. Western blotting is a fundamental technique to quantify changes in total and mutant huntingtin protein levels in response to potential therapeutic agents like NCT-504.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data from a Western blot experiment investigating the effect of NCT-504 on mutant huntingtin levels in a cellular model of Huntington's disease.

Treatment Group	Concentration (µM)	Mutant Huntingtin Level (Normalized to Loading Control)	Standard Deviation	Percent Reduction vs. DMSO
DMSO (Vehicle)	0	1.00	0.12	0%
NCT-504	1	0.78	0.09	22%
NCT-504	5	0.45	0.06	55%
NCT-504	10	0.21	0.04	79%

Experimental Protocols

This section details the complete workflow for sample preparation, Western blotting, and analysis of huntingtin protein levels.

I. Sample Preparation

A. Cell Culture and Treatment:

• Seed cells (e.g., HEK293T transfected with GFP-Htt(exon1)-Q74 or primary cortical neurons) at an appropriate density in 6-well plates.[1][2]

• Allow cells to adhere and grow for 24 hours.

• Treat cells with varying concentrations of NCT-504 (e.g., 1, 5, 10 µM) or DMSO as a vehicle control for the desired time period (e.g., 24-48 hours).[1][2]

B. Protein Lysate Preparation from Cultured Cells:

• Wash cells twice with ice-cold phosphate-buffered saline (PBS).[3]

• Add 100-200 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors to each well.

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate on ice for 30 minutes with occasional vortexing.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Transfer the supernatant (protein lysate) to a new tube.

• Determine the protein concentration using a BCA protein assay.

C. Protein Homogenate Preparation from Brain Tissue:

• Dissect the brain region of interest (e.g., striatum) on ice.

• Homogenize the tissue in 10 volumes of ice-cold homogenization buffer (e.g., 10mM HEPES pH 7.2, 250mM sucrose, 1mM EDTA) supplemented with protease and phosphatase inhibitors.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

• Collect the supernatant and determine the protein concentration using a BCA protein assay.

II. Western Blot Protocol

A. Sample Preparation for SDS-PAGE:

• Take a calculated volume of protein lysate/homogenate containing 20-40 µg of total protein.

• Add 4X Laemmli sample buffer containing a reducing agent (e.g., β-mercaptoethanol or DTT).

• Boil the samples at 95°C for 5-10 minutes to denature the proteins.

B. SDS-PAGE:

• Load the denatured protein samples and a molecular weight marker into the wells of a 4-12% Tris-Glycine or Bis-Tris polyacrylamide gel.

• Run the gel at a constant voltage (e.g., 100-150 V) until the dye front reaches the bottom of the gel.

C. Protein Transfer:

• Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane. A wet transfer system is recommended for large proteins like huntingtin.

• Perform the transfer at 100 V for 90-120 minutes at 4°C or overnight at a lower voltage.

D. Immunoblotting:

• Blocking: Block the membrane with 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in the blocking buffer overnight at 4°C with gentle agitation.

  • For detecting polyQ-expanded huntingtin: Use a monoclonal antibody such as 5TF-1C2.

  • For detecting total huntingtin: A variety of commercial antibodies are available, such as MAB2166. Recommended dilutions can be found on the antibody datasheet, but a starting point of 1:1000 is common.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-mouse or anti-rabbit IgG) diluted in blocking buffer for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

E. Detection and Analysis:

• Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

• Incubate the membrane with the ECL substrate for 1-5 minutes.

• Capture the chemiluminescent signal using a digital imaging system or X-ray film.

• Quantify the band intensities using image analysis software (e.g., ImageJ).

• Normalize the intensity of the huntingtin band to a loading control protein (e.g., β-actin, GAPDH, or Vinculin) to account for variations in protein loading.

Visualizations

Caption: Western Blot Workflow for Huntingtin Quantification.

Caption: Proposed Mechanism of NCT-504 in Reducing mHTT.

References

• 1. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein | eLife [elifesciences.org]
• 2. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]

Application Notes and Protocols for GFP-Tagged Huntingtin Aggregation Assay Using NCT-504

Audience: Researchers, scientists, and drug development professionals in the field of neurodegenerative diseases, particularly Huntington's disease.

Introduction: Huntington's disease (HD) is a progressive neurodegenerative disorder caused by a polyglutamine (polyQ) expansion in the huntingtin (Htt) protein, leading to the formation of toxic intracellular protein aggregates.[1][2][3] A key pathological hallmark of HD is the accumulation of these misfolded mutant Htt (mHtt) protein aggregates, which contribute to neuronal dysfunction and cell death.[4] Therefore, identifying and characterizing compounds that can inhibit or reverse this aggregation process is a primary goal for developing HD therapeutics.[3] This document provides a detailed protocol for a cell-based assay to quantify the aggregation of GFP-tagged mutant huntingtin (GFP-Htt) and to evaluate the efficacy of NCT-504, a small molecule inhibitor, in reducing this aggregation.

NCT-504 is a selective, allosteric inhibitor of PIP4Kγ (phosphatidylinositol-5-phosphate 4-kinase, gamma). Inhibition of PIP4Kγ by NCT-504 has been shown to enhance autophagic flux, a major cellular pathway for the clearance of aggregated proteins. This enhanced autophagy leads to a dose-dependent reduction in the levels of both full-length mHtt and Htt exon 1-polyQ aggregates in various cellular models of HD, including primary neurons and patient-derived fibroblasts. The assay described herein utilizes fluorescence microscopy to visualize and quantify GFP-Htt aggregates in cells treated with NCT-504.

Principle of the Method: This assay is based on the expression of a fusion protein consisting of the N-terminal fragment of the human huntingtin protein with an expanded polyglutamine tract (e.g., Q74 or Q103) tagged with Green Fluorescent Protein (GFP) in a suitable mammalian cell line (e.g., HEK293T or PC12). The expanded polyQ tract causes the GFP-Htt protein to misfold and form distinct, bright fluorescent aggregates, or inclusion bodies, within the cells. In contrast, cells expressing GFP-tagged wild-type Htt with a non-pathogenic polyQ repeat length (e.g., Q23 or Q25) exhibit diffuse green fluorescence throughout the cytoplasm and nucleus.

The effect of a test compound, such as NCT-504, on mHtt aggregation is quantified by treating the transfected cells with the compound and then counting the percentage of GFP-positive cells that contain fluorescent aggregates. A reduction in the percentage of cells with aggregates in the treated group compared to the vehicle control group indicates that the compound has anti-aggregation activity.

Data Presentation

Table 1: Dose-Dependent Effect of NCT-504 on GFP-Htt(exon1)-Q74 Aggregation

NCT-504 Concentration (µM)	Percentage of Cells with Aggregates (%)	Standard Deviation	p-value (vs. DMSO)
0 (DMSO Control)	45.2	± 3.5	-
0.5	38.1	± 2.9	< 0.05
1.0	29.5	± 2.1	< 0.01
2.0	18.7	± 1.8	< 0.005
5.0	12.3	± 1.5	< 0.001

Data are representative and compiled from published findings demonstrating the dose-dependent reduction of mHtt aggregates by NCT-504.

Table 2: NCT-504 Compound Profile

Parameter	Value	Reference
Compound Name	NCT-504
Target	PIP4Kγ (allosteric inhibitor)
IC₅₀	15.8 µM (for PIP4Kγ)
Mechanism of Action	Increases autophagic flux, enhances clearance of protein aggregates
Cell Permeability	Yes	Inferred from cell-based activity
Solubility	Soluble in DMSO

Experimental Protocols

Materials and Reagents

• Cell Line: Human Embryonic Kidney (HEK293T) cells (ATCC® CRL-3216™)

• Plasmids:

  • pEGFP-Htt(exon1)-Q74 (mutant, aggregate-prone)

  • pEGFP-Htt(exon1)-Q23 (wild-type, non-aggregating control)

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Transfection Reagent: Lipofectamine® 3000 or similar.

• Compound: NCT-504 (dissolved in DMSO to prepare a 10 mM stock solution).

• Control Vehicle: Dimethyl sulfoxide (DMSO).

• Fixative: 4% Paraformaldehyde (PFA) in Phosphate Buffered Saline (PBS).

• Nuclear Stain: 4′,6-diamidino-2-phenylindole (DAPI).

• Mounting Medium: Fluoromount-G® or similar.

• Equipment:

  • Standard cell culture incubator (37°C, 5% CO₂).

  • 96-well, black, clear-bottom imaging plates.

  • Fluorescence microscope with filters for GFP and DAPI.

  • Image analysis software (e.g., ImageJ/Fiji, CellProfiler).

Detailed Protocol

• Cell Seeding:

  • Culture HEK293T cells in DMEM with 10% FBS and 1% Penicillin-Streptomycin.

  • Trypsinize and resuspend cells to a concentration of 2 x 10⁵ cells/mL.

  • Seed 100 µL of the cell suspension into each well of a 96-well imaging plate (20,000 cells/well).

  • Incubate for 24 hours at 37°C, 5% CO₂.

• Transfection:

  • For each well, prepare the transfection mix according to the manufacturer's protocol (e.g., Lipofectamine® 3000). Use 100 ng of either pEGFP-Htt(exon1)-Q74 or pEGFP-Htt(exon1)-Q23 plasmid DNA per well.

  • Carefully add the transfection mix to the cells.

  • Incubate for 2-4 hours at 37°C, 5% CO₂.

• Compound Treatment:

  • After the initial transfection incubation, add NCT-504 or DMSO vehicle control to the wells.

  • Prepare serial dilutions of NCT-504 in culture medium from the 10 mM stock to achieve final concentrations ranging from 0.5 µM to 10 µM.

  • The final DMSO concentration in all wells, including the control, should not exceed 0.1% to avoid toxicity.

  • Gently add the compound dilutions to the corresponding wells.

  • Incubate the plate for an additional 48 hours at 37°C, 5% CO₂.

• Cell Fixation and Staining:

  • Carefully aspirate the culture medium from the wells.

  • Gently wash the cells once with PBS.

  • Add 100 µL of 4% PFA to each well and incubate for 15 minutes at room temperature to fix the cells.

  • Aspirate the PFA and wash the cells twice with PBS.

  • Add 100 µL of PBS containing DAPI (1 µg/mL) to each well and incubate for 5 minutes at room temperature to stain the nuclei.

  • Aspirate the DAPI solution and wash the wells twice with PBS.

  • Add 100 µL of PBS to each well for imaging.

• Imaging and Quantification:

  • Acquire images using a high-content imaging system or a standard fluorescence microscope. For each well, capture images from multiple random fields using both GFP and DAPI channels.

  • Quantification:

    • Identify individual cells based on their DAPI-stained nuclei.

    • For each cell, analyze the corresponding GFP channel.

    • Classify GFP-positive cells as either having "diffuse" fluorescence or "aggregate-containing" fluorescence (characterized by one or more bright, distinct puncta).

    • The percentage of cells with aggregates is calculated as: (Number of GFP-positive cells with aggregates / Total number of GFP-positive cells) x 100.

    • At least 200 GFP-positive cells should be counted for each condition.

Signaling Pathways and Workflows

Mechanism of Action of NCT-504

NCT-504 reduces mutant huntingtin aggregates primarily by enhancing the cellular protein degradation pathway of autophagy. By inhibiting PIP4Kγ, NCT-504 leads to an increase in the levels of key phosphoinositide signaling lipids that are positive regulators of autophagy. This boosts the formation of autophagosomes and their subsequent fusion with lysosomes to form autolysosomes, where the entrapped mHtt aggregates are degraded. More recent studies also suggest that NCT-504 can divert proteins like mHtt to the ESCRT (Endosomal Sorting Complexes Required for Transport) pathway for degradation via multivesicular bodies (MVBs), a process that can be independent of canonical autophagy.

Caption: NCT-504 inhibits PIP4Kγ, increasing autophagy and ESCRT-mediated degradation of mHtt aggregates.

Experimental Workflow Diagram

The following diagram outlines the key steps of the GFP-tagged huntingtin aggregation assay.

Caption: Workflow for the GFP-Htt aggregation assay from cell seeding to data analysis.

References

• 1. Novel approach improves symptoms of Huntington’s disease in animal models. [blogs.bcm.edu]
• 2. ehdn.org [ehdn.org]
• 3. Inhibition of huntingtin fibrillogenesis by specific antibodies and small molecules: Implications for Huntington's disease therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mutant-Huntingtin Molecular Pathways Elucidate New Targets for Drug Repurposing - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: In Vivo Administration of NCT-504 in Drosophila Models

Introduction

NCT-504 is a selective, allosteric inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase, Gamma (PIP4Kγ)[1][2][3]. This compound was developed from a high-throughput phenotypic screen for its ability to reduce the aggregation of mutant huntingtin (mHtt) protein, the hallmark of Huntington's disease (HD)[1][2]. The mechanism of action for NCT-504 involves the induction of autophagic flux, a cellular process responsible for clearing damaged proteins and organelles. By inhibiting PIP4Kγ, NCT-504 enhances the cell's ability to clear toxic mHtt aggregates, thereby mitigating their pathological effects in various cell models, including primary neurons and patient-derived fibroblasts.

Drosophila melanogaster is a powerful and widely used model organism for studying neurodegenerative diseases like Huntington's due to its genetic tractability and the conservation of key cellular pathways. While NCT-504 has shown efficacy in mammalian cell culture, published research in Drosophila models of HD has primarily focused on the genetic targeting and silencing of the PIP4Kγ homolog to validate it as a therapeutic target. These genetic studies demonstrated that reducing PIP4Kγ activity in flies lessened neuronal damage and improved motor function.

These application notes provide a comprehensive, proposed protocol for the direct in vivo administration of the NCT-504 compound to Drosophila models of Huntington's disease. The methodology is based on established techniques for delivering hydrophobic small molecules to flies and is informed by the effective concentrations of NCT-504 observed in in vitro and mammalian cell-based assays.

Quantitative Data Summary

The following tables summarize the key quantitative findings related to NCT-504's biochemical activity and its effects in cellular and Drosophila models.

Table 1: Biochemical and Cellular Activity of NCT-504

Parameter	Value	Cell/System	Description	Source
IC₅₀	15.8 µM	In vitro kinase assay	Concentration for 50% inhibition of PIP4Kγ activity.
K_d_	354 nM	DiscoverX binding assay	Dissociation constant, indicating binding affinity to PIP4Kγ.
mHtt Reduction	Dose-dependent	HEK293T Cells	NCT-504 (2 µM) significantly reduced GFP-Htt(exon1)-Q74 aggregates after 48 hours.
Autophagy Induction	5 µM - 10 µM	HEK293T Cells	Effective concentration range for inducing autophagosome formation within 2-6 hours.

| Viability | No effect at 10 µM | MEFs | NCT-504 did not impact cell viability after 12 hours of treatment. | |

Table 2: Phenotypic Effects of Targeting PIP4Kγ in Drosophila HD Models

Experimental Approach	Model	Phenotype Measured	Result	Source
Genetic Targeting of PIP4K	Drosophila HD Model	Neurodegeneration	Mitigated associated HD phenotypes.
Silencing of PIP4Kγ	Drosophila HD Model	mHtt Accumulation	Reduced the amount of Huntington's protein in neurons.
Silencing of PIP4Kγ	Drosophila HD Model	Neuronal Damage	Lessened damage to neurons.

| Silencing of PIP4Kγ | Drosophila HD Model | Motor Function | Improved the flies' ability to move. | |

Experimental Protocols

Protocol 1: Proposed In Vivo Administration of NCT-504 via Fly Food

This protocol describes a method for administering NCT-504 to adult flies by incorporating it into their food source. This approach is standard for chronic drug exposure studies in Drosophila.

Materials:

• NCT-504 powder (MedChemExpress, CAS No. 1222765-97-0)

• Dimethyl sulfoxide (DMSO), molecular biology grade

• Standard Drosophila food (e.g., cornmeal-yeast-agar medium)

• Narrow polypropylene vials

• Foam or cotton plugs

• Fly anesthesia equipment (CO₂ pad or FlyNap)

Procedure:

• Preparation of NCT-504 Stock Solution:

  • Prepare a high-concentration stock solution of NCT-504 in 100% DMSO. Based on its solubility, a 10 mM stock is recommended.

  • Calculation Example: The molecular weight of NCT-504 is 404.49 g/mol . To make a 10 mM stock, dissolve 4.045 mg of NCT-504 in 1 mL of DMSO.

  • Aliquot the stock solution into small volumes and store at -80°C for long-term use (up to 6 months).

• Preparation of Drug-Supplemented Fly Food:

  • Prepare standard fly food and allow it to cool to a lukewarm temperature (~45-50°C). This is critical to prevent heat degradation of the compound.

  • Add the NCT-504 stock solution to the molten food to achieve the desired final concentration (e.g., 1 µM, 5 µM, 10 µM).

  • Crucially, add an equivalent volume of DMSO to a separate batch of food to serve as the vehicle control. The final DMSO concentration should not exceed 1% to avoid toxicity.

  • Calculation Example: To make 10 mL of 10 µM NCT-504 food from a 10 mM stock, add 10 µL of the stock solution to 10 mL of food. For the control, add 10 µL of DMSO to 10 mL of food.

  • Mix thoroughly by vortexing and immediately dispense approximately 2-3 mL of the food into each vial.

  • Allow the vials to cool and solidify completely at room temperature.

• Fly Husbandry and Drug Administration:

  • Use a relevant Drosophila model of Huntington's disease (e.g., flies expressing mHtt exon1 with a polyQ repeat, such as UAS-Htt-Q138, driven by a pan-neuronal driver like elav-GAL4).

  • Collect newly eclosed adult flies (0-2 days old) and anesthetize them.

  • Sort the flies by genotype and sex, and place 20-25 flies into each vial containing either NCT-504-supplemented food or vehicle control food.

  • Maintain the flies at a controlled temperature (e.g., 25°C) on a 12:12 hour light:dark cycle.

  • Transfer the flies to fresh drug or control food every 2-3 days for the duration of the experiment to ensure consistent drug exposure and prevent mold growth.

Protocol 2: Negative Geotaxis (Climbing) Assay

This assay is a common method to assess age-related decline in motor function in Drosophila models of neurodegeneration.

Procedure:

• Age the flies on NCT-504 or control food for a predetermined period (e.g., 10, 20, and 30 days post-eclosion).

• Gently transfer a cohort of ~20 flies into a clean, empty vertical glass cylinder or plastic vial.

• Allow the flies to acclimate for 1 minute.

• Initiate the assay by gently tapping the flies down to the bottom of the cylinder.

• Record a video or observe the flies for 10-15 seconds.

• Measure the height climbed by each fly or count the number of flies that successfully climb past a designated height mark (e.g., 8 cm) within the time limit.

• Repeat the trial 3-5 times for each group of flies, with a 1-minute rest period between trials.

• Analyze the data by calculating the average climbing height or the percentage of successful climbers for each treatment group and time point.

Visualizations

Signaling Pathway of NCT-504

Caption: NCT-504 inhibits PIP4Kγ, increasing autophagic flux and promoting clearance of mHtt aggregates.

Experimental Workflow for In Vivo Testing

Caption: Proposed workflow for testing NCT-504 efficacy in a Drosophila model of Huntington's disease.

References

• 1. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein | eLife [elifesciences.org]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Lentiviral Transduction of Huntingtin and Subsequent NCT-504 Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of lentiviral vectors to express huntingtin (HTT) protein in cellular models, followed by treatment with NCT-504, a small molecule inhibitor of PIP4Kγ, to promote the clearance of mutant huntingtin (mHTT).

Introduction

Huntington's disease (HD) is a neurodegenerative disorder caused by a CAG trinucleotide repeat expansion in the first exon of the huntingtin gene, leading to an expanded polyglutamine (polyQ) tract in the huntingtin protein (HTT). This mutation confers a toxic gain-of-function to the protein, causing it to misfold and aggregate, ultimately leading to neuronal dysfunction and death.

A key strategy in HD research is the development of cellular models that recapitulate the molecular pathology of the disease. Lentiviral vectors are a powerful tool for this purpose, enabling the efficient and stable expression of both wild-type and mutant forms of the HTT protein in a variety of cell types, including neurons.

NCT-504 is a potent and selective inhibitor of phosphatidylinositol-5-phosphate 4-kinase, type II gamma (PIP4Kγ). Inhibition of PIP4Kγ has been shown to increase autophagic flux, a major cellular pathway for the degradation of aggregated proteins.[1][2] This enhancement of autophagy leads to a reduction in the levels of mHTT protein and its aggregates, suggesting a promising therapeutic avenue for HD.[1][2][3]

These notes provide detailed protocols for the lentiviral transduction of HTT and subsequent treatment with NCT-504, along with a summary of expected quantitative outcomes and a visualization of the underlying signaling pathway.

Data Presentation

The following tables summarize the quantitative effects of NCT-504 on huntingtin protein levels and aggregation in various cellular models.

Table 1: Dose-Dependent Reduction of Mutant Huntingtin Protein by NCT-504

Cell Type	Mutant Huntingtin Construct	NCT-504 Concentration (µM)	Treatment Duration (hours)	Reduction in mHTT Levels	Reference
PC12	GFP-Htt(exon1)-Q103	2	48	Robust reduction in GFP signal
HEK293T	GFP-Htt(exon1)-Q74	2	48	Decreased huntingtin aggregates
HD Patient Fibroblasts (Q68)	Endogenous full-length mHTT	5	12	Significant reduction
HD Patient Fibroblasts (Q45)	Endogenous full-length mHTT	5	12	Significant reduction
Immortalized Striatal Neurons (STHdhQ111)	Endogenous mHTT	5	12	Significant reduction
293A	Wild-type HTT	2.4 - 40	Not Specified	Dose-dependent decrease

Table 2: Effect of NCT-504 on Mutant Huntingtin Aggregation

Cell Type	Mutant Huntingtin Construct	NCT-504 Concentration (µM)	Treatment Duration (hours)	% Reduction in Cells with Aggregates	Reference
HEK293T	GFP-Htt(exon1)-Q74	2	48	Statistically significant reduction
Neuroblastoma N2a	Htt(exon1)-polyQ mutants	Not Specified	Not Specified	Reduction in aggregates
Primary Cortical Neurons	Htt(exon1)-Q74	Not Specified	Not Specified	Reduction in aggregates

Experimental Protocols

Protocol 1: Lentiviral Vector Production for Huntingtin Expression

This protocol describes the production of third-generation, VSV-G pseudotyped lentiviral vectors for the expression of huntingtin fragments.

Materials:

• HEK293T cells

• Lentiviral transfer plasmid encoding the desired huntingtin construct (e.g., pCCL backbone with HTT-exon1-Qn, where 'n' is the number of glutamine repeats)

• Packaging plasmids (e.g., pMDLg/pRRE, pRSV-Rev)

• Envelope plasmid (e.g., pMD2.G encoding VSV-G)

• Transfection reagent (e.g., FuGENE, Lipofectamine)

• Opti-MEM I Reduced Serum Medium

• High-glucose Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• 0.45 µm filter

Procedure:

• Cell Seeding: The day before transfection, seed HEK293T cells in a 10 cm dish at a density that will result in 70-80% confluency on the day of transfection.

• Plasmid DNA Preparation: In separate sterile tubes, prepare the following DNA mix in Opti-MEM:

  • Tube A: Transfection reagent (follow manufacturer's instructions).

  • Tube B: A mix of the transfer plasmid, packaging plasmids, and envelope plasmid in the appropriate ratios.

• Transfection:

  • Add the contents of Tube B to Tube A, mix gently, and incubate at room temperature for 20-30 minutes.

  • Add the DNA-transfection reagent complex dropwise to the HEK293T cells.

  • Incubate the cells at 37°C in a 5% CO2 incubator.

• Virus Collection:

  • 48 hours post-transfection, collect the cell culture supernatant containing the lentiviral particles.

  • Add fresh complete media to the cells and collect the supernatant again at 72 hours post-transfection.

  • Pool the collections from both time points.

• Virus Filtration and Storage:

  • Filter the pooled supernatant through a 0.45 µm filter to remove cellular debris.

  • Aliquot the viral supernatant and store at -80°C. For long-term storage, it is recommended to concentrate the virus by ultracentrifugation.

Protocol 2: Lentiviral Transduction of Target Cells with Huntingtin Constructs

This protocol outlines the transduction of a target cell line (e.g., HEK293T, neuronal cells) with the produced lentivirus.

Materials:

• Target cells (e.g., HEK293T, primary neurons, or iPSC-derived neurons)

• Lentiviral stock encoding the huntingtin construct

• Polybrene (hexadimethrine bromide)

• Complete culture medium for the target cells

Procedure:

• Cell Seeding: The day before transduction, seed the target cells in a 24-well plate to achieve 50-70% confluency at the time of infection.

• Transduction:

  • Thaw the lentiviral stock on ice.

  • On the day of transduction, remove the culture medium from the cells.

  • Prepare the transduction medium by adding the desired amount of lentivirus and Polybrene (final concentration typically 4-8 µg/mL) to fresh complete culture medium. The amount of virus to add (Multiplicity of Infection, MOI) should be optimized for each cell type.

  • Add the transduction medium to the cells.

• Incubation: Incubate the cells at 37°C in a 5% CO2 incubator for 24-48 hours.

• Medium Change: After the incubation period, replace the virus-containing medium with fresh complete culture medium.

• Gene Expression Analysis: Allow the cells to grow for an additional 48-72 hours to ensure robust expression of the huntingtin protein before proceeding with subsequent experiments. Expression can be confirmed by Western blot or fluorescence microscopy if a fluorescent tag is used.

Protocol 3: NCT-504 Treatment of Huntingtin-Expressing Cells

This protocol describes the treatment of lentivirally transduced cells with NCT-504 to assess its effect on huntingtin protein levels and aggregation.

Materials:

• Lentivirally transduced cells expressing the huntingtin construct

• NCT-504 (stock solution in DMSO)

• Complete culture medium

• Reagents for cell lysis and protein analysis (e.g., Western blot) or imaging (e.g., fluorescence microscopy)

Procedure:

• Cell Seeding: Plate the lentivirally transduced cells at an appropriate density in a multi-well plate.

• NCT-504 Treatment:

  • Prepare working solutions of NCT-504 in complete culture medium at the desired final concentrations (e.g., 2 µM, 5 µM, 10 µM). Include a DMSO-only vehicle control.

  • Remove the existing medium from the cells and replace it with the NCT-504 containing medium or the vehicle control medium.

• Incubation: Incubate the cells at 37°C in a 5% CO2 incubator for the desired treatment duration (e.g., 12, 24, 48, or 72 hours).

• Analysis:

  • For Protein Level Analysis (Western Blot):

    • Lyse the cells and collect the protein lysates.

    • Determine protein concentration using a standard assay (e.g., BCA).

    • Perform SDS-PAGE and Western blot analysis using antibodies specific for huntingtin and a loading control (e.g., β-actin, GAPDH).

  • For Aggregate Analysis (Fluorescence Microscopy):

    • If using a fluorescently tagged huntingtin construct, fix the cells.

    • Image the cells using a fluorescence microscope.

    • Quantify the number of cells with visible aggregates in the NCT-504 treated and vehicle control groups.

Mandatory Visualizations

References

• 1. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein | eLife [elifesciences.org]
• 3. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PubMed [pubmed.ncbi.nlm.nih.gov]

Dendra2-LC3 Reporter Assay for Autophagy Modulation by NCT-504: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Autophagy is a fundamental cellular process for the degradation and recycling of cellular components, playing a critical role in cellular homeostasis. Dysregulation of autophagy is implicated in a variety of diseases, including neurodegenerative disorders and cancer. The Dendra2-LC3 reporter assay is a powerful tool for monitoring autophagic flux in live cells. This assay utilizes a photoconvertible fluorescent protein, Dendra2, fused to LC3 (Microtubule-associated protein 1A/1B-light chain 3), a key protein in autophagosome formation. Upon exposure to specific wavelengths of light, Dendra2 irreversibly converts from a green to a red fluorescent state, allowing for the tracking of LC3 turnover and thus providing a quantitative measure of autophagic activity.

NCT-504 is a small molecule that has been identified as a modulator of cellular degradation pathways. While initially investigated for its role in enhancing the clearance of aggregation-prone proteins associated with neurodegenerative diseases, studies have shown that NCT-504 can increase autophagic flux.[1] Interestingly, evidence also suggests that NCT-504 may act through pathways independent of canonical autophagy, such as the ESCRT (Endosomal Sorting Complexes Required for Transport) pathway. These application notes provide a detailed protocol for utilizing the Dendra2-LC3 reporter assay to investigate the effects of NCT-504 on autophagy.

Principle of the Dendra2-LC3 Reporter Assay

The Dendra2-LC3 protein exhibits green fluorescence upon initial expression. This green-fluorescent Dendra2-LC3 is incorporated into the inner and outer membranes of forming autophagosomes. A brief pulse of violet or blue light (e.g., 405 nm) irreversibly converts the Dendra2 protein to a red fluorescent form. The decay of this red fluorescence over time is then monitored. As autophagosomes fuse with lysosomes to form autolysosomes, the Dendra2-LC3 protein is degraded by lysosomal hydrolases, leading to a decrease in red fluorescence. An increase in the rate of red fluorescence decay is indicative of an enhanced autophagic flux. Conversely, a decrease in the decay rate suggests an inhibition of autophagy.

Quantitative Data Summary

The following tables summarize representative quantitative data from a tandem fluorescent LC3 reporter assay (RFP-GFP-LC3, which operates on a similar principle to Dendra2-LC3 for quantifying autophagosomes and autolysosomes) in HeLa cells treated with NCT-504.[1] This data illustrates the potential effects of NCT-504 on autophagic flux.

Table 1: Effect of NCT-504 on Autophagosome and Autolysosome Number

Treatment	Duration	Fold Increase in Autophagosomes	Fold Increase in Autolysosomes
NCT-504	12 hours	4.8	1.9

Data is derived from HeLa cells stably expressing RFP-GFP-LC3 and treated with NCT-504.[1] The number of autophagosomes (yellow puncta) and autolysosomes (red puncta) were quantified.

Table 2: Expected Outcomes in a Dendra2-LC3 Assay with NCT-504

Condition	Expected Rate of Red Fluorescence Decay	Interpretation
Vehicle Control	Baseline	Basal autophagic flux
NCT-504	Increased	Enhanced autophagic flux
Autophagy Inhibitor (e.g., Bafilomycin A1)	Decreased	Inhibition of autophagic flux

Experimental Protocols

Materials and Reagents

• Mammalian cell line (e.g., HeLa, U2OS, or a cell line relevant to the research question)

• Dendra2-LC3 expression vector

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Transfection reagent (e.g., Lipofectamine 3000)

• NCT-504

• Dimethyl sulfoxide (DMSO) for dissolving NCT-504

• Phosphate-buffered saline (PBS)

• Autophagy inhibitors (e.g., Bafilomycin A1) as controls

• Fluorescence microscope equipped with filters for green (e.g., FITC) and red (e.g., TRITC) fluorescence, and a light source for photoconversion (e.g., 405 nm laser)

Protocol 1: Cell Culture and Transfection

• Cell Seeding: Plate cells on glass-bottom dishes or chamber slides suitable for live-cell imaging. Seed the cells at a density that will result in 50-70% confluency at the time of transfection.

• Transfection:

  • Prepare the Dendra2-LC3 plasmid DNA and transfection reagent mixture in serum-free medium according to the manufacturer's protocol.

  • Add the transfection complex to the cells and incubate for 4-6 hours.

  • Replace the transfection medium with complete growth medium.

  • Allow the cells to express the Dendra2-LC3 protein for 24-48 hours post-transfection. Expression can be confirmed by observing green fluorescence under the microscope.

Protocol 2: NCT-504 Treatment and Photoconversion

• Drug Preparation: Prepare a stock solution of NCT-504 in DMSO. Dilute the stock solution to the desired final concentration in pre-warmed complete growth medium. A vehicle control (DMSO) should be prepared at the same final concentration as the NCT-504 treatment.

• Treatment: Replace the medium in the cell culture dishes with the medium containing NCT-504 or the vehicle control. Include positive (e.g., starvation medium) and negative (e.g., Bafilomycin A1) controls for autophagy modulation where appropriate.

• Photoconversion:

  • Mount the live-cell imaging dish on the fluorescence microscope.

  • Identify cells expressing Dendra2-LC3 with a healthy morphology.

  • Using a 405 nm light source, illuminate a region of interest (ROI) within a cell or a group of cells to induce the green-to-red photoconversion of the Dendra2-LC3 protein. The duration and intensity of the 405 nm light should be optimized to achieve efficient conversion without causing phototoxicity.

• Time-Lapse Imaging:

  • Immediately after photoconversion, begin acquiring images in both the green and red fluorescence channels at regular intervals (e.g., every 30 minutes) for a period of 6-24 hours.

  • Maintain the cells at 37°C and 5% CO2 throughout the imaging period using a stage-top incubator.

Protocol 3: Image Analysis and Data Quantification

• Image Processing: Use image analysis software (e.g., ImageJ/Fiji) to process the acquired time-lapse images.

• Quantification of Red Fluorescence Decay:

  • For each time point, measure the mean red fluorescence intensity within the photoconverted ROI.

  • Background correct the fluorescence intensity values.

  • Normalize the red fluorescence intensity at each time point to the intensity at time zero (immediately after photoconversion).

  • Plot the normalized red fluorescence intensity against time for each experimental condition.

  • Calculate the rate of fluorescence decay (autophagic flux) by fitting the data to an appropriate decay model.

• Quantification of Dendra2-LC3 Puncta:

  • At specific time points, count the number of red Dendra2-LC3 puncta per cell.

  • Automated puncta counting can be performed using dedicated plugins in image analysis software.

  • Compare the average number of puncta per cell between different treatment groups.

Signaling Pathways and Experimental Workflow

Canonical Autophagy Pathway

Caption: Canonical autophagy pathway overview.

NCT-504 Modulated ESCRT Pathway

Caption: NCT-504's proposed action via the ESCRT pathway.

Dendra2-LC3 Assay Experimental Workflow

Caption: Dendra2-LC3 assay workflow.

Troubleshooting and Considerations

• Low Transfection Efficiency: Optimize transfection reagent, DNA concentration, and cell density. Consider using a stable cell line expressing Dendra2-LC3 for more consistent results.

• Phototoxicity: Minimize the exposure of cells to excitation light, especially the 405 nm light for photoconversion. Use the lowest possible laser power and exposure times that still allow for adequate signal detection and conversion.

• Fluorescence Bleaching: Use an anti-fade mounting medium if imaging fixed cells. For live-cell imaging, ensure the imaging conditions are optimized to minimize photobleaching.

• Data Interpretation: An increase in Dendra2-LC3 puncta can indicate either an induction of autophagy or a blockage in the later stages of autophagic flux (i.e., impaired autophagosome-lysosome fusion). Therefore, it is crucial to analyze the rate of red fluorescence decay to accurately assess autophagic flux. The use of autophagy inhibitors like Bafilomycin A1 is essential for proper interpretation of the results.

By following these detailed protocols and considering the underlying principles, researchers can effectively utilize the Dendra2-LC3 reporter assay to investigate the modulatory effects of compounds like NCT-504 on autophagy, providing valuable insights for basic research and drug development.

References

• 1. researchgate.net [researchgate.net]

Application Notes: NCT-504 in Patient-Derived Fibroblast Models of Fibrosis

For Research Use Only.

Abstract

These application notes provide a comprehensive guide for the use of NCT-504, a selective inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase, Type II Gamma (PIP4Kγ), in patient-derived fibroblast models of fibrosis.[1][2] NCT-504 induces autophagy, a cellular process for degrading and recycling cellular components, which has been shown to play a role in the breakdown of extracellular matrix proteins.[3][4] This document details protocols for the isolation and culture of patient-derived fibroblasts, induction of a fibrotic phenotype using Transforming Growth Factor-beta 1 (TGF-β1), and the subsequent assessment of the anti-fibrotic effects of NCT-504.[5]

Introduction

Fibrotic diseases, such as idiopathic pulmonary fibrosis and scleroderma, are characterized by the excessive deposition of extracellular matrix (ECM), leading to organ scarring and dysfunction. A key cellular mediator in fibrosis is the myofibroblast, a specialized fibroblast that expresses alpha-smooth muscle actin (α-SMA) and produces large amounts of collagen. NCT-504 is a potent inhibitor of PIP4Kγ that has been shown to induce autophagy. The induction of autophagy presents a potential therapeutic strategy for fibrosis, as it can promote the degradation of pro-fibrotic proteins like collagen. This document outlines the application of NCT-504 in patient-derived fibroblast models to investigate its anti-fibrotic potential.

Mechanism of Action

NCT-504 selectively inhibits PIP4Kγ, a lipid kinase. Inhibition of PIP4Kγ leads to an increase in autophagic flux. In the context of fibrosis, enhanced autophagy can lead to the degradation of key components of the ECM, such as collagen, thereby reducing the fibrotic burden. The proposed anti-fibrotic mechanism of NCT-504 is illustrated in the signaling pathway diagram below.

Caption: Proposed anti-fibrotic mechanism of NCT-504.

Experimental Protocols

Isolation and Culture of Patient-Derived Fibroblasts

This protocol describes the establishment of primary fibroblast cultures from patient skin biopsies.

• Materials:

  • Patient skin biopsy

  • DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

  • Collagenase Type I

  • Trypsin-EDTA

  • Phosphate-Buffered Saline (PBS)

• Protocol:

  • Mince the biopsy into 1-2 mm pieces.

  • Digest with 1 mg/mL Collagenase Type I in DMEM for 2-4 hours at 37°C.

  • Neutralize collagenase with DMEM/10% FBS.

  • Centrifuge at 300 x g for 5 minutes and resuspend the pellet in culture medium.

  • Culture in a T75 flask at 37°C and 5% CO₂.

  • Passage cells upon reaching 80-90% confluency.

Induction of Fibrotic Phenotype

This protocol details the induction of a myofibroblast-like phenotype in cultured fibroblasts.

• Materials:

  • Patient-derived fibroblasts

  • Serum-free DMEM

  • Recombinant Human TGF-β1

• Protocol:

  • Plate fibroblasts in the desired culture vessel.

  • Once cells reach 70-80% confluency, replace the medium with serum-free DMEM for 24 hours.

  • Stimulate cells with 10 ng/mL TGF-β1 in serum-free DMEM for 48 hours to induce differentiation into myofibroblasts.

NCT-504 Treatment and Assessment of Cell Viability (MTT Assay)

This protocol is for treating the fibrotic fibroblast model with NCT-504 and assessing its effect on cell viability.

• Materials:

  • TGF-β1 stimulated fibroblasts in 96-well plates

  • NCT-504 stock solution

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

• Protocol:

  • Following TGF-β1 stimulation, treat cells with various concentrations of NCT-504 (e.g., 0.1, 1, 10, 100 µM) for 24 hours.

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to dissolve the formazan crystals.

  • Measure absorbance at 570 nm.

Western Blot Analysis of Fibrotic Markers

This protocol is for quantifying the expression of α-SMA and Collagen Type I.

• Materials:

  • Treated cell lysates

  • RIPA buffer with protease inhibitors

  • BCA Protein Assay Kit

  • Primary antibodies (anti-α-SMA, anti-Collagen I, anti-GAPDH)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

• Protocol:

  • Lyse cells with RIPA buffer and determine protein concentration using the BCA assay.

  • Separate 20 µg of protein per sample on a 10% SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour.

  • Incubate with primary antibodies overnight at 4°C.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize bands using a chemiluminescent substrate.

  • Quantify band intensity and normalize to GAPDH.

Experimental Workflow

Caption: Workflow for assessing the anti-fibrotic effects of NCT-504.

Data Presentation

The following tables present hypothetical data illustrating the expected outcomes of the described experiments.

Table 1: Effect of NCT-504 on Fibroblast Viability

NCT-504 Concentration (µM)	Cell Viability (% of Control)
0 (Vehicle)	100 ± 5.4
0.1	98.2 ± 4.9
1	96.5 ± 5.1
10	91.3 ± 6.2
100	85.7 ± 5.8

Table 2: Effect of NCT-504 on Pro-Fibrotic Marker Expression

Treatment	α-SMA Expression (Fold Change)	Collagen I Expression (Fold Change)
Untreated Control	1.0	1.0
TGF-β1 (10 ng/mL)	4.2 ± 0.5	3.8 ± 0.4
TGF-β1 + NCT-504 (1 µM)	2.5 ± 0.3	2.3 ± 0.3
TGF-β1 + NCT-504 (10 µM)	1.3 ± 0.2	1.4 ± 0.2

Conclusion

NCT-504 presents a promising avenue for the investigation of novel anti-fibrotic therapies. The protocols detailed in this document provide a framework for researchers to explore the efficacy of NCT-504 in reducing the fibrotic phenotype in patient-derived fibroblasts. The hypothetical data suggests that NCT-504 can decrease the expression of key fibrotic markers at concentrations that are not significantly cytotoxic. Further investigation into the anti-fibrotic mechanism of NCT-504 is warranted.

References

• 1. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein | eLife [elifesciences.org]
• 3. Autophagy: A new therapeutic target for liver fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. neurologylive.com [neurologylive.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing NCT-504 Concentration to Avoid Cytotoxicity

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the experimental concentration of NCT-504 while minimizing cytotoxic effects. Below you will find frequently asked questions (FAQs) and troubleshooting guides in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of NCT-504?

NCT-504 is a selective, allosteric inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase Gamma (PIP4Kγ).[1] By inhibiting PIP4Kγ, NCT-504 modulates cellular phosphoinositide levels, which in turn induces autophagy.[1][2] This process is particularly relevant in the context of neurodegenerative diseases like Huntington's disease, where NCT-504 has been shown to promote the clearance of mutant huntingtin (mHtt) protein aggregates.[1][3]

Q2: At what concentrations is NCT-504 typically effective without causing significant cytotoxicity?

The optimal non-toxic concentration of NCT-504 is highly dependent on the cell line and the duration of exposure. However, existing studies provide a starting point for optimization:

• Mouse Embryonic Fibroblasts (MEFs): 10 μM for 12 hours did not affect cell viability.

• Primary Cortical Neurons: Concentrations of 5 μM or lower were found to not impact cell viability.

• 293A cells: A dose-dependent decrease in huntingtin protein was observed at concentrations that did not impact cell viability.

It is crucial to perform a dose-response experiment for your specific cell line to determine the optimal concentration.

Q3: What is the IC50 of NCT-504?

The IC50 of NCT-504 for its target enzyme, PIP4Kγ, is 15.8 μM in in vitro kinase assays. It is important to note that this is the concentration required to inhibit the enzyme's activity by 50% and not necessarily the concentration that causes 50% cell death (cytotoxicity IC50), which will vary between cell lines.

Troubleshooting Guide

Problem: I am observing high levels of cytotoxicity even at low concentrations of NCT-504.

Possible Cause 1: Cell Line Sensitivity

Different cell lines exhibit varying sensitivities to chemical compounds. Your cell line may be particularly sensitive to perturbations in the phosphoinositide signaling pathway or the induction of autophagy.

• Troubleshooting Tip: Perform a thorough dose-response study with a wide range of NCT-504 concentrations (e.g., from nanomolar to high micromolar) to determine the specific cytotoxic profile for your cell line.

Possible Cause 2: Solvent Toxicity

The solvent used to dissolve NCT-504, typically DMSO, can be toxic to cells at higher concentrations.

• Troubleshooting Tip: Ensure the final concentration of the solvent in your cell culture medium is below the toxic threshold for your cell line (generally <0.5% for DMSO). Always include a vehicle control (cells treated with the solvent at the same final concentration as in the NCT-504 treated wells) to assess any solvent-induced cytotoxicity.

Possible Cause 3: Compound Instability

NCT-504 may degrade or precipitate in your culture medium, leading to inconsistent results or the formation of toxic byproducts.

• Troubleshooting Tip: Prepare fresh dilutions of NCT-504 for each experiment from a stock solution stored under recommended conditions. Visually inspect the media for any signs of precipitation after adding the compound.

Problem: My cytotoxicity assay results are inconsistent between experiments.

Possible Cause 1: Inconsistent Cell Seeding

Variations in the number of cells seeded per well can lead to significant differences in viability assay readouts.

• Troubleshooting Tip: Ensure you have a homogenous single-cell suspension before seeding. Use a calibrated pipette and consider performing a cell count for each experiment to ensure consistency.

Possible Cause 2: "Edge Effects" in Multi-well Plates

Wells on the outer edges of a microplate are more prone to evaporation, which can concentrate the compound and affect cell viability.

• Troubleshooting Tip: Avoid using the outermost wells for experimental samples. Instead, fill them with sterile phosphate-buffered saline (PBS) or culture medium to maintain humidity across the plate.

Possible Cause 3: Assay Interference

NCT-504 might directly interfere with the reagents of your chosen cytotoxicity assay.

• Troubleshooting Tip: Run a cell-free control where NCT-504 is added to the assay reagents to check for any chemical reactions that could alter the readout. If interference is suspected, consider using an alternative viability assay based on a different principle (e.g., if you are using a metabolic assay like MTT, try a membrane integrity assay like LDH).

Data Presentation

Table 1: Summary of Reported NCT-504 Concentrations and their Effects on Cell Viability

Cell Line	Concentration	Exposure Time	Effect on Viability	Reference
Mouse Embryonic Fibroblasts (MEFs)	10 μM	12 hours	No effect
Primary Cortical Neurons	≤ 5 μM	Not specified	No impact
293A cells	Dose-dependent	Not specified	No impact at effective concentrations for huntingtin reduction
HD Patient Fibroblasts (Q45)	Various doses	12 hours	Assessed with CellTiter-Glo

Note: This table summarizes the currently available public data. It is strongly recommended that researchers perform their own dose-response experiments to determine the optimal non-toxic concentration of NCT-504 for their specific experimental setup.

Experimental Protocols

1. MTT Assay for Cell Viability

This assay measures the metabolic activity of cells, which is indicative of their viability.

• Materials:

  • NCT-504 stock solution (in DMSO)

  • Complete cell culture medium

  • 96-well cell culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or acidic isopropanol)

  • Plate reader

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of NCT-504 in complete culture medium.

  • Remove the old medium and add the medium containing different concentrations of NCT-504 to the respective wells. Include vehicle-only controls.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan crystals.

  • Add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at the appropriate wavelength (typically 570 nm) using a plate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

2. Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of LDH from damaged cells, indicating a loss of membrane integrity.

• Materials:

  • Commercially available LDH cytotoxicity assay kit

  • NCT-504 stock solution (in DMSO)

  • Complete cell culture medium

  • 96-well cell culture plates

  • Plate reader

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere.

  • Treat cells with serial dilutions of NCT-504 and vehicle control for the desired time.

  • Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

  • Carefully collect the cell culture supernatant.

  • Follow the manufacturer's instructions to mix the supernatant with the LDH assay reagents.

  • Incubate as recommended by the kit protocol.

  • Measure the absorbance at the specified wavelength.

  • Calculate the percentage of cytotoxicity based on the LDH release relative to the maximum release control.

3. Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Materials:

  • Annexin V-FITC/PI apoptosis detection kit

  • NCT-504 stock solution (in DMSO)

  • Cell culture dishes or plates

  • Flow cytometer

• Procedure:

  • Seed cells and treat with the desired concentrations of NCT-504 and vehicle control.

  • Harvest the cells (including any floating cells) and wash them with cold PBS.

  • Resuspend the cells in the binding buffer provided in the kit.

  • Add Annexin V-FITC and PI to the cell suspension according to the kit's protocol.

  • Incubate in the dark at room temperature.

  • Analyze the stained cells by flow cytometry. Viable cells will be negative for both stains, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be positive for both stains.

Mandatory Visualizations

Caption: NCT-504 signaling pathway leading to autophagy.

Caption: Workflow for optimizing NCT-504 concentration.

References

• 1. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. neurologylive.com [neurologylive.com]
• 3. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein | eLife [elifesciences.org]

Potential off-target effects of NCT-504 in neuronal cells

Welcome to the technical support center for NCT-504. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the potential off-target effects of NCT-504 in neuronal cells. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to support your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of NCT-504?

A1: NCT-504 is a selective, allosteric inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase, type II gamma (PIP4Kγ).[1][2] It functions by binding to a site on the enzyme that is different from the ATP-binding site, thereby modulating its activity without directly competing with ATP.[3] The inhibition of PIP4Kγ by NCT-504 has been shown to increase autophagic flux and lead to the clearance of mutant huntingtin (mHtt) protein aggregates, which is a key pathological feature of Huntington's disease.[4][5]

Q2: What is the reported potency and selectivity of NCT-504 for its primary target, PIP4Kγ?

A2: NCT-504 has a reported IC50 of 15.8 µM for PIP4Kγ in a lipid phosphorylation assay. In a binding assay, the dissociation constant (Kd) was determined to be 354 nM.

Q3: What are the known off-target effects of NCT-504 on other PIP4K isoforms?

A3: NCT-504 exhibits selectivity for PIP4Kγ over the other two isoforms, PIP4Kα and PIP4Kβ. It weakly inhibits PIP4Kα with an IC50 between 50 µM and 100 µM and does not inhibit PIP4Kβ at concentrations up to 50 µM.

Q4: Has NCT-504 been screened against a broader panel of kinases to assess its selectivity?

A4: Yes, NCT-504 has been profiled against a panel of 442 human kinases. It was found to be highly selective for PIP4Kγ, with greater than 65% inhibition observed only for PIP4Kγ at a concentration of 10 µM. However, at a concentration of 40 µM, it showed some activity against RSK1 (Kin.Dom.2-C-terminal) and GAK.

Q5: Does NCT-504 affect cell viability in neuronal cells?

A5: At effective concentrations for reducing mutant huntingtin protein, NCT-504 has been shown to not affect cell viability. For example, treatment of mouse embryonic fibroblasts (MEFs) with 10 µM NCT-504 for 12 hours did not impact cell viability. Similarly, it was used at non-toxic concentrations in primary rodent cortical neurons.

Quantitative Data Summary

Table 1: Kinase Selectivity Profile of NCT-504

Kinase Target	Inhibition Data	Assay Type	Reference
PIP4Kγ	IC50 of 15.8 µM	Lipid Phosphorylation Assay
PIP4Kγ	Kd = 354 nM	Binding Assay (DiscoverX KINOMEscan)
PIP4Kα	Weakly inhibits (IC50 between 50 µM and 100 µM)	Enzyme Assay
PIP4Kβ	Does not inhibit	Enzyme Assay
Panel of 442 Human Kinases	Active against only PIP4Kγ (>65% inhibition at 10 µM)	Binding Assay (DiscoverX KINOMEscan)
RSK1 (Kin.Dom.2-C-terminal)	40 µM	Kinase Assay
GAK	42 µM	Kinase Assay

Troubleshooting Guide

Issue 1: Unexpected Cytotoxicity Observed in Neuronal Cultures

• Question: We are observing significant cell death in our primary neuronal cultures treated with NCT-504, even at concentrations reported to be non-toxic. What could be the cause?

• Answer:

  • High Compound Concentration: Although NCT-504 is reported to be non-toxic at 10 µM in MEFs, primary neurons can be more sensitive. Consider performing a dose-response curve to determine the optimal, non-toxic concentration for your specific neuronal cell type.

  • Off-Target Kinase Inhibition: At higher concentrations (e.g., >20 µM), NCT-504 may inhibit other kinases such as RSK1 and GAK, which could contribute to cytotoxicity.

  • Solvent Toxicity: Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all conditions and is at a level known to be non-toxic to your cells.

  • Culture Conditions: The health and density of neuronal cultures can influence their sensitivity to compounds. Ensure your cultures are healthy and at an appropriate confluency before treatment.

Issue 2: Inconsistent Reduction of Mutant Huntingtin (mHtt) Protein Levels

• Question: We are seeing variable or no reduction in mHtt protein levels after NCT-504 treatment in our neuronal model. What are the possible reasons?

• Answer:

  • Suboptimal Compound Concentration or Treatment Duration: The effect of NCT-504 on mHtt levels is concentration and time-dependent. An initial time course and dose-response experiment is recommended to determine the optimal conditions for your specific cell model.

  • Impaired Autophagy Pathway: NCT-504 reduces mHtt by enhancing autophagic flux. If the autophagy pathway in your cells is compromised for other reasons, the effect of NCT-504 may be diminished. You can assess the baseline autophagic flux in your cells using an LC3 turnover assay.

  • Cell Model Specificity: The cellular context can influence the response to NCT-504. The effects have been demonstrated in various cell types, including HEK293T, PC12, primary cortical and striatal neurons, and patient fibroblasts. Differences in the expression levels of PIP4Kγ or other interacting partners could affect the outcome.

Experimental Protocols

Protocol 1: Assessment of Autophagy Flux using Dendra2-LC3 Reporter in Primary Neurons

This protocol is adapted from studies investigating the effect of NCT-504 on autophagy in primary rodent cortical neurons.

• Transfection of Neurons:

  • Culture primary cortical neurons on glass-bottom dishes.

  • At day in vitro (DIV) 4, transfect the neurons with a Dendra2-LC3 reporter plasmid using a suitable transfection reagent for primary neurons.

• NCT-504 Treatment:

  • Allow 48 hours for reporter expression.

  • Treat the transfected neurons with the desired concentrations of NCT-504 or DMSO (vehicle control) for the specified duration (e.g., 24, 48, 72 hours).

• Photoconversion of Dendra2-LC3:

  • Before imaging, expose the cells to intense blue light (e.g., 405 nm laser) to irreversibly convert the Dendra2-LC3 from a green to a red fluorescent protein.

• Live-Cell Imaging:

  • Acquire images in both the green and red channels at multiple time points after photoconversion (e.g., 0, 2, 4, 6 hours).

• Data Analysis:

  • Quantify the number and intensity of red puncta (representing autolysosomes) and green puncta (representing newly formed autophagosomes) over time.

  • An increase in the rate of decline of red puncta and a concurrent increase in green puncta in NCT-504 treated cells compared to control indicates an increase in autophagy flux.

Protocol 2: Measurement of Phosphoinositide Levels by HPLC

This protocol is based on the methodology used to measure changes in phosphoinositide levels following NCT-504 treatment.

• Cell Treatment and Lysate Preparation:

  • Plate cells (e.g., MEFs) and treat with NCT-504 or DMSO for the desired time.

  • Wash the cells with ice-cold PBS and lyse them with a suitable extraction buffer.

• Lipid Extraction:

  • Perform a lipid extraction using a mixture of chloroform, methanol, and HCl.

  • Separate the organic and aqueous phases by centrifugation. The lower organic phase contains the phosphoinositides.

• Derivatization (Optional but Recommended for HPLC-MS):

  • Derivatize the extracted lipids to enhance their detection by mass spectrometry.

• HPLC-MS/MS Analysis:

  • Inject the lipid extract onto a suitable HPLC column (e.g., a normal-phase silica column).

  • Separate the different phosphoinositide species using a gradient elution.

  • Detect and quantify the phosphoinositides using a mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Calculate the levels of each phosphoinositide species (e.g., PI5P, PI(3,5)P2, PI3P) relative to an internal standard and normalize to the total protein concentration of the cell lysate.

  • Compare the levels in NCT-504 treated samples to the vehicle-treated controls.

Visualizations

Caption: NCT-504 signaling pathway in neuronal cells.

Caption: Workflow for investigating off-target effects.

Caption: Troubleshooting decision tree for NCT-504 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. abmole.com [abmole.com]
• 3. NCT-504 | Benchchem [benchchem.com]
• 4. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel approach improves symptoms of Huntington’s disease in animal models. [blogs.bcm.edu]

NCT-504 stability in cell culture media over time

Welcome to the technical support center for NCT-504. This resource is designed for researchers, scientists, and drug development professionals, providing detailed information and guidance for the effective use of NCT-504 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and storage condition for NCT-504 stock solutions?

A1: NCT-504 is soluble in dimethyl sulfoxide (DMSO).[1][2][3] It is recommended to prepare high-concentration stock solutions (e.g., 10 mM) in anhydrous DMSO. These stock solutions should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 6 months).[1][2]

Q2: What is the stability of NCT-504 in cell culture media over time?

A2: Currently, there is no publicly available quantitative data on the stability of NCT-504 in various cell culture media (e.g., DMEM, RPMI-1640) at 37°C. The stability of a small molecule in aqueous and complex biological media can be influenced by several factors, including its chemical structure, the pH and composition of the medium, the presence of serum proteins, incubation temperature, and duration. For long-term experiments, it is advisable to empirically determine the stability of NCT-504 under your specific experimental conditions. A protocol for assessing stability is provided in the "Experimental Protocols" section. For experiments lasting longer than 48-72 hours, consider replacing the media with freshly prepared NCT-504 to ensure a consistent concentration.

Q3: At what concentrations has NCT-504 been used in cell culture experiments?

A3: NCT-504 has been used in a range of concentrations, typically from 500 nM to 23 µM, depending on the cell type and the experimental endpoint. For example, concentrations of 5 µM and 10 µM have been shown to induce autophagy in HEK293T cells within 2-6 hours. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay.

Q4: What is the primary mechanism of action of NCT-504?

A4: NCT-504 is a selective, allosteric inhibitor of PIP4Kγ (Phosphatidylinositol-5-Phosphate 4-Kinase, Gamma) with an IC50 of 15.8 µM. Inhibition of PIP4Kγ leads to an elevation in the cellular levels of the signaling lipids PI(3,5)P2, PI3P, and PI5P. This alteration in phosphoinositide levels enhances autophagy and promotes the degradation of aggregation-prone proteins, such as mutant huntingtin (mHTT) and Tau, through the ESCRT (Endosomal Sorting Complexes Required for Transport) pathway and the formation of multivesicular bodies (MVB).

Data Presentation

Table 1: NCT-504 Experimental Parameters in Cell Culture

Cell Line	Concentration	Incubation Time	Observed Effect
HEK293T	2 µM	48 hours	Decreased huntingtin aggregates
HEK293T	5 µM, 10 µM	2 hours, 6 hours	Induced autophagosome formation
PC12	23 µM	24 hours	Reduced Htt(exon1)-Q103 levels
MEFs	10 µM	12 hours	No effect on cell viability
Striatal cells (STHdhQ111)	5 µM	12 hours	40% decrease in mHtt levels
Primary Cortical Neurons	500 nM, 1 µM	Up to 72 hours	Stimulated autophagy flux

Table 2: NCT-504 Storage and Handling

Form	Storage Temperature	Shelf Life	Notes
Powder	-20°C	3 years	Store desiccated.
Stock Solution in DMSO	-20°C	1 month	Aliquot to avoid freeze-thaw cycles.
Stock Solution in DMSO	-80°C	6 months	Aliquot to avoid freeze-thaw cycles.

Experimental Protocols

Protocol 1: Assessing the Stability of NCT-504 in Cell Culture Medium

Objective: To determine the half-life of NCT-504 in a specific cell culture medium at 37°C.

Materials:

• NCT-504

• Cell culture medium of interest (e.g., DMEM, RPMI-1640) with supplements (e.g., FBS, antibiotics)

• Sterile, conical tubes

• Incubator at 37°C with 5% CO2

• HPLC-MS or a suitable analytical method for NCT-504 quantification

• DMSO (anhydrous)

Procedure:

• Prepare a fresh stock solution of NCT-504 in DMSO (e.g., 10 mM).

• Prepare a working solution of NCT-504 in the desired cell culture medium at the final experimental concentration (e.g., 10 µM).

• Aliquot the NCT-504-containing medium into several sterile tubes.

• Place the tubes in a 37°C incubator.

• At designated time points (e.g., 0, 2, 4, 8, 12, 24, 48, 72 hours), remove one tube from the incubator and immediately freeze it at -80°C to halt any further degradation.

• Once all time points are collected, analyze the concentration of NCT-504 in each sample using a validated analytical method like HPLC-MS.

• Plot the concentration of NCT-504 versus time and calculate the half-life of the compound in the medium.

Protocol 2: Western Blot Analysis of NCT-504-Induced Autophagy

Objective: To measure the effect of NCT-504 on autophagy markers (e.g., LC3-II) in a cellular context.

Materials:

• HEK293T cells (or other suitable cell line)

• Complete growth medium

• NCT-504 stock solution (10 mM in DMSO)

• Bafilomycin A1 (optional, for autophagy flux studies)

• PBS (phosphate-buffered saline)

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Primary antibodies (e.g., anti-LC3B, anti-GAPDH)

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

Procedure:

• Seed cells in a 6-well plate and allow them to adhere and reach 70-80% confluency.

• Treat the cells with the desired concentrations of NCT-504 (e.g., 5 µM, 10 µM) and a vehicle control (DMSO) for the desired time (e.g., 6 hours). For autophagy flux analysis, a set of wells can be co-treated with Bafilomycin A1 (e.g., 100 nM) for the last 2-4 hours of the NCT-504 treatment.

• After incubation, wash the cells twice with cold PBS.

• Lyse the cells in lysis buffer, scrape, and collect the lysates.

• Determine the protein concentration of each lysate using a suitable assay (e.g., BCA).

• Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

• Block the membrane and probe with primary antibodies against LC3B and a loading control (e.g., GAPDH).

• Wash and incubate with the appropriate HRP-conjugated secondary antibody.

• Visualize the bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the LC3-II signal to the loading control. An increase in the LC3-II/LC3-I ratio or an accumulation of LC3-II in the presence of Bafilomycin A1 indicates an increase in autophagy flux.

Visualizations

Caption: NCT-504 signaling pathway.

Caption: Workflow for NCT-504 stability testing.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Loss of compound activity in long-term experiments (>48h)	1. Degradation of NCT-504: The compound may not be stable in the culture medium at 37°C for extended periods. 2. Metabolism by cells: Cells may metabolize the compound over time.	1. Perform a stability test as described in Protocol 1 to determine the half-life of NCT-504 in your specific medium. 2. For long-term treatments, replace the medium with fresh NCT-504-containing medium every 24-48 hours.
High cellular toxicity observed	1. Concentration is too high: The effective concentration may be lower than the toxic concentration. 2. Solvent toxicity: The final concentration of DMSO may be too high (typically should be <0.5%). 3. Off-target effects: At high concentrations, the compound may inhibit other kinases or cellular processes.	1. Perform a dose-response curve to determine the optimal, non-toxic concentration for your cell line. 2. Ensure the final DMSO concentration is as low as possible and consistent across all conditions, including the vehicle control. 3. Use the lowest effective concentration of NCT-504.
Inconsistent results between experiments	1. Inconsistent compound concentration: Errors in pipetting, serial dilutions, or degradation of stock solution due to improper storage. 2. Cell culture variability: Differences in cell density, passage number, or overall cell health.	1. Prepare a master mix of NCT-504 in the medium for all treatments to ensure consistency. Aliquot and store stock solutions properly. 2. Standardize cell seeding density and use cells within a consistent passage number range. Monitor cell health regularly.
No observable effect on autophagy or protein degradation	1. Concentration is too low: The concentration used may be insufficient to inhibit PIP4Kγ in your cell line. 2. Incubation time is too short: The effect of NCT-504 on protein levels may require longer incubation times. 3. Cell line is not responsive: The targeted pathway may not be active or essential in your chosen cell line.	1. Perform a dose-response experiment. 2. Conduct a time-course experiment (e.g., 2, 6, 12, 24, 48 hours) to determine the optimal treatment duration. 3. Confirm the expression of PIP4Kγ in your cell line and consider using a positive control for autophagy induction.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Addressing discrepancies in NCT-504 biochemical vs. cellular potency

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with NCT-504. The information is designed to address potential discrepancies between biochemical and cellular potency measurements and to offer guidance on experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is the reported biochemical potency of NCT-504 against its primary target, PIP4Kγ?

NCT-504 is a selective allosteric inhibitor of PIP4Kγ.[1] Its inhibitory activity has been characterized using different in vitro assays, which have yielded distinct potency values. In a reconstituted lipid phosphorylation assay using full-length PIP4Kγ, NCT-504 demonstrated an IC50 of 15.8 μM.[2][3] In contrast, a DiscoverX KINOMEscan binding assay reported a dissociation constant (Kd) of 354 nM.[2][4]

Q2: Why is there a significant discrepancy between the IC50 from the enzymatic assay and the Kd from the binding assay for NCT-504?

The observed difference in potency is likely due to the allosteric mechanism of inhibition of NCT-504. Allosteric inhibitors do not bind to the active site of the enzyme but to a different site, inducing a conformational change that affects enzyme activity. This can lead to different potency readouts depending on the assay format. Binding assays like KINOMEscan measure the direct interaction of the compound with the kinase, whereas enzymatic assays measure the functional consequence of that binding on substrate phosphorylation. Such discrepancies between binding and functional assays have been observed for other allosteric modulators.

Q3: How does the cellular potency of NCT-504 compare to its biochemical potency?

In cellular assays, NCT-504 shows activity at concentrations that are more aligned with the biochemical IC50 value. For instance, treatment of HEK293T cells with 5 µM and 10 µM NCT-504 for a few hours was sufficient to induce autophagy. Similarly, a dose-dependent reduction in mutant huntingtin (mHtt) protein levels was observed in various cell lines at concentrations in the low micromolar range. For example, 2 µM NCT-504 was shown to suppress the accumulation of HTT-exon1 aggregates in HEK293T cells.

Q4: What are the known cellular effects of NCT-504?

NCT-504 has been shown to induce autophagy, a cellular process for degrading and recycling cellular components. This induction of autophagy by NCT-504 is linked to its ability to reduce the levels of mutant huntingtin protein, which is implicated in Huntington's disease. Mechanistically, inhibition of PIP4Kγ by NCT-504 leads to an elevation of cellular levels of phosphoinositides such as PI5P, PI(3,5)P2, and PI3P.

Data Presentation

Table 1: Biochemical Potency of NCT-504 Against PIP4K Isoforms

Kinase Target	Assay Type	Potency (IC50/Kd)	Reference
PIP4Kγ	Reconstituted Lipid Phosphorylation	15.8 µM (IC50)
PIP4Kγ	DiscoverX KINOMEscan Binding Assay	354 nM (Kd)
PIP4Kα	Isolated Enzyme Assay	50-100 µM (IC50)
PIP4Kβ	Isolated Enzyme Assay	50-100 µM (IC50)

Table 2: Cellular Activity of NCT-504

Cell Line	Assay	Concentration	Effect	Reference
HEK293T	Autophagosome Formation	5 µM, 10 µM	Induced autophagosome formation
HEK293T	GFP-Htt(exon1)-Q74 Aggregate Reduction	2 µM	Decreased huntingtin aggregates
293A	Huntingtin Protein Level Reduction (FRET)	Dose-dependent	Decreased huntingtin protein levels
Atg7+/+ MEFs	GFP-Htt(exon1)-Q74 Aggregate Reduction	Not specified	Lowered levels of aggregates
Atg7-/- MEFs	GFP-Htt(exon1)-Q74 Aggregate Reduction	Not specified	Failed to lower aggregates
MEFs	Cell Viability	10 µM	No effect on cell viability (12 hours)

Troubleshooting Guide

Issue 1: Observed cellular potency is significantly different from the biochemical IC50.

This is a common challenge in drug discovery. Several factors can contribute to discrepancies between biochemical and cellular assay results.

• Potential Cause 1: Cell Permeability and Efflux.

  • Troubleshooting Step: Assess the cell permeability of NCT-504. If the compound has poor membrane permeability, its intracellular concentration will be lower than the concentration in the culture medium, leading to lower apparent cellular potency. Conversely, active influx transporters could increase intracellular concentrations. Efflux pumps can actively remove the compound from the cell, also reducing its effective intracellular concentration. Consider using cellular thermal shift assays (CETSA) or mass spectrometry-based approaches to quantify intracellular compound levels.

• Potential Cause 2: Target Engagement in a Cellular Context.

  • Troubleshooting Step: The intracellular environment is much more complex than a purified biochemical assay. High intracellular ATP concentrations can compete with ATP-competitive inhibitors. Although NCT-504 is an allosteric inhibitor, the presence of scaffolding proteins, post-translational modifications, and the localization of PIP4Kγ within specific cellular compartments can all influence compound binding and efficacy. Target engagement assays, such as those using probe-based chemoproteomics, can confirm that NCT-504 is binding to PIP4Kγ within the cell.

• Potential Cause 3: Off-Target Effects.

  • Troubleshooting Step: While NCT-504 was found to be highly selective in a screen of 442 kinases, it is still possible that it has off-target effects in a cellular context that contribute to the observed phenotype. To investigate this, consider performing washout experiments to see if the cellular effect is reversible. Additionally, using structurally distinct inhibitors of PIP4Kγ or employing genetic approaches like siRNA or CRISPR to knockdown PIP4Kγ can help validate that the observed cellular phenotype is on-target.

Issue 2: High variability in experimental results.

Inconsistent results can arise from various sources in both biochemical and cellular assays.

• Potential Cause 1: Compound Stability and Solubility.

  • Troubleshooting Step: Ensure that NCT-504 is fully dissolved in the solvent (e.g., DMSO) and that the final concentration of the solvent is consistent across all experimental conditions and does not exceed a level that affects cell viability or enzyme activity. NCT-504 may precipitate in aqueous assay buffers, especially at higher concentrations. Visually inspect for any precipitation. Prepare fresh dilutions from a stock solution for each experiment.

• Potential Cause 2: Assay Conditions and Reagents.

  • Troubleshooting Step: For biochemical assays, ensure the quality and concentration of the enzyme, substrate, and ATP are consistent. For cellular assays, factors such as cell density, passage number, and serum concentration in the culture medium can influence the results. Standardize these parameters across all experiments. Use appropriate positive and negative controls to ensure the assay is performing as expected.

Experimental Protocols

1. In Vitro PIP4Kγ Kinase Assay (Reconstituted Lipid Phosphorylation)

This protocol is a generalized procedure based on descriptions of similar assays.

• Reagents:

  • Recombinant full-length PIP4Kγ enzyme

  • PI5P substrate

  • [γ-³²P]ATP or [γ-³³P]ATP

  • Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.1% CHAPS)

  • NCT-504 dissolved in DMSO

  • Stop solution (e.g., 4M HCl)

  • Scintillation fluid

• Procedure:

  • Prepare a serial dilution of NCT-504 in DMSO.

  • In a microplate, add the kinase reaction buffer.

  • Add the NCT-504 dilutions or DMSO (vehicle control) to the wells.

  • Add the PIP4Kγ enzyme and incubate for 10-15 minutes at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding a mixture of PI5P substrate and [γ-³²P]ATP.

  • Incubate the reaction at 30°C for a specified time (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

  • Stop the reaction by adding the stop solution.

  • Spot the reaction mixture onto a P81 phosphocellulose paper.

  • Wash the paper multiple times with phosphoric acid to remove unincorporated ATP.

  • Add scintillation fluid and quantify the incorporated radioactivity using a scintillation counter.

  • Calculate the percent inhibition for each NCT-504 concentration and determine the IC50 value using a suitable data analysis software.

2. Cellular Autophagy Assay (LC3-II Western Blot)

This protocol measures the conversion of LC3-I to LC3-II, a marker of autophagosome formation.

• Reagents:

  • HEK293T cells (or other suitable cell line)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • NCT-504 dissolved in DMSO

  • Bafilomycin A1 (optional, to block autophagosome-lysosome fusion and measure autophagic flux)

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Primary antibody against LC3

  • Primary antibody against a loading control (e.g., β-actin or GAPDH)

  • HRP-conjugated secondary antibody

  • Chemiluminescence substrate

• Procedure:

  • Seed HEK293T cells in a multi-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of NCT-504 or DMSO (vehicle control) for the desired time (e.g., 2, 6, or 12 hours).

  • (Optional) For measuring autophagic flux, add Bafilomycin A1 (e.g., 100 nM) for the last 2-4 hours of the NCT-504 treatment.

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST).

  • Incubate the membrane with the primary anti-LC3 antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescence substrate and an imaging system.

  • Strip the membrane and re-probe with the loading control antibody.

  • Quantify the band intensities for LC3-II and normalize to the loading control. An increase in the LC3-II/LC3-I ratio or the accumulation of LC3-II in the presence of Bafilomycin A1 indicates an induction of autophagy.

Visualizations

Caption: NCT-504 allosterically inhibits PIP4Kγ, leading to increased levels of PI5P, PI3P, and PI(3,5)P2, which in turn induces autophagy and subsequent degradation of mutant huntingtin protein.

Caption: A logical workflow for troubleshooting discrepancies between the biochemical and cellular potency of a compound like NCT-504.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NCT-504 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]

How to determine non-toxic concentrations of NCT-504

Welcome to the Technical Support Center for NCT-504. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on determining non-toxic concentrations of NCT-504 for in vitro experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during your research.

Frequently Asked Questions (FAQs)

Q1: What is NCT-504 and what is its mechanism of action?

A1: NCT-504 is a selective, allosteric inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase Gamma (PIP4Kγ). Its primary mechanism of action involves the inhibition of PIP4Kγ, which leads to an increase in autophagic flux[1][2][3]. This enhanced autophagy helps in the clearance of cellular waste, including aggregated proteins like mutant huntingtin, which is implicated in Huntington's disease.

Q2: What are some reported non-toxic concentrations of NCT-504 in different cell lines?

A2: The non-toxic concentrations of NCT-504 can vary depending on the cell line and the duration of exposure. Published studies have reported the following concentrations to be non-toxic:

• Mouse Embryonic Fibroblasts (MEFs): 10 μM for 12 hours did not affect cell viability.

• Primary Cortical Neurons: Concentrations of 5 μM or lower were found to not impact the viability of cortical neurons.

• HEK293T cells: Treatment with 2 μM for 48 hours was used to assess the reduction of huntingtin aggregates without reported toxicity.

It is crucial to determine the optimal non-toxic concentration for your specific cell line and experimental conditions.

Q3: What is the recommended solvent for NCT-504?

A3: NCT-504 is typically dissolved in dimethyl sulfoxide (DMSO) to prepare stock solutions. When preparing working dilutions in cell culture media, it is important to ensure the final DMSO concentration is below the toxic threshold for your specific cell line, which is generally less than 0.5%. Always include a vehicle control (media with the same final concentration of DMSO) in your experiments to account for any solvent-induced effects.

Troubleshooting Guides

This section addresses specific issues you might encounter when determining the non-toxic concentration of NCT-504.

Problem ID	Issue	Possible Causes	Troubleshooting Steps
NCT-V-01	High variability between replicate wells in cell viability assays.	1. Uneven cell seeding: Inconsistent number of cells per well. 2. Edge effects: Evaporation from wells on the outer edges of the plate. 3. Pipetting errors: Inaccurate dispensing of cells, compound, or assay reagents.	1. Ensure you have a homogenous single-cell suspension before seeding. Visually inspect the plate under a microscope after seeding to confirm even distribution. 2. Avoid using the outer wells of the 96-well plate for experimental samples. Fill these wells with sterile PBS or media to maintain humidity. 3. Use calibrated multichannel pipettes and ensure consistent technique.
NCT-V-02	Unexpectedly high cytotoxicity at low concentrations of NCT-504.	1. Solvent toxicity: The final concentration of DMSO may be too high for your cell line. 2. Compound instability: NCT-504 may degrade in the culture medium, leading to toxic byproducts. 3. Cellular sensitivity: Your cell line may be particularly sensitive to the inhibition of PIP4Kγ.	1. Perform a vehicle control with varying concentrations of DMSO to determine the toxic threshold for your cell line. Ensure the final DMSO concentration in your experiment is well below this level (typically <0.5%). 2. Prepare fresh dilutions of NCT-504 from a stock solution for each experiment. 3. Test a wider range of lower concentrations and consider shorter incubation times.
NCT-V-03	No dose-dependent decrease in cell viability at high concentrations of NCT-504.	1. Compound precipitation: NCT-504 may be precipitating out of the culture medium at higher concentrations. 2. Assay interference: NCT-504 may be directly interacting with the assay reagents. 3. Cell line resistance: The chosen cell line may be resistant to the cytotoxic effects of NCT-504.	1. Visually inspect the wells under a microscope for any signs of precipitation. If precipitation is observed, consider using a different solvent or reducing the highest concentration tested. 2. Run a cell-free control by adding NCT-504 to the assay reagents in wells without cells to check for any direct chemical reactions that could alter the readout. 3. Consider extending the incubation time or using a more sensitive cell viability assay (e.g., an ATP-based assay).
NCT-V-04	High background in colorimetric assays (e.g., MTT, MTS).	1. Phenol red interference: Phenol red in the culture medium can contribute to background absorbance. 2. Compound color: If NCT-504 has a color, it may interfere with the absorbance reading. 3. Contamination: Bacterial or fungal contamination can lead to high background signals.	1. Use phenol red-free medium for the duration of the assay. 2. Include a "compound only" control (NCT-504 in medium without cells) and subtract this background absorbance from the experimental wells. 3. Regularly check cell cultures for contamination and practice good aseptic technique.

Data Presentation

Table 1: Recommended Starting Concentration Ranges for NCT-504 Cytotoxicity Testing

Parameter	Recommendation	Rationale
Starting Concentration	100 µM	To establish a high concentration that is likely to induce toxicity.
Serial Dilution Factor	1:2 or 1:3	To create a comprehensive dose-response curve.
Number of Concentrations	8-12	To accurately determine the IC50 value (if toxicity is observed).
Lowest Concentration	Sub-micromolar range (e.g., 0.1 µM)	To identify the non-toxic concentration range.

Table 2: Suggested Incubation Times for NCT-504 Cytotoxicity Assays

Incubation Time	Purpose
24 hours	To assess acute cytotoxicity.
48 hours	To evaluate the effects of longer-term exposure.
72 hours	To determine the impact on cell proliferation over a longer period.

Experimental Protocols

Below are detailed protocols for common cytotoxicity assays to determine the non-toxic concentration range of NCT-504.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• NCT-504 stock solution (in DMSO)

• Cell line of interest

• Complete culture medium

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of NCT-504 in complete culture medium.

  • Remove the old medium from the cells and add 100 µL of the diluted compound to the respective wells.

  • Include vehicle controls (medium with the same final concentration of DMSO) and untreated controls (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (final concentration 0.5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization and Measurement:

  • Visually confirm the formation of purple formazan crystals under a microscope.

  • Add 100 µL of solubilization solution to each well and mix thoroughly by pipetting up and down to dissolve the formazan crystals.

  • Incubate the plate in the dark at room temperature for at least 2 hours.

  • Read the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background.

LDH (Lactate Dehydrogenase) Release Assay

This assay quantifies the amount of LDH released from damaged cells into the culture medium, which is a marker of cytotoxicity.

Materials:

• NCT-504 stock solution (in DMSO)

• Cell line of interest

• Complete culture medium

• 96-well flat-bottom plates

• Commercially available LDH cytotoxicity assay kit (follow the manufacturer's instructions)

• Microplate reader

Procedure:

• Cell Seeding and Compound Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol.

  • It is important to include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Sample Collection:

  • After the desired incubation period, centrifuge the 96-well plate at 250 x g for 10 minutes to pellet the cells.

  • Carefully transfer a portion of the supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the kit manufacturer's protocol.

  • Add the reaction mixture to each well containing the supernatant.

  • Incubate the plate at room temperature for the time specified in the kit's protocol (typically up to 30 minutes), protected from light.

• Measurement:

  • Add the stop solution provided in the kit to each well.

  • Measure the absorbance at 490 nm using a microplate reader. Use a reference wavelength of >600 nm.

• Calculation of Cytotoxicity:

  • Calculate the percentage of cytotoxicity using the formula provided by the kit manufacturer, which typically involves subtracting the background and spontaneous release from the experimental values and normalizing to the maximum release.

Mandatory Visualizations

Caption: NCT-504 inhibits PIP4Kγ, increasing autophagy and promoting mutant huntingtin clearance.

Caption: Experimental workflow for determining the non-toxic concentration of NCT-504.

References

• 1. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.com]
• 2. Novel approach improves symptoms of Huntington’s disease in animal models. [blogs.bcm.edu]
• 3. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: NCT-504 and Autophagy Induction

Welcome to the technical support center for NCT-504. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of NCT-504 for autophagy induction.

Frequently Asked Questions (FAQs)

Q1: What is NCT-504 and what is its primary mechanism of action?

NCT-504 is a selective, allosteric inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase Type 2 Gamma (PIP4Kγ) with a reported IC₅₀ of 15.8 μM in lipid phosphorylation assays.[1] Its primary mechanism of action is the induction of autophagic flux. By inhibiting PIP4Kγ, NCT-504 leads to an elevation of key phosphoinositide signaling lipids, including PI(3,5)P₂, PI3P, and PI5P, which are positive regulators of autophagy.[1]

Q2: How does NCT-504 induce autophagy?

NCT-504 can induce autophagy through at least two distinct pathways:

• Canonical Autophagy: This pathway is dependent on the core autophagy machinery, including the protein Atg7. Inhibition of PIP4Kγ by NCT-504 promotes the formation of autophagosomes and their subsequent fusion with lysosomes to form autolysosomes, leading to the degradation of cellular components.[2]

• Non-Canonical Autophagy: Recent evidence suggests that NCT-504 can also promote the degradation of proteins like mutant huntingtin (mHTT) and Tau through a pathway independent of canonical autophagy (Atg7-independent). This alternative route involves the upregulation of the ESCRT (Endosomal Sorting Complexes Required for Transport) pathway and the proliferation of multivesicular bodies (MVB), which then traffic cargo for degradation.[3]

This dual mechanism is a critical consideration when designing experiments and interpreting results.

Q3: What are the recommended storage and handling conditions for NCT-504?

Proper storage is crucial for maintaining the stability and activity of NCT-504.

• Powder: Store at -20°C for up to 3 years.

• Stock Solution (in DMSO): Store at -80°C for up to 6 months, or at -20°C for up to 1 month.[1] It is recommended to use freshly opened, anhydrous DMSO for preparing stock solutions to ensure maximum solubility.

Q4: What is the recommended working concentration for NCT-504?

The optimal working concentration of NCT-504 is cell-type dependent and should be determined empirically. However, published studies have used concentrations ranging from 5 µM to 23 µM. It is advisable to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Troubleshooting Guide: Variability in Autophagy Induction with NCT-504

Users may encounter variability in the extent of autophagy induction when using NCT-504. This guide addresses common issues and provides potential solutions.

Issue 1: Little to No Induction of Autophagy Observed

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Suboptimal NCT-504 Concentration	Perform a dose-response experiment (e.g., 1, 5, 10, 20 µM) to determine the optimal concentration for your cell line. The IC₅₀ can vary between cell lines.
Insufficient Incubation Time	Conduct a time-course experiment (e.g., 2, 6, 12, 24 hours) to identify the optimal treatment duration. Autophagy is a dynamic process, and the peak response may vary.
Low Expression of PIP4Kγ in the Cell Line	Verify the expression level of PIP4Kγ (gene name: PIP4K2C) in your cell line of interest using resources like the Human Protein Atlas or by performing qPCR or Western blot. Cell lines with low PIP4Kγ expression may be less responsive to NCT-504.
NCT-504 Instability in Media	While NCT-504 is relatively stable in aqueous solutions, prolonged incubation in complex cell culture media at 37°C could lead to degradation. Consider replenishing the media with fresh NCT-504 for long-term experiments (>24 hours).
Cell Confluency	High cell confluency can inhibit autophagy. Ensure that cells are in the exponential growth phase and not overly confluent when treating with NCT-504.
Serum Effects	Components in fetal bovine serum (FBS) can sometimes interfere with the activity of small molecules. If variability is high, consider reducing the serum concentration during treatment or using serum-free media, ensuring this does not independently affect autophagy levels.
Incorrect Assessment of Autophagy	An increase in LC3-II levels alone is not sufficient to confirm autophagy induction. It is crucial to measure autophagic flux. See the "Experimental Protocols" section for details on performing an autophagic flux assay.

Issue 2: Inconsistent Results Between Experiments

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Variability in Cell Culture Conditions	Standardize cell passage number, seeding density, and confluency at the time of treatment. Genetic drift can occur in cell lines over time, leading to phenotypic changes.
Inconsistent NCT-504 Preparation	Prepare fresh dilutions of NCT-504 from a frozen stock for each experiment. Ensure complete dissolution in DMSO before diluting in media.
Focus on Canonical Autophagy Markers Only	As NCT-504 can act through a non-canonical pathway, solely relying on LC3-II conversion might not capture the full effect. Consider assessing markers of the ESCRT pathway or the degradation of specific protein targets (e.g., mutant huntingtin).
Issues with Western Blotting for LC3	The detection of LC3-II can be challenging. Use appropriate gel percentages (12-15%) and transfer conditions optimized for small proteins. Ensure consistent loading and use a reliable loading control.
Misinterpretation of p62/SQSTM1 Levels	p62/SQSTM1 is a cargo receptor that is degraded during autophagy. A decrease in p62 levels is indicative of increased autophagic flux. An accumulation of p62 suggests a blockage in the later stages of autophagy.

Data Presentation

NCT-504 Activity and Treatment Conditions

Parameter	Value/Condition	Cell Line(s)	Reference
IC₅₀ (PIP4Kγ inhibition)	15.8 µM (lipid phosphorylation assay)	N/A
Effective Concentration	5 µM - 23 µM	HEK293T, PC12, Striatal cells
Incubation Time	2 - 72 hours	Various
Effect on Cell Viability	No significant effect at 10 µM for 12 hours	MEFs

Experimental Protocols

1. Autophagic Flux Assay by Western Blot

This protocol is essential to distinguish between an increase in autophagosome formation (induction of autophagy) and a blockage of autophagosome degradation.

• Cell Seeding: Plate cells to reach 60-70% confluency on the day of the experiment.

• Treatment Groups:

  • Vehicle control (e.g., DMSO)

  • NCT-504 at the desired concentration

  • Lysosomal inhibitor (e.g., Bafilomycin A1 at 100 nM or Chloroquine at 50 µM)

  • NCT-504 + Lysosomal inhibitor (add the lysosomal inhibitor for the last 2-4 hours of the NCT-504 treatment)

• Incubation: Treat cells with NCT-504 for the desired time.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• Western Blotting:

  • Separate 20-30 µg of protein on a 12-15% SDS-PAGE gel.

  • Transfer to a PVDF membrane.

  • Block with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies for LC3 and p62/SQSTM1 overnight at 4°C.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize bands using an ECL detection system.

• Interpretation: A significant increase in LC3-II levels in the "NCT-504 + Lysosomal inhibitor" group compared to the "Lysosomal inhibitor" only group indicates an increase in autophagic flux. A decrease in p62 levels with NCT-504 treatment also suggests increased flux.

2. Immunofluorescence for LC3 Puncta

• Cell Seeding: Seed cells on sterile glass coverslips in a 24-well plate.

• Treatment: Treat cells with NCT-504 and controls as described above.

• Fixation and Permeabilization: Fix cells with 4% paraformaldehyde for 15 minutes, followed by permeabilization with 0.1% Triton X-100 for 10 minutes.

• Blocking: Block with 1% BSA in PBS for 30 minutes.

• Primary Antibody Incubation: Incubate with LC3 primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Incubate with a fluorescently-labeled secondary antibody for 1 hour at room temperature in the dark.

• Mounting and Imaging: Mount coverslips on slides with a mounting medium containing DAPI. Visualize and quantify LC3 puncta using a fluorescence microscope. An increase in the number of puncta per cell is indicative of autophagosome accumulation.

Signaling Pathways and Workflows

Caption: NCT-504 signaling pathways in autophagy induction.

Caption: Experimental workflow for assessing autophagic flux.

Caption: Logical troubleshooting workflow for NCT-504 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]

Technical Support Center: NCT-504 Allosteric Inhibitor Assays

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing NCT-504, a selective allosteric inhibitor of PIP4Kγ.

Frequently Asked Questions (FAQs)

Q1: What is NCT-504 and what is its primary target?

NCT-504 is a selective, allosteric inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase Gamma (PIP4Kγ).[1][2] It is being investigated for its potential therapeutic effects in Huntington's disease.[1][3][4]

Q2: How does the allosteric inhibition mechanism of NCT-504 affect experimental design?

NCT-504's allosteric mechanism means it does not bind to the ATP-binding site of PIP4Kγ. Instead, it modulates the enzyme's activity through a secondary site. This is supported by evidence that NCT-504 does not inhibit the intrinsic ATP-hydrolytic activity of PIP4Kγ in the absence of its substrate, PI5P. This is a critical consideration for assay design, as assays that only measure ATP consumption without the presence of the PI5P substrate may not accurately reflect the inhibitory activity of NCT-504.

Q3: Why do I observe a significant difference in the potency of NCT-504 between my biochemical and cellular assays?

It is not uncommon to observe discrepancies in the potency of allosteric inhibitors like NCT-504 across different assay formats. For instance, NCT-504 has a reported Kd of 354 nM in a binding assay, while its IC50 in a reconstituted enzymatic assay is 15.8 µM. Such differences can arise from several factors, including the specific conformations of the target protein in different assay conditions and the presence of interacting partners in a cellular context that may influence inhibitor binding and efficacy.

Troubleshooting Guide

Issue 1: High variability or lack of inhibition in a biochemical PIP4Kγ enzymatic assay.

• Potential Cause 1: Incorrect assay setup for an allosteric inhibitor.

  • Troubleshooting Tip: Ensure that the assay includes the substrate PI5P. NCT-504's inhibitory effect is dependent on the presence of this substrate. Assays measuring only ATP hydrolysis by PIP4Kγ in the absence of PI5P will likely not show inhibition by NCT-504.

• Potential Cause 2: Suboptimal enzyme or substrate concentrations.

  • Troubleshooting Tip: Titrate both the PIP4Kγ enzyme and PI5P substrate to determine the optimal concentrations for your assay window. The inhibitory effect of allosteric modulators can be sensitive to substrate concentration.

• Potential Cause 3: Issues with compound solubility.

  • Troubleshooting Tip: NCT-504 is typically dissolved in DMSO. Ensure that the final DMSO concentration in your assay is consistent across all wells and is at a level that does not affect enzyme activity. If you suspect solubility issues, sonicate the stock solution and visually inspect for any precipitation.

Issue 2: Discrepancy between biochemical IC50 and cellular potency.

• Potential Cause 1: Cell permeability and efflux.

  • Troubleshooting Tip: The compound may have poor cell permeability or be actively removed from the cell by efflux pumps. Consider using cell lines with known expression levels of common efflux pumps or using efflux pump inhibitors to test this possibility.

• Potential Cause 2: Off-target effects in cells.

  • Troubleshooting Tip: While NCT-504 is reported to be highly selective for PIP4Kγ, it is good practice to include control experiments. This could involve using a structurally related but inactive compound, or testing the effect of NCT-504 in a PIP4Kγ knockout/knockdown cell line.

• Potential Cause 3: Different protein conformations in vitro vs. in cellulo.

  • Troubleshooting Tip: The conformation of PIP4Kγ and its interaction with other proteins inside the cell can differ from the purified, recombinant protein used in biochemical assays. This can affect the binding and efficacy of an allosteric inhibitor. This is an inherent challenge with allosteric modulators, and the results from both types of assays should be considered in conjunction.

Quantitative Data Summary

Parameter	Value	Assay Type	Reference
IC50	15.8 µM	Reconstituted PIP4Kγ enzymatic assay
Kd	354 nM	DiscoverX KINOMEscan binding assay
Selectivity	No significant inhibition of PIP4Kα or PIP4Kβ at 50 µM	Isolated enzyme assays

Experimental Protocols

Reconstituted PIP4Kγ Enzymatic Assay

This protocol is based on the methodology used to determine the IC50 of NCT-504.

• Objective: To measure the inhibition of PIP4Kγ activity by NCT-504.

• Materials:

  • Full-length purified PIP4Kγ enzyme.

  • PI5P substrate.

  • ATP (radiolabeled or with a detection system like ADP-Glo).

  • NCT-504 dissolved in DMSO.

  • Assay buffer (e.g., 25 mM HEPES, 10 mM MgCl2, 1 mM DTT, pH 7.4).

  • Microplates.

• Procedure:

  • Prepare a serial dilution of NCT-504 in DMSO.

  • Add the NCT-504 dilutions to the microplate wells. Include a DMSO-only control.

  • Add the PIP4Kγ enzyme to the wells and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for compound binding.

  • Initiate the reaction by adding a mixture of PI5P and ATP.

  • Allow the reaction to proceed for a set time at a controlled temperature (e.g., 30°C).

  • Stop the reaction (e.g., by adding a stop solution like EDTA).

  • Detect the product formation (e.g., phosphorylated PI5P or ADP).

  • Calculate the percent inhibition for each NCT-504 concentration and determine the IC50 value using a suitable curve-fitting software.

Cellular Assay for Mutant Huntingtin (mHtt) Protein Levels

This protocol describes a general method to assess the effect of NCT-504 on mHtt levels in cells.

• Objective: To determine the effect of NCT-504 on the levels of mutant huntingtin protein.

• Materials:

  • A cell line expressing mutant huntingtin (e.g., PC12 cells with inducible GFP-Htt(exon1)-Q103 or immortalized striatal cells from knock-in HD mice).

  • NCT-504 dissolved in DMSO.

  • Cell culture medium and supplements.

  • Lysis buffer.

  • Antibodies for Western blotting (anti-Htt, loading control like anti-tubulin).

  • Alternatively, an anti-Htt FRET assay can be used.

• Procedure:

  • Plate the cells at a suitable density and allow them to adhere.

  • If using an inducible system, induce the expression of mHtt.

  • Treat the cells with a range of concentrations of NCT-504 or DMSO as a control.

  • Incubate for the desired time period (e.g., 24-72 hours).

  • Harvest the cells and prepare cell lysates.

  • Determine the protein concentration of the lysates.

  • Analyze the levels of mHtt by Western blotting or an anti-Htt FRET assay.

  • Quantify the results and normalize to the loading control (for Western blotting) or compare to the DMSO control.

Visualizations

Caption: NCT-504 allosterically inhibits PIP4Kγ, impacting autophagy and mHtt levels.

Caption: Workflow for biochemical and cellular assays for NCT-504.

Caption: Troubleshooting logic for common NCT-504 assay issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. NCT-504 | Benchchem [benchchem.com]
• 3. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein | eLife [elifesciences.org]

Technical Support Center: Enhancing the Metabolic Stability of NCT-504 Analogs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working to improve the metabolic stability of NCT-504 analogs.

Frequently Asked Questions (FAQs)

Q1: What is metabolic stability and why is it crucial for NCT-504 analogs?

A1: Metabolic stability refers to the susceptibility of a compound to be broken down by enzymes in the body, a process known as biotransformation.[1] For NCT-504 analogs, high metabolic stability is desirable as it can lead to a longer duration of action, improved bioavailability, and a more predictable pharmacokinetic profile.[2][3] Conversely, low metabolic stability can result in rapid clearance from the body, reducing efficacy and potentially leading to the formation of toxic metabolites.[2][3]

Q2: What are the primary in vitro assays to assess the metabolic stability of my NCT-504 analogs?

A2: The most common in vitro models for assessing metabolic stability are liver microsomes and hepatocytes. Liver microsomes are a subcellular fraction containing key drug-metabolizing enzymes like cytochrome P450s (CYPs), making them suitable for high-throughput screening of Phase I metabolism. Hepatocytes, or liver cells, provide a more comprehensive system that includes both Phase I and Phase II metabolic processes.

Q3: What are some common strategies to improve the metabolic stability of NCT-504 analogs?

A3: Several medicinal chemistry strategies can be employed to enhance the metabolic stability of your compounds. These often involve modifying the chemical structure to block or slow down metabolic reactions. Common approaches include:

• Introducing electron-withdrawing groups: This can reduce the electron density of metabolically vulnerable sites, such as electron-rich aromatic rings, making them less susceptible to oxidative metabolism.

• Incorporating deuterium: Replacing hydrogen atoms at metabolically active sites with deuterium can slow down metabolism due to the stronger carbon-deuterium bond.

• Reducing lipophilicity: Highly lipophilic compounds often have a higher affinity for metabolic enzymes. Decreasing lipophilicity can reduce this interaction and subsequent metabolism.

• Steric hindrance: Introducing bulky groups near a metabolic soft spot can physically block the enzyme's access to that site.

• Cyclization: Incorporating labile groups into a cyclic structure can reduce their flexibility and susceptibility to metabolism.

Troubleshooting Guide

Problem 1: My NCT-504 analog shows very high clearance in the liver microsomal stability assay.

Possible Cause	Troubleshooting Step	Rationale
Highly susceptible metabolic "soft spot"	Perform metabolite identification studies using LC-MS/MS to pinpoint the site of metabolism.	Knowing the exact site of metabolic attack allows for targeted chemical modifications to block that position.
High lipophilicity	Measure the LogP or LogD of the analog.	If the value is high, consider introducing more polar functional groups to reduce lipophilicity and decrease affinity for metabolic enzymes.
Incorrect assay conditions	Verify the protein concentration, incubation time, and cofactor (NADPH) concentration. Run positive controls like midazolam or testosterone to ensure the microsomes are active.	Suboptimal assay conditions can lead to inaccurate estimations of metabolic stability.

Problem 2: The metabolic stability of my NCT-504 analog is good in microsomes but poor in hepatocytes.

Possible Cause	Troubleshooting Step	Rationale
Phase II metabolism	Analyze hepatocyte assay samples for the formation of glucuronide or sulfate conjugates.	Microsomes primarily assess Phase I (CYP-mediated) metabolism, while hepatocytes also perform Phase II conjugation reactions which can be a major clearance pathway.
Involvement of non-CYP enzymes	Consider assays with cytosolic fractions to investigate the role of enzymes like aldehyde oxidase (AO).	Hepatocytes contain a wider range of metabolic enzymes than microsomes.
Transporter-mediated uptake	Use plated hepatocytes to better evaluate the impact of transporters on metabolism.	Active uptake of the compound into hepatocytes can lead to higher intracellular concentrations and increased metabolism.

Problem 3: I am observing significant variability in my in vitro metabolic stability data.

Possible Cause	Troubleshooting Step	Rationale
Poor compound solubility	Check the aqueous solubility of the analog. Use a lower concentration or add a small percentage of a co-solvent like DMSO.	Poor solubility can lead to inconsistent concentrations in the assay and unreliable results.
Enzyme instability	Ensure proper storage and handling of liver microsomes or hepatocytes. Avoid repeated freeze-thaw cycles.	The activity of metabolic enzymes can degrade over time if not stored correctly.
Analytical method issues	Optimize the LC-MS/MS method for sensitivity and specificity. Use an appropriate internal standard.	An unreliable analytical method will produce variable data.

Experimental Protocols

Protocol 1: Liver Microsomal Stability Assay

This protocol provides a general framework for assessing the metabolic stability of NCT-504 analogs in liver microsomes.

• Preparation of Reagents:

  • Prepare a stock solution of the NCT-504 analog (e.g., 10 mM in DMSO).

  • Thaw liver microsomes (e.g., human, rat) on ice.

  • Prepare a solution of NADPH regenerating system.

  • Prepare a quenching solution (e.g., ice-cold acetonitrile with an internal standard).

• Incubation:

  • Pre-warm a solution of liver microsomes in phosphate buffer (pH 7.4) at 37°C.

  • Add the NCT-504 analog to the microsomal solution to a final concentration of (e.g., 1 µM).

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate at 37°C.

• Sampling and Analysis:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the incubation mixture and add it to the quenching solution to stop the reaction.

  • Centrifuge the samples to pellet the protein.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Visualizations

Caption: Workflow for a typical in vitro liver microsomal stability assay.

Caption: Common metabolic pathways for drug candidates like NCT-504 analogs.

Caption: A decision tree for troubleshooting high clearance of NCT-504 analogs.

References

• 1. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 2. What is the importance of metabolic stability in drug design? [synapse.patsnap.com]
• 3. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]

Technical Support Center: NCT-504 and Cell Viability in Long-Term Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on using NCT-504 in long-term cell viability experiments. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and a summary of NCT-504's effects on cell viability.

Troubleshooting Guide

This guide addresses potential issues that may arise during long-term experiments with NCT-504, presented in a question-and-answer format.

Problem	Potential Cause	Recommended Solution
1. Decreased cell viability at expected non-toxic concentrations of NCT-504.	Solvent Toxicity: The concentration of the vehicle (e.g., DMSO) may be too high, especially with media evaporation over long-term culture.	- Ensure the final DMSO concentration in the culture medium is ≤ 0.5%, and ideally below 0.1%.- Include a vehicle control (cells treated with the same concentration of DMSO as the NCT-504 treated cells) in all experiments to assess solvent toxicity.
Cell Line Sensitivity: The specific cell line being used may have a higher sensitivity to NCT-504 than those reported in the literature.	- Perform a dose-response curve for your specific cell line to determine the optimal non-toxic concentration range.- Start with a wide range of concentrations and use a sensitive viability assay to determine the IC50.
Compound Precipitation: NCT-504 may precipitate out of the culture medium over time, especially at higher concentrations or if the stock solution was not properly dissolved.	- Visually inspect the culture medium for any signs of precipitation (cloudiness or crystals) under a microscope.- Prepare fresh dilutions of NCT-504 from a properly dissolved stock solution for each experiment. Consider pre-warming the media to 37°C before adding the compound.
2. Loss of NCT-504's expected biological effect over time (e.g., decreased autophagy).	Compound Instability: NCT-504 may degrade in the aqueous environment of the cell culture medium over several days at 37°C.	- For experiments lasting longer than 48-72 hours, perform partial media changes with freshly diluted NCT-504 every 2-3 days.- If instability is suspected, test the activity of the compound that has been incubated in media for the duration of the experiment against a freshly prepared solution.
Cellular Adaptation: Cells may adapt to the presence of the inhibitor over extended periods, altering the signaling pathway.	- Consider intermittent dosing schedules.- Analyze molecular markers of the target pathway at different time points to monitor for adaptation.
3. High variability in cell viability readings between replicate wells.	Uneven Cell Seeding: Inconsistent number of cells plated in each well.	- Ensure a homogenous single-cell suspension before and during plating. Mix the cell suspension between pipetting.- Use calibrated pipettes and consistent pipetting technique.
Edge Effects: Evaporation of media from the outer wells of a multi-well plate can lead to increased compound and salt concentrations, affecting cell viability.	- Avoid using the outer wells of the plate for experimental samples. Instead, fill them with sterile PBS or media to create a humidity barrier.- Ensure proper humidification of the incubator.
Incomplete Reagent Mixing: Incomplete mixing of viability assay reagents can lead to inaccurate readings.	- Gently but thoroughly mix the contents of each well after adding the assay reagent, without disturbing the cell layer.
4. Unexpected changes in cell morphology unrelated to cell death.	Solvent Effects: DMSO can induce differentiation or other morphological changes in some cell types.	- Lower the final DMSO concentration.- Observe the vehicle control cells closely for any morphological changes.
Off-Target Effects of NCT-504: While NCT-504 is a selective inhibitor, off-target effects can occur, especially at higher concentrations.	- Use the lowest effective concentration of NCT-504.- If possible, confirm key findings using a secondary method, such as siRNA-mediated knockdown of PIP4Kγ.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of NCT-504?

A1: NCT-504 is a selective, allosteric inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase Gamma (PIP4Kγ)[1][2]. By inhibiting PIP4Kγ, NCT-504 leads to an increase in the levels of phosphoinositide lipids such as PI(3,5)P2, PI3P, and PI5P[2]. This change in lipid signaling stimulates autophagic flux, the process by which cells degrade and recycle cellular components. This enhanced autophagy can help clear aggregated proteins, such as mutant huntingtin, which is implicated in Huntington's disease[1][2].

Q2: What is the reported effect of NCT-504 on cell viability?

A2: Studies have consistently shown that NCT-504 does not impact cell viability at concentrations that are effective for inducing autophagy and clearing mutant huntingtin protein aggregates. For example, concentrations up to 10 µM for 12 hours in Mouse Embryonic Fibroblasts (MEFs) and 5 µM in Huntington's disease (HD) patient fibroblasts and primary cortical neurons did not affect cell viability.

Q3: What concentrations of NCT-504 are typically used in cell culture experiments?

A3: Effective concentrations of NCT-504 for inducing autophagy and reducing mutant huntingtin protein levels are typically in the range of 2.5 µM to 10 µM. However, the optimal concentration can vary depending on the cell type and the duration of the experiment. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Q4: How should I prepare and store NCT-504 stock solutions?

A4: NCT-504 is typically dissolved in dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10 mM). This stock solution should be stored at -20°C or -80°C for long-term stability. It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. When preparing working solutions, the DMSO stock should be diluted in pre-warmed cell culture medium to the final desired concentration.

Q5: How long can I treat cells with NCT-504 in a long-term experiment?

A5: Cells have been treated with NCT-504 for up to 72 hours with sustained effects on autophagy. For longer-term experiments (e.g., several days to weeks), it is crucial to consider the stability of the compound in the culture medium and the health of the cells. Periodic media changes with fresh NCT-504 every 48-72 hours are recommended to ensure a consistent concentration of the active compound and to replenish nutrients for the cells.

Quantitative Data Summary

The following table summarizes the quantitative data from published studies on the effect of NCT-504 on cell viability in various cell types.

Cell Type	NCT-504 Concentration	Treatment Duration	Viability Assay Method	Outcome on Cell Viability	Reference
Mouse Embryonic Fibroblasts (MEFs)	10 µM	12 hours	Hoechst 33342 and Ethidium Homodimer-1 Staining	No effect on cell viability
Huntington's Disease (HD) Patient Fibroblasts (Q45)	Up to 10 µM	12 hours	CellTiter-Glo®	No effect on cell viability
Primary Cortical Neurons (mouse)	≤ 5 µM	Not specified	Not specified	No impact on viability
293A cells	Not specified	Not specified	Not specified	Dose-dependent decrease of Htt protein levels at concentrations that did not impact cell viability
Immortalized Striatal Neurons (from HD mouse model)	5 µM	12 hours	Not specified	No effect on cell viability

Experimental Protocols

Below are detailed methodologies for common cell viability assays that can be used in conjunction with NCT-504 treatment.

CellTiter-Glo® Luminescent Cell Viability Assay

This assay quantifies ATP, an indicator of metabolically active cells.

Materials:

• Opaque-walled 96-well or 384-well plates suitable for luminescence measurements.

• CellTiter-Glo® Reagent.

• Luminometer.

Protocol:

• Seed cells in an opaque-walled multiwell plate at the desired density and allow them to attach overnight.

• Treat cells with the desired concentrations of NCT-504 or vehicle control (DMSO) and incubate for the desired duration.

• Equilibrate the plate and its contents to room temperature for approximately 30 minutes.

• Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.

• Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a luminometer.

MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells via the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases.

Materials:

• Clear 96-well plates.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• Microplate reader.

Protocol:

• Seed cells in a 96-well plate and allow them to attach overnight.

• Treat cells with NCT-504 or vehicle control and incubate for the desired period.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan crystals are visible under a microscope.

• Carefully aspirate the medium from each well.

• Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Mix thoroughly by gentle shaking or pipetting up and down.

• Read the absorbance at 570 nm using a microplate reader.

Hoechst 33342 and Ethidium Homodimer-1 Viability/Cytotoxicity Assay

This fluorescence-based assay distinguishes between live and dead cells. Hoechst 33342 is a cell-permeant stain that labels the nuclei of all cells (blue), while Ethidium Homodimer-1 is a cell-impermeant stain that only enters cells with compromised membranes (dead cells) and stains their nuclei red.

Materials:

• Fluorescence microscope or a plate reader with appropriate filters.

• Hoechst 33342 solution.

• Ethidium Homodimer-1 solution.

• Phosphate-Buffered Saline (PBS).

Protocol:

• Seed cells in a suitable culture vessel for imaging (e.g., glass-bottom dish or 96-well imaging plate).

• Treat cells with NCT-504 or vehicle control for the desired duration.

• Prepare a staining solution containing Hoechst 33342 (e.g., 1 µg/mL) and Ethidium Homodimer-1 (e.g., 2 µM) in PBS or culture medium.

• Remove the treatment medium and wash the cells once with PBS.

• Add the staining solution to the cells and incubate for 15-30 minutes at room temperature, protected from light.

• Image the cells using a fluorescence microscope with appropriate filters for DAPI (for Hoechst 33342) and RFP/Texas Red (for Ethidium Homodimer-1).

• Quantify the number of blue (total) and red (dead) cells to determine the percentage of viable cells.

Signaling Pathway and Workflow Diagrams

Caption: NCT-504 signaling pathway leading to autophagy.

Caption: Experimental workflow for long-term cell viability assays.

References

• 1. Long-Term Stability and Efficacy of NCT Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Troubleshooting inconsistent results in NCT-504 autophagy assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing NCT-504 in autophagy assays. The information is tailored for scientists and drug development professionals to address common challenges and ensure consistent, reliable results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for NCT-504 in inducing autophagy?

A1: NCT-504 is a selective, allosteric inhibitor of PIP4Kγ (Phosphatidylinositol-5-Phosphate 4-Kinase, type II gamma).[1][2] Inhibition of PIP4Kγ leads to an increase in the cellular levels of three key phosphoinositides: PI(3,5)P2, PI3P, and PI5P.[3] These lipids are positive regulators of the autophagy pathway, and their elevation promotes an increase in autophagic flux.[3][4] This ultimately enhances the cell's capacity to degrade cellular components, including aggregation-prone proteins like mutant huntingtin (mHtt).

Q2: What are the expected effects of NCT-504 on autophagy markers?

A2: Treatment with NCT-504 is expected to increase autophagic flux. This can be observed through several key markers:

• Increased LC3-II levels: A hallmark of autophagosome formation is the conversion of the soluble form of microtubule-associated protein 1 light chain 3 (LC3-I) to the lipidated, autophagosome-associated form (LC3-II).

• Increased GFP-LC3 puncta: In cells expressing a GFP-LC3 fusion protein, the induction of autophagy leads to the redistribution of the diffuse cytoplasmic fluorescence into distinct puncta, representing the localization of LC3-II to autophagosomes.

• Decreased p62/SQSTM1 levels: The protein p62 (also known as sequestosome 1 or SQSTM1) is an autophagy receptor that binds to ubiquitinated cargo and is itself degraded during the autophagic process. Therefore, a decrease in p62 levels is indicative of enhanced autophagic flux.

Q3: Is it necessary to use a lysosomal inhibitor in my NCT-504 experiments?

A3: Yes, it is highly recommended to use a lysosomal inhibitor, such as bafilomycin A1 or chloroquine, in parallel with your NCT-504 treatment. The accumulation of autophagosomes (and therefore LC3-II) can be due to either an induction of autophagy or a blockage in the degradation of autophagosomes. By inhibiting lysosomal degradation, you can distinguish between these two possibilities. A further increase in LC3-II levels in the presence of both NCT-504 and a lysosomal inhibitor, compared to the inhibitor alone, confirms that NCT-504 is indeed inducing autophagic flux.

Troubleshooting Guides

Issue 1: Inconsistent or No Increase in LC3-II Levels by Western Blot

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Suboptimal NCT-504 Concentration or Treatment Time	Perform a dose-response and time-course experiment to determine the optimal concentration and duration of NCT-504 treatment for your specific cell line. A typical starting point is 5-10 µM for 2-6 hours.
Low Basal Autophagy	Some cell lines have very low basal autophagy levels. To amplify the signal, consider co-treatment with a known autophagy inducer like starvation (e.g., culturing in EBSS) or rapamycin.
Poor Antibody Quality	Ensure your primary LC3 antibody is validated for western blotting and can efficiently detect both LC3-I and LC3-II. Test different antibody dilutions.
Inefficient Protein Extraction	LC3-II is membrane-bound and can be difficult to extract. Use a lysis buffer containing detergents (e.g., RIPA buffer) and consider sonication to ensure complete cell lysis.
Incorrect Gel Electrophoresis Conditions	LC3-I and LC3-II are small proteins with a small size difference. Use a higher percentage polyacrylamide gel (e.g., 12-15%) to achieve better separation.
Rapid Autophagic Flux	In cases of very high autophagic flux, the rapid degradation of LC3-II can lead to seemingly low levels. This is another reason why the use of lysosomal inhibitors is crucial for interpreting results.

Issue 2: High Background or Non-Specific Staining in GFP-LC3 Puncta Imaging

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Antibody Concentration Too High	If using immunofluorescence for endogenous LC3, perform an antibody titration to find the optimal concentration that provides a good signal-to-noise ratio.
Autofluorescence	Include an unstained control to assess the level of natural cell fluorescence. If high, consider using a different fluorophore with a longer wavelength (e.g., red fluorescent protein) as autofluorescence is often higher in the blue and green channels.
Insufficient Blocking or Washing	Use an appropriate blocking solution (e.g., 5% BSA or serum from the secondary antibody host species) for at least 1 hour. Increase the number and duration of wash steps after primary and secondary antibody incubations.
Overexpression of GFP-LC3	High levels of GFP-LC3 can lead to the formation of aggregates that are not related to autophagy. If using a transient transfection, optimize the amount of plasmid DNA used. If possible, use a stable cell line with low to moderate expression levels.
Fixation and Permeabilization Issues	The choice of fixation and permeabilization agents can affect antibody binding and background. Methanol fixation is often recommended for LC3 immunofluorescence. If using paraformaldehyde, ensure adequate permeabilization with a detergent like Triton X-100.

Issue 3: p62/SQSTM1 Levels Do Not Decrease After NCT-504 Treatment

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Insufficient Autophagic Induction	As with LC3-II, ensure that the concentration and duration of NCT-504 treatment are sufficient to induce a robust autophagic response in your cell type.
Transcriptional Upregulation of p62	In some cellular contexts, stress conditions can lead to the transcriptional upregulation of the p62 gene, which can mask its degradation by autophagy. It is advisable to measure p62 mRNA levels by qRT-PCR to rule out this possibility.
Impaired Lysosomal Degradation	If there is a blockage in the final stages of autophagy (i.e., fusion of autophagosomes with lysosomes or lysosomal degradation), p62 will accumulate. This can be assessed by co-treating with a lysosomal inhibitor and observing a further increase in p62 levels.
Alternative Degradation Pathways	While p62 is primarily degraded by autophagy, the proteasome can also be involved. However, in the context of NCT-504, which enhances autophagic flux, a lack of p62 degradation is more likely due to issues within the autophagy pathway itself.

Experimental Protocols

LC3-II Immunoblotting for Autophagic Flux

• Cell Seeding: Plate cells in 6-well plates to reach 70-80% confluency at the time of harvest.

• Treatment:

  • Treat cells with vehicle (e.g., DMSO) or NCT-504 at the desired concentration for the determined time.

  • In parallel, treat cells with a lysosomal inhibitor (e.g., 100 nM Bafilomycin A1) for the final 2-4 hours of the NCT-504 treatment.

  • Include a control group treated with the lysosomal inhibitor alone.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease inhibitors.

  • Scrape cells and transfer the lysate to a microfuge tube.

  • Incubate on ice for 30 minutes, followed by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• Western Blotting:

  • Load 20-30 µg of protein per lane on a 12-15% polyacrylamide gel.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a primary antibody against LC3 overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate.

  • Analyze the band intensity for LC3-II, normalizing to a loading control like β-actin or GAPDH.

GFP-LC3 Puncta Fluorescence Microscopy

• Cell Seeding and Transfection:

  • Seed cells on glass coverslips in a 24-well plate.

  • If not using a stable cell line, transfect cells with a GFP-LC3 expression plasmid.

• Treatment: Treat cells with vehicle or NCT-504 as described above. Include appropriate controls.

• Fixation and Permeabilization:

  • Wash cells with PBS.

  • Fix cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash with PBS and permeabilize with 0.25% Triton X-100 in PBS for 10 minutes (if performing immunostaining for other markers).

• Staining (Optional): If needed, perform immunostaining for other markers. For nuclear staining, incubate with DAPI.

• Mounting and Imaging: Mount the coverslips on microscope slides and image using a fluorescence or confocal microscope.

• Quantification: Quantify the number of GFP-LC3 puncta per cell. An increase in the average number of puncta per cell indicates autophagosome formation.

p62/SQSTM1 Degradation Assay

• Protocol: Follow the same procedure as for LC3-II Immunoblotting.

• Antibody: Use a primary antibody specific for p62/SQSTM1.

• Analysis: A decrease in the p62 band intensity (normalized to a loading control) upon NCT-504 treatment is indicative of increased autophagic flux.

Visualizations

Caption: NCT-504 signaling pathway in autophagy induction.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel approach improves symptoms of Huntington’s disease in animal models. [blogs.bcm.edu]
• 3. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein | eLife [elifesciences.org]

Technical Support Center: NCT-504 Efficacy and Serum Concentration

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the use of NCT-504, a selective inhibitor of PIP4Kγ. The information below addresses common issues that may be encountered during in-vitro experiments, with a particular focus on the impact of serum concentration on the compound's efficacy.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of NCT-504?

NCT-504 is a selective, allosteric inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase Gamma (PIP4Kγ).[1][2] By inhibiting PIP4Kγ, NCT-504 treatment leads to an increase in autophagic flux, which is the cellular process responsible for the degradation and recycling of cellular components.[1][3] This enhanced autophagy helps to clear the accumulation of toxic protein aggregates, such as mutant huntingtin (mHtt), which is implicated in Huntington's disease.[3]

Q2: We are observing a decrease in NCT-504 potency (higher IC50) when using higher serum concentrations in our cell culture medium. Why is this occurring?

This is a common phenomenon observed with many small molecule inhibitors in cell-based assays. The primary reason for the apparent decrease in potency is the binding of NCT-504 to proteins present in the fetal bovine serum (FBS) or other sera used in the culture medium, with serum albumin being a major contributor. This protein binding reduces the concentration of free, unbound NCT-504 available to enter the cells and interact with its target, PIP4Kγ. Consequently, a higher total concentration of the inhibitor is required to achieve the same biological effect, leading to an apparent increase in the IC50 value.

Q3: How can we mitigate the impact of serum protein binding on our experimental results with NCT-504?

To minimize the variability and potential masking of NCT-504's true potency due to serum protein binding, consider the following strategies:

• Reduce Serum Concentration: If your cell line can tolerate it for the duration of the experiment, reducing the serum concentration (e.g., to 1-2% FBS) during the NCT-504 treatment period can increase the free fraction of the compound.

• Use Serum-Free Media: For short-term experiments, switching to a serum-free medium during the treatment phase can eliminate the variable of protein binding. However, ensure that this does not adversely affect cell health and signaling pathways relevant to your study.

• Consistent Serum Lots: Use a single, quality-controlled lot of serum for a series of related experiments to minimize lot-to-lot variability in protein composition.

• Serum Starvation: Prior to NCT-504 treatment, a period of serum starvation can help to synchronize cells and reduce the background effects of serum components.

Q4: What is the reported IC50 of NCT-504?

The reported half-maximal inhibitory concentration (IC50) of NCT-504 for PIP4Kγ is 15.8 μM in biochemical assays. It is important to note that the effective concentration in cell-based assays may be higher due to factors like cell permeability and serum protein binding.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
High variability in IC50 values between experiments.	Inconsistent serum concentration or lot-to-lot variability in serum composition.	Standardize the serum concentration and use a single, pre-tested lot of serum for all related experiments.
NCT-504 appears less potent in cell-based assays compared to biochemical assays.	High degree of binding to serum proteins in the cell culture medium, reducing the free concentration of the inhibitor.	1. Perform a dose-response curve with and without serum to quantify the effect. 2. Temporarily reduce the serum concentration during the inhibitor incubation period.
Inconsistent or unexpected effects on autophagy.	Cell type-dependent differences in autophagy regulation. Sub-optimal concentration or incubation time.	1. Optimize the NCT-504 concentration and treatment duration for your specific cell line. 2. Confirm the induction of autophagy using multiple assays (e.g., LC3-II turnover, p62 degradation).
Cell toxicity observed at expected therapeutic concentrations.	Cell line is particularly sensitive to PIP4Kγ inhibition or off-target effects at higher concentrations. Solvent (e.g., DMSO) toxicity.	1. Perform a cell viability assay (e.g., MTT) to determine the cytotoxic concentration of NCT-504 for your cell line. 2. Ensure the final solvent concentration is consistent across all wells and is at a non-toxic level.

Quantitative Data Summary

Table 1: In Vitro Efficacy of NCT-504

Parameter	Value	Assay Type	Reference
IC50 (PIP4Kγ)	15.8 µM	Biochemical Kinase Assay
Binding Affinity (Kd for PIP4Kγ)	354 nM	DiscoverX Binding Assay
Effective Concentration (mHtt reduction in patient fibroblasts)	5 µM	Western Blot
Effective Concentration (autophagy induction in HEK293T cells)	5-10 µM	Western Blot (LC3-II)

Experimental Protocols

Protocol 1: Determination of NCT-504 IC50 in a Cell-Based Assay (e.g., Mutant Huntingtin Reduction)

• Cell Seeding: Plate cells (e.g., HEK293T cells transiently expressing GFP-Htt(exon1)-Q74) in a 96-well plate at a density that allows for logarithmic growth during the experiment. Allow cells to adhere overnight.

• Serum Conditions: The following day, replace the growth medium with a medium containing the desired serum concentration (e.g., 10%, 5%, 2%, or 0% FBS).

• Compound Preparation: Prepare a serial dilution of NCT-504 in the appropriate cell culture medium. A typical concentration range to test would be from 0.1 µM to 100 µM. Include a vehicle control (e.g., DMSO) at the same final concentration as the highest NCT-504 concentration.

• Treatment: Add the NCT-504 dilutions and vehicle control to the respective wells.

• Incubation: Incubate the plate for a predetermined time (e.g., 48 hours) at 37°C and 5% CO2.

• Endpoint Measurement: Lyse the cells and measure the levels of mutant huntingtin using a suitable method, such as a GFP fluorescence plate reader for GFP-tagged Htt or Western blotting for endogenous mHtt.

• Data Analysis: Normalize the results to the vehicle control. Plot the percentage of mHtt reduction against the logarithm of the NCT-504 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Autophagy Flux Assay (LC3-II Turnover)

• Cell Seeding and Treatment: Seed cells in a multi-well plate and treat with various concentrations of NCT-504 and a vehicle control as described in Protocol 1.

• Lysosomal Inhibition: For the last 2-4 hours of the NCT-504 treatment, add a lysosomal inhibitor (e.g., Bafilomycin A1 or Chloroquine) to a parallel set of wells for each condition. This will block the degradation of autophagosomes and allow for the measurement of autophagic flux.

• Cell Lysis: After the incubation period, wash the cells with cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Western Blotting: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane. Probe the membrane with primary antibodies against LC3 and a loading control (e.g., β-actin or GAPDH).

• Analysis: Detect the proteins using an appropriate secondary antibody and chemiluminescence. Quantify the band intensities for LC3-I and LC3-II. An increase in the LC3-II/LC3-I ratio in the presence of NCT-504, and a further accumulation of LC3-II in the presence of both NCT-504 and a lysosomal inhibitor, indicates an increase in autophagic flux.

Protocol 3: Cell Viability Assay (MTT)

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with a serial dilution of NCT-504 and a vehicle control.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Effects of protein binding on the in vitro activity of antitumour acridine derivatives and related anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Control Experiments for NCT-504's Effect on Autophagy

Welcome to the technical support center for researchers investigating the effects of NCT-504 on autophagy. This guide provides answers to frequently asked questions and detailed troubleshooting advice to ensure the robustness and accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action for NCT-504 regarding autophagy?

A1: NCT-504 is a selective inhibitor of the lipid kinase PIP4Kγ (Phosphatidylinositol-5-Phosphate 4-Kinase, type II gamma).[1][2][3] Inhibition of this enzyme leads to an increase in the cellular levels of specific phosphoinositides, such as PI(3,5)P2 and PI5P, which are positive regulators of the autophagy pathway.[1][4] This ultimately results in an increase in autophagic flux, enhancing the cell's capacity to clear protein aggregates and damaged organelles.

Q2: What is "autophagic flux" and why is it critical to measure it when assessing NCT-504's effect?

A2: Autophagic flux refers to the entire dynamic process of autophagy, from the formation of autophagosomes to their fusion with lysosomes and the subsequent degradation of their contents. Simply observing an accumulation of autophagosomes (e.g., an increase in the marker protein LC3-II) is not enough to conclude that autophagy is induced. Such an accumulation could result from either an increase in autophagosome formation (induction of autophagy) or a blockage in their degradation (inhibition of autophagy). Measuring autophagic flux is therefore essential to confirm that NCT-504 is genuinely enhancing the entire degradative process.

Experimental Design & Key Controls

A robust experimental design is crucial for correctly interpreting the effects of NCT-504. The following tables summarize the essential controls that should be included in your assays.

Table 1: Recommended Pharmacological Controls for Autophagy Assays

Control Compound	Mechanism of Action	Typical Concentration Range	Expected Outcome on Autophagy Markers
Vehicle (e.g., DMSO)	Negative Control	Match concentration to NCT-504	Baseline autophagy levels
Rapamycin or Torin-1	Positive Control (Inducer)	50-200 nM (Rapamycin), 20-250 nM (Torin-1)	Increased LC3-II, Decreased p62 (requires functional flux)
Starvation (EBSS/HBSS)	Positive Control (Inducer)	N/A (Replace growth media)	Increased LC3-II, Decreased p62 (requires functional flux)
Bafilomycin A1 (BafA1)	Late-Stage Inhibitor	20-100 nM	Accumulation of LC3-II and p62 (blocks degradation)
Chloroquine (CQ)	Late-Stage Inhibitor	25-50 µM	Accumulation of LC3-II and p62 (blocks degradation)

Table 2: Genetic Controls for Validating Autophagy Dependence

Genetic Control	Mechanism of Action	Expected Effect on NCT-504 Action
ATG5 or ATG7 Knockout/Knockdown	Negative Control (Blocks Autophagosome Formation)	NCT-504 should fail to increase autophagic flux and degrade autophagy substrates.
BECN1 (Beclin-1) Knockdown	Negative Control (Inhibits Autophagy Initiation)	NCT-504's effect on autophagy should be significantly blunted.
Scrambled siRNA/shRNA	Negative Control for Knockdown Experiments	Should not affect the autophagic response to NCT-504.

Mandatory Visualizations & Protocols

Signaling Pathway of NCT-504

References

• 1. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein | eLife [elifesciences.org]
• 2. Novel approach improves symptoms of Huntington’s disease in animal models. [blogs.bcm.edu]
• 3. hcplive.com [hcplive.com]
• 4. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Selective PIP4Kγ Inhibitors: NCT-504 vs. NIH-12848

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two selective inhibitors of Phosphatidylinositol-5-Phosphate 4-Kinase gamma (PIP4Kγ): NCT-504 and NIH-12848. This document summarizes their performance based on available experimental data, outlines detailed experimental methodologies for key assays, and visualizes the relevant biological pathways and experimental workflows.

Introduction to PIP4Kγ and its Inhibitors

Phosphatidylinositol-5-phosphate 4-kinase gamma (PIP4Kγ), encoded by the PIP4K2C gene, is a lipid kinase that phosphorylates phosphatidylinositol-5-phosphate (PI5P) to produce phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2)[1]. This enzymatic activity places PIP4Kγ as a key regulator in various cellular processes. Notably, PIP4Kγ has been implicated in the modulation of mTOR signaling and the regulation of autophagy, a cellular process for degrading and recycling cellular components[1][2]. Dysregulation of PIP4Kγ activity has been linked to neurodegenerative diseases, such as Huntington's disease, and cancer, making it an attractive therapeutic target[2][3].

NCT-504 and NIH-12848 are two small molecule inhibitors that have demonstrated selectivity for PIP4Kγ. Understanding their distinct characteristics is crucial for their application in basic research and drug development.

Quantitative Performance Comparison

The following table summarizes the key quantitative parameters for NCT-504 and NIH-12848 based on published data. It is important to note that these values were not determined in a head-to-head study and may have been obtained under different experimental conditions.

Parameter	NCT-504	NIH-12848	Reference(s)
Target	PIP4Kγ	PIP4Kγ
IC50 (PIP4Kγ)	15.8 µM (reconstituted assay)	~1-3.3 µM
Binding Affinity (Kd)	354 nM (DiscoverX KINOMEscan)	Not explicitly reported
Mechanism of Action	Allosteric inhibitor	Non-ATP-competitive
Selectivity	Weakly inhibits PIP4Kα, does not inhibit PIP4Kβ at 50 µM. Highly selective in a panel of 442 kinases.	Does not inhibit PIP4Kα or PIP4Kβ at concentrations up to 100 µM.
Cellular Effects	Induces autophagy, reduces mutant huntingtin protein levels.	Inhibits Na+/K+-ATPase translocation to the plasma membrane.

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and experimental approaches, the following diagrams were generated using Graphviz.

Caption: Simplified signaling pathway of PIP4Kγ.

Caption: General experimental workflow for inhibitor comparison.

Detailed Experimental Protocols

The following are detailed protocols for key experiments cited in the characterization of PIP4Kγ inhibitors. These protocols are compiled from various sources and should be optimized for specific laboratory conditions.

Protocol 1: In Vitro Radiometric [γ-³²P]-ATP Kinase Assay for PIP4Kγ

This assay directly measures the enzymatic activity of PIP4Kγ by quantifying the incorporation of a radiolabeled phosphate from [γ-³²P]-ATP into its lipid substrate, PI5P.

Materials:

• Recombinant human PIP4Kγ enzyme

• Phosphatidylinositol-5-phosphate (PI5P)

• Phosphatidylserine (PS) (as a carrier lipid)

• [γ-³²P]-ATP

• Kinase reaction buffer (e.g., 25 mM HEPES pH 7.4, 10 mM MgCl₂, 1 mM DTT)

• Stop solution (e.g., 1 M HCl)

• Organic solvent for lipid extraction (e.g., Chloroform:Methanol, 1:1 v/v)

• Thin Layer Chromatography (TLC) plates

• Phosphorimager or autoradiography film

Procedure:

• Substrate Preparation: Prepare lipid vesicles containing PI5P and PS by sonication or extrusion. A typical ratio is 4:1 (PS:PI5P).

• Reaction Setup: In a microcentrifuge tube, combine the kinase reaction buffer, lipid vesicles, and the test inhibitor (NCT-504, NIH-12848, or vehicle control) at various concentrations.

• Enzyme Addition: Add recombinant PIP4Kγ to the reaction mixture.

• Initiation of Reaction: Start the reaction by adding [γ-³²P]-ATP. The final ATP concentration should be close to the Kₘ of the enzyme for ATP, if known.

• Incubation: Incubate the reaction at 30°C for a predetermined time (e.g., 20-30 minutes), ensuring the reaction is in the linear range.

• Termination of Reaction: Stop the reaction by adding the stop solution.

• Lipid Extraction: Extract the lipids from the reaction mixture using an organic solvent.

• TLC Separation: Spot the extracted lipids onto a TLC plate and develop the chromatogram using an appropriate solvent system to separate PI(4,5)P2 from other lipids.

• Detection and Quantification: Dry the TLC plate and expose it to a phosphorimager screen or autoradiography film. Quantify the radiolabeled PI(4,5)P2 spot to determine kinase activity.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: ADP-Glo™ Bioluminescence-Based Kinase Assay for PIP4Kγ

This is a non-radioactive, high-throughput method that measures kinase activity by quantifying the amount of ADP produced in the kinase reaction.

Materials:

• Recombinant human PIP4Kγ enzyme

• PI5P substrate

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega), which includes ADP-Glo™ Reagent and Kinase Detection Reagent

• Kinase reaction buffer (e.g., 25 mM HEPES pH 7.4, 10 mM MgCl₂, 1 mM DTT)

• White, opaque multi-well plates (e.g., 384-well)

Procedure:

• Reaction Setup: In a well of a multi-well plate, add the kinase reaction buffer, PI5P substrate, and the test inhibitor (NCT-504, NIH-12848, or vehicle control) at various concentrations.

• Enzyme Addition: Add recombinant PIP4Kγ to each well.

• Initiation of Reaction: Start the reaction by adding ATP.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• ATP Depletion: Add ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Detection: Add Kinase Detection Reagent to each well. This reagent converts the ADP produced to ATP and contains luciferase and luciferin to generate a luminescent signal proportional to the amount of ADP. Incubate at room temperature for 30-60 minutes.

• Luminescence Reading: Measure the luminescence using a plate reader.

• Data Analysis: Correlate the luminescence signal to the amount of ADP produced using a standard curve. Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value.

Conclusion

Both NCT-504 and NIH-12848 are valuable tools for studying the function of PIP4Kγ. NIH-12848 appears to be a more potent inhibitor in in vitro assays, while NCT-504 has been extensively characterized for its effects on autophagy and its potential therapeutic application in Huntington's disease. The choice of inhibitor will depend on the specific research question and experimental system. The provided protocols offer a starting point for the in vitro characterization and comparison of these and other PIP4Kγ inhibitors. It is recommended that researchers perform their own head-to-head comparisons under their specific experimental conditions for the most accurate and reliable data.

References

• 1. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein | eLife [elifesciences.org]
• 3. neurologylive.com [neurologylive.com]

A Head-to-Head Comparison: NCT-504 Versus Rapamycin for Autophagy Induction in Huntington's Disease Models

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Two Prominent Autophagy Inducers for the Clearance of Mutant Huntingtin

Huntington's disease (HD) is a devastating neurodegenerative disorder characterized by the accumulation of the mutant huntingtin protein (mHTT). Enhancing the cellular self-cleaning process of autophagy is a promising therapeutic strategy to clear this toxic protein. This guide provides a detailed comparison of two key autophagy-inducing compounds, NCT-504 and the well-established rapamycin, in the context of HD models. We will delve into their mechanisms of action, present available quantitative data on their efficacy, outline detailed experimental protocols for their evaluation, and visualize their distinct signaling pathways.

At a Glance: NCT-504 vs. Rapamycin

Feature	NCT-504	Rapamycin
Primary Target	Phosphatidylinositol-5-Phosphate 4-Kinase gamma (PIP4Kγ)[1][2][3]	Mechanistic Target of Rapamycin (mTOR)[4][5]
Mechanism of Action	mTOR-independent induction of autophagy	mTOR-dependent induction of autophagy
Reported Effects in HD Models	Reduces mHTT levels and aggregates, increases autophagic flux	Reduces mHTT aggregation and ameliorates neurodegeneration
Potential Advantages	mTOR-independent pathway may avoid some side effects associated with mTOR inhibition	Well-characterized mechanism of action
Potential Disadvantages	Newer compound, less long-term data available	Potential for side effects due to immunosuppressive activity of mTOR inhibition

Quantitative Data Summary

The following tables summarize the quantitative effects of NCT-504 and rapamycin on key markers of autophagy and mHTT clearance as reported in various Huntington's disease models. It is important to note that the data are compiled from different studies and experimental conditions may vary.

Table 1: Effect of NCT-504 on Mutant Huntingtin (mHTT) Levels

Model System	mHTT Form	NCT-504 Concentration	% Reduction of mHTT (approx.)	Reference
PC12 cells	GFP-Htt(exon1)-Q103	2 µM	~50%
HEK293T cells	GFP-Htt(exon1)-Q74	2 µM	~40%
Primary cortical neurons	Htt(exon1)-Q74	2.5 µM	Not specified, but significant reduction observed
HD patient fibroblasts	Full-length mHTT	5 µM	Significant reduction observed

Table 2: Effect of NCT-504 on Autophagy Induction

Cell Line	Assay	NCT-504 Concentration	Fold Increase in Autophagic Flux (approx.)	Reference
HEK293T	LC3-II flux assay	5 µM	1.3
HEK293T	LC3-II flux assay	10 µM	1.5

Table 3: Effect of Rapamycin on Autophagy Induction

Cell Line	Assay	Rapamycin Concentration	Fold Increase in LC3-II/LC3-I Ratio (approx.)	Reference
U87MG	Western Blot	10 nM (24h)	~2.5
A549	Western Blot	100 nM	Not specified, but significant increase observed

Signaling Pathways of Autophagy Induction

The mechanisms by which NCT-504 and rapamycin induce autophagy are distinct, targeting different key regulatory nodes in the cell.

Caption: NCT-504 Signaling Pathway for Autophagy Induction.

Caption: Rapamycin Signaling Pathway for Autophagy Induction.

Experimental Workflow for Comparison

A typical workflow to compare the efficacy of NCT-504 and rapamycin in a cell-based Huntington's disease model is outlined below.

Caption: Experimental Workflow for Comparing NCT-504 and Rapamycin.

Detailed Experimental Protocols

Here are detailed methodologies for key experiments cited in the comparison of NCT-504 and rapamycin.

Western Blot for LC3-II and p62/SQSTM1

This protocol is for assessing the induction of autophagy by monitoring the conversion of LC3-I to LC3-II and the degradation of the autophagy substrate p62.

a. Cell Lysis:

• After treatment with NCT-504, rapamycin, or vehicle control, wash cells twice with ice-cold phosphate-buffered saline (PBS).

• Lyse cells in RIPA buffer (Radioimmunoprecipitation assay buffer) supplemented with a protease and phosphatase inhibitor cocktail.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Incubate on ice for 30 minutes, with vortexing every 10 minutes.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant containing the protein extract.

b. Protein Quantification:

• Determine the protein concentration of each sample using a BCA (bicinchoninic acid) protein assay kit according to the manufacturer's instructions.

c. SDS-PAGE and Electrotransfer:

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer for 5 minutes.

• Separate the proteins on a 12-15% SDS-polyacrylamide gel.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

d. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against LC3 (to detect both LC3-I and LC3-II) and p62/SQSTM1 overnight at 4°C. A loading control antibody (e.g., β-actin or GAPDH) should also be used.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST for 10 minutes each.

e. Detection and Analysis:

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software.

• Calculate the ratio of LC3-II to LC3-I or normalize LC3-II to the loading control. A decrease in p62 levels indicates increased autophagic flux.

Filter Retardation Assay for Mutant Huntingtin Aggregates

This assay is used to quantify the amount of aggregated mHTT.

a. Sample Preparation:

• Lyse cells from different treatment groups in a buffer containing 2% SDS and protease inhibitors.

• Sonicate the lysates to shear genomic DNA.

• Determine the protein concentration of the lysates.

b. Filtration:

• Dilute the lysates to a final concentration of 0.1% SDS.

• Filter equal amounts of protein through a cellulose acetate membrane (0.2 µm pore size) using a dot-blot apparatus.

• Wash the membrane with 0.1% SDS.

c. Immunodetection:

• Block the membrane as described for the Western blot.

• Incubate the membrane with a primary antibody specific for the huntingtin protein (e.g., EM48).

• Wash and incubate with an HRP-conjugated secondary antibody.

• Detect the retained aggregates using an ECL system.

• Quantify the signal intensity of the dots to compare the relative amounts of aggregated mHTT between samples.

Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

This assay determines the effect of the compounds on cell viability.

a. Cell Plating and Treatment:

• Plate cells in a 96-well plate at a suitable density.

• Allow the cells to adhere overnight.

• Treat the cells with a range of concentrations of NCT-504, rapamycin, or vehicle control.

b. Assay Procedure (MTT example):

• After the desired incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• The MTT is reduced by metabolically active cells to form purple formazan crystals.

• Add a solubilization solution (e.g., DMSO or a specialized detergent-based solution) to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

c. Data Analysis:

• Express the results as a percentage of the viability of the vehicle-treated control cells.

Conclusion

Both NCT-504 and rapamycin have demonstrated significant potential in promoting the clearance of mutant huntingtin in preclinical models of Huntington's disease through the induction of autophagy. Their key difference lies in their mechanism of action, with rapamycin acting through the well-established mTOR-dependent pathway and NCT-504 utilizing an mTOR-independent pathway via the inhibition of PIP4Kγ. This distinction makes NCT-504 an exciting novel therapeutic candidate that may circumvent some of the known side effects associated with long-term mTOR inhibition.

The quantitative data, although not from direct comparative studies, suggests that both compounds are effective in reducing mHTT and inducing autophagy. The choice between these compounds for further research and development will depend on a variety of factors, including their safety profiles, pharmacokinetic properties, and efficacy in more advanced in vivo models. The experimental protocols provided here offer a robust framework for conducting such comparative studies to further elucidate the therapeutic potential of these autophagy-enhancing compounds for Huntington's disease.

References

• 1. mTOR signaling at a glance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phosphoinositide 3-Kinase Pathways and Autophagy Require Phosphatidylinositol Phosphate Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein | eLife [elifesciences.org]
• 4. mTOR - Wikipedia [en.wikipedia.org]
• 5. Mammalian Target of Rapamycin (mTOR) Pathways in Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Validating MTHFD2 Inhibitors: A Comparative Guide to On-Target Effect Confirmation

An Objective Comparison of Methodologies for Researchers, Scientists, and Drug Development Professionals

The mitochondrial enzyme Methylenetetrahydrofolate Dehydrogenase 2 (MTHFD2) has emerged as a compelling target in oncology. Its high expression in a wide range of cancers, contrasted with low to negligible expression in healthy adult tissues, presents a promising therapeutic window.[1][2][3] As small-molecule inhibitors of MTHFD2 advance through the drug discovery pipeline, robust and rigorous validation of their on-target effects is paramount. This guide provides a comparative overview of key experimental approaches for confirming that a compound's anti-cancer activity stems directly from the inhibition of MTHFD2.

While the initial query mentioned NCT-504, it is important to clarify that NCT-504 is an inhibitor of PIP4Kγ, investigated for its role in Huntington's disease. This guide will focus on the intended target, MTHFD2, and its inhibitors, which are primarily being developed for cancer therapy.

Comparative Analysis of MTHFD2 Inhibitors

The development of MTHFD2 inhibitors has yielded several compounds with varying potencies and selectivities. The table below summarizes key quantitative data for prominent inhibitors, providing a basis for comparison.

Inhibitor	Type	MTHFD2 IC₅₀	MTHFD1 IC₅₀	Cell-based GI₅₀	Target Engagement (ΔTm)	Reference
LY345899	Dual MTHFD1/2 Inhibitor	663 nM	96 nM	Not Specified	+10.75°C (DSF)	[4]
DS18561882	Dual MTHFD1/2 Inhibitor	Not Specified	Not Specified	140 nM (MDA-MB-231)	Not Specified	[5]
TH9619	MTHFD1/2 Inhibitor	Potent (Biochemical)	Potent (Biochemical)	Nanomolar (HL-60)	+5.9°C (CETSA)
DS44960156	Selective MTHFD2 Inhibitor	>18-fold selective	Not Specified	Not Specified	Not Specified
Compound [I]	Selective MTHFD2 Inhibitor	66 nM	1790 nM	720 nM (MOLM-14)	Not Specified

Note: IC₅₀ (half-maximal inhibitory concentration) and GI₅₀ (half-maximal growth inhibition) values are context-dependent and can vary based on assay conditions. Direct comparison between different studies should be made with caution.

Key Methodologies for On-Target Validation

Validating that an inhibitor's cellular effects are a direct consequence of binding to the intended target is a critical step in drug development. This is often achieved by demonstrating a clear correlation between target engagement, downstream pathway modulation, and a cellular phenotype.

Resistant Mutants and Resistance Mechanisms

The gold standard for demonstrating on-target activity is the generation of a resistant mutant. A single point mutation in the target protein that abrogates inhibitor binding while preserving protein function provides unequivocal evidence of on-target action. While specific resistance-conferring point mutations for MTHFD2 inhibitors have not been prominently documented in public literature, understanding potential resistance mechanisms is crucial.

A key mechanism of resistance to MTHFD2 inhibition involves a metabolic bypass. Cancer cells can adapt to the loss of mitochondrial one-carbon metabolism by upregulating the cytosolic pathway, particularly through the enzyme Serine Hydroxymethyltransferase 1 (SHMT1). This allows the cells to continue producing the necessary nucleotides for proliferation, thus circumventing the effects of the MTHFD2 inhibitor. Therefore, combining MTHFD2 and SHMT1 inhibitors may be a strategy to overcome this resistance.

Another genetic approach to validate that an inhibitor's effects are tied to the enzymatic function of MTHFD2 is to use a catalytically inactive mutant. For instance, expressing a mutant MTHFD2 that cannot perform its dehydrogenase activity (e.g., MTHFD2ΔNAD) and showing that it cannot rescue the effects of the inhibitor supports an on-target, mechanism-based action.

Thermal Shift Assays (CETSA/DSF)

Thermal shift assays provide direct evidence of target engagement within the cell. These methods are based on the principle that a protein becomes more thermally stable when a ligand is bound to it.

• Differential Scanning Fluorimetry (DSF): Measures the melting temperature (Tm) of a purified protein in the presence and absence of an inhibitor. An increase in Tm indicates direct binding and stabilization. The inhibitor LY345899, for example, increased the melting point of purified MTHFD2 by over 10°C.

• Cellular Thermal Shift Assay (CETSA): This powerful technique measures the thermal stabilization of a target protein in its native cellular environment. Intact cells are treated with the inhibitor, heated to various temperatures, and the amount of soluble, non-denatured target protein is quantified (e.g., by Western Blot). An upward shift in the melting curve for MTHFD2 in inhibitor-treated cells is a strong indicator of target engagement in a physiologically relevant setting.

Genetic Knockdown (shRNA/CRISPR)

A cornerstone of target validation is comparing the phenotype of pharmacological inhibition with that of genetic knockdown. If inhibiting MTHFD2 with a small molecule produces the same cellular effects (e.g., reduced proliferation, apoptosis) as reducing MTHFD2 protein levels using shRNA or CRISPR/Cas9, it provides strong evidence that the compound's effects are on-target. This cross-validation approach is essential to rule out off-target effects that might confound the interpretation of inhibitor studies.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: MTHFD2's role in mitochondrial one-carbon metabolism.

Experimental Workflow Diagram

Caption: Cross-validation workflow for MTHFD2 inhibitors.

Experimental Protocols

MTHFD2 Enzymatic Assay

This biochemical assay directly measures the inhibitory activity of a compound on purified MTHFD2 enzyme.

• Preparation: Purify recombinant human MTHFD2 protein. Prepare a reaction mixture containing assay buffer (e.g., 50 mM HEPES, pH 7.5, 100 mM KCl, 10 mM MgCl₂), the enzyme, and the test inhibitor at various concentrations.

• Initiation: Initiate the enzymatic reaction by adding the substrates, 5,10-methylenetetrahydrofolate (CH₂-THF) and NAD⁺.

• Incubation: Incubate the reaction at a controlled temperature, typically 37°C.

• Detection: Monitor the production of NADH over time by measuring the increase in absorbance at 340 nm using a plate reader.

• Analysis: Calculate the rate of reaction for each inhibitor concentration. Plot the reaction rate against the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Cellular Thermal Shift Assay (CETSA)

This cell-based assay confirms direct target engagement in a physiological context.

• Cell Culture and Treatment: Culture a cancer cell line with high MTHFD2 expression (e.g., HL-60, SW620) to ~80% confluency. Treat cells with the MTHFD2 inhibitor at a desired concentration (e.g., 10x GI₅₀) or with DMSO as a vehicle control. Incubate for 1-3 hours at 37°C.

• Thermal Challenge: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 40°C to 65°C) for 3-5 minutes using a thermocycler. A non-heated sample serves as a control.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or sonication.

• Separation: Pellet the precipitated, denatured proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Detection: Collect the supernatant containing the soluble proteins. Analyze the amount of soluble MTHFD2 at each temperature point by Western Blotting, using a specific anti-MTHFD2 antibody.

• Analysis: Quantify the band intensities and normalize to a loading control or a non-heated sample. Plot the percentage of soluble MTHFD2 against the temperature to generate melting curves. A shift in the curve to a higher temperature in the inhibitor-treated sample indicates protein stabilization and target engagement.

Lentiviral shRNA Knockdown for Target Validation

This genetic method is used to compare the inhibitor's phenotype to that of target depletion.

• Cell Seeding: Seed the target cancer cells in a 6-well plate.

• Transduction: On the following day, infect the cells with lentiviral particles containing either an MTHFD2-targeting shRNA or a non-targeting control shRNA. Add Polybrene (e.g., 8 µg/mL) to enhance transduction efficiency.

• Selection: After 24-48 hours, replace the medium with fresh growth medium containing a selection antibiotic (e.g., puromycin) to eliminate non-transduced cells.

• Expansion and Validation: Expand the selected cell populations. Confirm MTHFD2 protein knockdown via Western Blot.

• Phenotypic Assays: Use the stable knockdown and control cell lines in downstream assays (e.g., cell viability, metabolomics) to compare the phenotype with that observed upon treatment with the MTHFD2 inhibitor.

Cell Viability Assay

This assay measures the effect of an inhibitor or genetic knockdown on cell proliferation and survival.

• Cell Seeding: Seed cancer cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Treatment: For pharmacological studies, treat the cells with a range of concentrations of the MTHFD2 inhibitor. For genetic studies, use the stable knockdown and control cell lines.

• Incubation: Incubate the plates for a period of 72 to 96 hours.

• Quantification: Measure cell viability using a reagent such as CellTiter-Glo® (which measures ATP levels) or by using a resazurin-based assay.

• Analysis: For inhibitor studies, normalize the results to vehicle-treated controls and plot cell viability against inhibitor concentration to calculate the GI₅₀ value. For knockdown studies, compare the viability of MTHFD2-knockdown cells to the non-targeting control cells.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | More Than a Metabolic Enzyme: MTHFD2 as a Novel Target for Anticancer Therapy? [frontiersin.org]
• 3. Metabolic enzyme expression highlights a key role for MTHFD2 and the mitochondrial folate pathway in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. esrf.fr [esrf.fr]
• 5. aacrjournals.org [aacrjournals.org]

A Comparative Guide to Autophagy Induction: NCT-504 versus mTOR-Dependent Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Autophagy, a critical cellular recycling process, is a key target in various diseases, including neurodegenerative disorders and cancer. Enhancing autophagic flux—the complete process from cargo sequestration to lysosomal degradation—is a promising therapeutic strategy. This guide provides an objective comparison of two distinct mechanisms for inducing autophagy: inhibition of the novel target PIP4Kγ by NCT-504 and the well-established inhibition of the central metabolic regulator mTOR.

Executive Summary

This guide contrasts the mechanisms, cellular effects, and experimental profiles of NCT-504, a selective allosteric inhibitor of PIP4Kγ (Phosphatidylinositol-5-Phosphate 4-Kinase, type II, gamma), with classical mTOR-dependent autophagy inhibitors like Torin-1. While both compound classes induce autophagy, they do so via fundamentally different signaling pathways, impacting distinct stages of the process.

• NCT-504 acts by inhibiting PIP4Kγ, leading to an increase in key phosphoinositide lipids that are positive regulators of autophagy. This enhances the overall autophagic flux, with a pronounced effect on the maturation of autophagosomes into degradative autolysosomes.[1][2]

• mTOR inhibitors (e.g., Rapamycin, Torin-1) block the mTORC1 complex, a master negative regulator of the autophagy initiation machinery.[3][4] This action de-represses the ULK1 complex, triggering the formation of autophagosomes.[5]

This comparison highlights NCT-504 as a modulator that enhances the efficiency of the entire autophagy pathway, whereas mTOR inhibitors primarily act as potent triggers for the initial step of autophagy.

Mechanism of Action: A Tale of Two Pathways

The fundamental difference between NCT-504 and mTOR inhibitors lies in their direct molecular targets and the subsequent signaling cascades they modulate.

NCT-504: Targeting Phosphoinositide Signaling

NCT-504 is a selective, allosteric inhibitor of PIP4Kγ, an enzyme that converts Phosphatidylinositol 5-phosphate (PI5P) to Phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2). By inhibiting PIP4Kγ, NCT-504 treatment leads to a significant elevation in the cellular levels of three key phosphoinositides: PI5P, PI3P, and particularly Phosphatidylinositol 3,5-bisphosphate (PI(3,5)P2). These lipids are crucial signaling molecules that regulate vesicular trafficking and lysosomal function. Specifically, PI3P is essential for the nucleation of the autophagosome, while PI(3,5)P2 is a critical regulator of endo-lysosomal trafficking and autophagosome-lysosome fusion. The increase in these lipids enhances the overall efficiency of the autophagy pathway, promoting the clearance of cellular cargo.

Caption: NCT-504 inhibits PIP4Kγ, altering phosphoinositide levels to boost autophagic flux.

mTOR-Dependent Inhibitors: Gating the Initiation of Autophagy

The mTORC1 complex is a central cellular sensor that, under nutrient-rich conditions, actively suppresses autophagy. It achieves this by directly phosphorylating and inactivating the ULK1 complex (containing ULK1, Atg13, and FIP200), which is the most upstream kinase complex in the autophagy initiation pathway. mTOR inhibitors, such as the ATP-competitive inhibitor Torin-1, directly block the kinase activity of mTORC1. This prevents the inhibitory phosphorylation of the ULK1 complex, leading to its activation and the subsequent nucleation and formation of autophagosomes. This mechanism effectively opens the gate for autophagy initiation but does not directly enhance the downstream steps of autophagosome maturation and degradation.

Caption: mTOR inhibitors block mTORC1, de-repressing the ULK1 complex to initiate autophagy.

Quantitative Data Comparison

The following tables summarize the differential effects of NCT-504 and the mTOR inhibitor Torin-1 on key cellular processes related to autophagy. Data is derived from studies in Mouse Embryonic Fibroblasts (MEFs) and other cell lines.

Table 1: Effect on Phosphoinositide (PI) Levels (Data from MEFs treated for 12 hours)

Phosphoinositide	NCT-504 (10 µM)	mTOR Inhibitor (Torin-1)	Mechanism of Change
PI(3,5)P2	~2.5-fold Increase	No Direct Effect	Inhibition of PIP4Kγ alters PI metabolism.
PI3P	~1.8-fold Increase	No Direct Effect	Inhibition of PIP4Kγ alters PI metabolism.
PI5P	~1.6-fold Increase	No Direct Effect	Substrate of PIP4Kγ accumulates upon inhibition.
PI(4,5)P2	No Significant Change	No Direct Effect	Product of PIP4Kγ is maintained by other pathways.

Table 2: Comparative Effects on Autophagy Induction and Flux

Parameter	NCT-504	Torin-1	Key Distinction
Target	PIP4Kγ	mTORC1	Upstream vs. Central Regulator
LC3-II Accumulation	Moderate Increase	Strong Increase	Reflects autophagosome formation.
Autophagic Flux	Strongly Increased	Increased	NCT-504 enhances both formation and clearance.
Autolysosome Formation	Robust Increase	Moderate Increase	NCT-504 promotes maturation step.
Cell Viability	No significant effect at effective concentrations	Can induce cell cycle arrest/death depending on context	mTOR is a central regulator of cell growth.

Experimental Protocols

Reproducible and rigorous experimental design is paramount. Below are detailed methodologies for key assays used to compare NCT-504 and mTOR inhibitors.

Autophagy Flux Assay via Western Blot

This assay is the gold standard for measuring the rate of autophagic degradation. It measures the accumulation of LC3-II (a marker for autophagosomes) in the presence and absence of a lysosomal inhibitor, which blocks the final degradation step.

Caption: Workflow for assessing autophagic flux using Western blotting.

Methodology:

• Cell Culture: Plate cells (e.g., MEFs or HEK293T) and allow them to adhere overnight.

• Treatment: Treat cells with the compound of interest (NCT-504 or Torin-1) or vehicle (DMSO) in the presence or absence of a lysosomal inhibitor (e.g., 100 nM Bafilomycin A1 or 20 µM Chloroquine) for a specified time (e.g., 2-6 hours).

• Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• Western Blot: Separate equal amounts of protein (20-30 µg) on a 12-15% SDS-PAGE gel. Transfer proteins to a PVDF membrane.

• Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies against LC3B (to detect LC3-I and LC3-II) and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensity for LC3-II and the loading control. Autophagic flux is determined by subtracting the normalized LC3-II level in the absence of the lysosomal inhibitor from the level in its presence. A greater difference indicates higher flux.

Measurement of Phosphoinositide Levels

This protocol allows for the quantification of changes in specific phosphoinositide species following drug treatment.

Methodology:

• Metabolic Labeling: Culture MEFs in inositol-free DMEM and label with myo-[2-3H]-inositol (20 µCi/mL) for 48-72 hours to allow for equilibration with cellular phosphoinositide pools.

• Treatment: Treat the labeled cells with NCT-504 (e.g., 10 µM) or vehicle for the desired duration (e.g., 12 hours).

• Lipid Extraction: Wash cells with PBS and deacylate lipids by sonication in an extraction buffer (e.g., 0.5 M trichloroacetic acid).

• Separation: Separate the resulting water-soluble glycerophosphoinositol heads by high-performance liquid chromatography (HPLC) using a strong anion exchange column (e.g., Partisphere SAX).

• Quantification: Elute the different species with a gradient of ammonium phosphate. Collect fractions and quantify the amount of [3H] in each fraction using a scintillation counter to determine the relative levels of each phosphoinositide.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which serves as an indicator of cell viability.

Methodology:

• Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate overnight.

• Compound Treatment: Treat cells with a range of concentrations of NCT-504 or an mTOR inhibitor for the desired time period (e.g., 12, 24, or 48 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (final concentration 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to vehicle-treated control cells.

Conclusion

NCT-504 and mTOR-dependent inhibitors represent two distinct and valuable strategies for inducing autophagy.

• mTOR inhibitors are potent inducers of autophagosome formation by acting on the well-defined mTORC1-ULK1 axis. Their broad impact on cellular metabolism makes them powerful tools for research but may present challenges in therapeutic development due to potential off-target effects.

• NCT-504 , by targeting PIP4Kγ, offers a novel mechanism that enhances the entire autophagic flux. Its action via phosphoinositide signaling, particularly the upregulation of PI(3,5)P2, suggests a role in promoting the crucial, and often rate-limiting, step of autophagosome-lysosome fusion. This more targeted approach may offer a wider therapeutic window and presents an exciting new avenue for the development of autophagy-enhancing drugs for diseases like Huntington's, where clearance of toxic protein aggregates is paramount.

The choice between these classes of inhibitors will depend on the specific research question or therapeutic goal. For applications requiring robust initiation of autophagy, mTOR inhibitors are a clear choice. For applications where enhancing the overall clearance capacity of the cell is the objective, NCT-504 and the targeting of PIP4Kγ represent a compelling and mechanistically distinct alternative.

References

• 1. The ULK1 complex mediates MTORC1 signaling to the autophagy initiation machinery via binding and phosphorylating ATG14 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Measuring autophagosome flux - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The ULK1 complex mediates MTORC1 signaling to the autophagy initiation machinery via binding and phosphorylating ATG14 - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of NCT-504 with pan-PIP4K inhibitors

An Objective Head-to-Head Comparison: NCT-504 vs. Pan-PIP4K Inhibitors

In the landscape of kinase drug discovery, the phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks or PIP4Ks) have emerged as critical regulators of cellular signaling, with therapeutic potential in oncology, neurodegenerative diseases, and immunological disorders.[1][2] These enzymes catalyze the conversion of phosphatidylinositol 5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), a key second messenger.[1] The PIP4K family comprises three isoforms: PIP4K2A (α), PIP4K2B (β), and PIP4K2C (γ). While sharing a conserved kinase domain, they exhibit distinct functional roles. This guide provides a head-to-head comparison of NCT-504, a selective PIP4Kγ inhibitor, with pan-PIP4K inhibitors that target all three isoforms.

Mechanism of Action and Selectivity Profile

The primary distinction between NCT-504 and pan-PIP4K inhibitors lies in their selectivity and mechanism of action.

NCT-504 is a selective, allosteric inhibitor of PIP4Kγ.[3] It does not bind to the ATP-binding pocket but to a different site on the enzyme, which confers its high selectivity.[3] In kinase profiling assays against hundreds of kinases, NCT-504 demonstrated exquisite selectivity for PIP4Kγ. In isolated enzyme assays, even at high concentrations (50-100 μM), NCT-504 shows weak to no inhibition of PIP4Kα and PIP4Kβ. This specificity allows for the precise interrogation of PIP4Kγ-specific functions.

Pan-PIP4K inhibitors , by contrast, are designed to inhibit all three isoforms (α, β, and γ). An example is THZ-P1-2 , a covalent inhibitor that targets cysteine residues on a disordered loop present in all three PIP4K isoforms. This covalent mechanism provides potent and sustained inhibition. Other non-covalent pan-inhibitors have also been developed. The broad-spectrum activity of these compounds is useful for studying the combined roles of the PIP4K family or for therapeutic indications where targeting all three isoforms is beneficial.

Caption: Comparison of inhibitor selectivity.

Comparative Inhibitor Data

The following table summarizes the key quantitative differences between NCT-504 and the representative pan-PIP4K inhibitor, THZ-P1-2.

Feature	NCT-504	THZ-P1-2 (Pan-Inhibitor)
Target(s)	Selective for PIP4Kγ	PIP4Kα, PIP4Kβ, PIP4Kγ
Binding Mode	Allosteric, Non-ATP-competitive	Covalent, Targets non-catalytic cysteines
PIP4Kα Inhibition	IC50 between 50-100 μM	Potent, IC50 ~0.2-2.8 µM
PIP4Kβ Inhibition	Not inhibited at 100 μM	Potent, IC50 ~0.2-2.8 µM
PIP4Kγ Inhibition	Kd = 354 nM (Binding Assay)	Potent, IC50 ~0.2-2.8 µM, Kd = 4.8 nM
Kinome Selectivity	Highly selective for PIP4Kγ	Good kinome-wide selectivity

Biological Effects and Therapeutic Applications

The distinct selectivity profiles of NCT-504 and pan-PIP4K inhibitors translate to different biological effects and potential therapeutic uses.

NCT-504: Neurodegeneration and Autophagy

Research has primarily focused on the role of NCT-504 in neurodegenerative diseases, particularly Huntington's disease (HD). The accumulation of mutant huntingtin (mHtt) protein is a key pathological feature of HD.

• Increased Autophagic Flux: Treatment with NCT-504 increases autophagic flux, the cell's process for clearing damaged proteins and organelles. This is a crucial mechanism for cellular housekeeping that is often impaired in neurodegenerative disorders.

• Clearance of Mutant Huntingtin: By enhancing autophagy, NCT-504 promotes the clearance of toxic mHtt protein aggregates in various cell models, including patient-derived fibroblasts and primary neurons. Genetic silencing of PIP4Kγ mirrors these effects, validating it as the relevant target.

This specific effect on autophagy and protein clearance positions PIP4Kγ inhibitors like NCT-504 as promising therapeutic agents for Huntington's disease and potentially other proteinopathies like Alzheimer's and Parkinson's diseases.

Caption: NCT-504 mechanism in Huntington's disease.

Pan-PIP4K Inhibitors: Cancer and Metabolism

Pan-PIP4K inhibitors have shown significant potential in oncology and metabolic regulation.

• Oncology: The PIP4K family has been implicated in cancer cell proliferation and survival. Pan-inhibitor THZ-P1-2 has demonstrated sensitivity in acute myeloid leukemia (AML) and acute lymphoblastic leukemia (ALL) cell lines, consistent with a role for PIP4Ks in leukemogenesis. Genetic studies have also shown that PIP4Kα and PIP4Kβ are essential for tumor development in mice with p53 deletions.

• Metabolic Regulation: Inhibition of PIP4Kα/β has been shown to disrupt cellular energy metabolism, leading to enhanced AMPK activity and reduced intracellular ATP levels. This disruption of energy homeostasis presents a potential vulnerability in cancer cells.

The broader activity of pan-inhibitors makes them suitable for diseases where multiple PIP4K isoforms contribute to pathology, such as certain cancers.

Experimental Protocols

In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This protocol is used to determine the IC50 of an inhibitor against a specific kinase isoform.

Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction. The amount of ADP is directly proportional to kinase activity.

Methodology:

• Kinase Reaction: Recombinant human PIP4Kα, β, or γ enzyme is incubated with its substrate (PI5P), ATP, and varying concentrations of the test inhibitor (e.g., NCT-504 or a pan-inhibitor) in a reaction buffer.

• ADP-Glo™ Reagent: After the kinase reaction (e.g., 60 minutes at room temperature), ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining unconsumed ATP.

• Kinase Detection Reagent: Kinase Detection Reagent is then added to convert the newly produced ADP into ATP.

• Luminescence Detection: This new ATP is used in a luciferase/luciferin reaction to generate a luminescent signal, which is measured using a plate-reading luminometer.

• Data Analysis: The luminescence signal is correlated with ADP concentration. IC50 values are calculated by plotting the percentage of kinase inhibition against the log of the inhibitor concentration and fitting the data to a dose-response curve.

Cellular Autophagy Flux Assay

This protocol measures the effect of an inhibitor on the autophagy pathway in cells.

Principle: Autophagy flux is measured by monitoring the degradation of LC3-II, a protein associated with autophagosome membranes. Inhibition of lysosomal degradation causes LC3-II to accumulate, and the difference in LC3-II levels with and without lysosomal inhibitors represents the autophagic flux.

Methodology:

• Cell Treatment: Culture cells (e.g., patient fibroblasts or neurons) and treat them with either a vehicle control (DMSO) or the test inhibitor (e.g., NCT-504) for a specified time (e.g., 12-24 hours).

• Lysosomal Inhibition: For the last 2-4 hours of the treatment period, add a lysosomal inhibitor (e.g., Bafilomycin A1 or Chloroquine) to one set of wells for each condition. This blocks the degradation of autophagosomes.

• Cell Lysis: Harvest the cells and prepare protein lysates.

• Western Blotting: Separate the protein lysates by SDS-PAGE and transfer to a membrane. Probe the membrane with primary antibodies against LC3 and a loading control (e.g., GAPDH).

• Quantification: Use a secondary antibody and chemiluminescence to visualize the protein bands. Quantify the band intensity for LC3-II and the loading control.

• Data Analysis: Calculate the autophagic flux by subtracting the normalized LC3-II levels in the absence of the lysosomal inhibitor from the levels in its presence. Compare the flux in inhibitor-treated cells to that in control-treated cells. An increase indicates stimulation of the autophagy pathway.

Caption: Workflow for a cellular autophagy flux assay.

Conclusion

NCT-504 and pan-PIP4K inhibitors represent two distinct strategies for targeting the PIP4K family.

• NCT-504 offers high selectivity for the PIP4Kγ isoform, making it an invaluable tool for dissecting the specific roles of this kinase. Its demonstrated ability to enhance autophagy and clear pathogenic proteins positions it as a promising therapeutic candidate for neurodegenerative diseases like Huntington's.

• Pan-PIP4K inhibitors provide broad-spectrum inhibition of all three family members. This approach is advantageous for therapeutic areas such as oncology, where multiple isoforms may contribute to disease progression, or for studying the collective functions of the entire PIP4K family.

The choice between a selective inhibitor like NCT-504 and a pan-inhibitor is dictated by the biological question and the therapeutic goal. For researchers investigating the unique functions of PIP4Kγ or developing treatments for diseases specifically linked to this isoform, NCT-504 is the superior choice. For those targeting pathologies driven by the combined action of PIP4K isoforms, a pan-inhibitor would be more appropriate.

References

• 1. PI5P4K inhibitors: promising opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Small Molecules Targeting Protein Aggregation in Huntington's Disease: NCT-504 and Beyond

For Researchers, Scientists, and Drug Development Professionals

Huntington's Disease (HD) is a devastating neurodegenerative disorder characterized by the aggregation of mutant huntingtin (mHtt) protein. The pursuit of effective therapies has led to the exploration of various small molecules aimed at mitigating this protein aggregation. This guide provides an objective comparison of NCT-504, a selective inhibitor of PIP4Kγ, with other notable small molecules targeting different facets of mHtt pathology, supported by available experimental data.

Executive Summary

Small molecule therapeutics for Huntington's Disease are being developed with diverse mechanisms of action. This guide categorizes and compares key examples:

• Autophagy Induction: NCT-504 enhances the cellular cleanup process to clear mHtt.

• Direct Aggregation Inhibition: C2-8 directly interferes with the clumping of polyglutamine tracts.

• Transcription Inhibition: SPI-24 and SPI-77 selectively reduce the production of the mHtt gene.

• RNA Splicing Modulation: Branaplam (formerly LMI070) and PTC518 alter the processing of the huntingtin messenger RNA to reduce protein production.

Each of these approaches has shown promise in preclinical or clinical settings, with varying degrees of efficacy and distinct mechanistic profiles. The following sections provide a detailed comparison of their performance based on available data, outline the experimental methods used to generate this data, and visualize their mechanisms of action.

Data Presentation: A Comparative Analysis

The following tables summarize the quantitative data for NCT-504 and other small molecules, highlighting their efficacy in reducing mHtt levels and aggregation. It is important to note that these data are derived from different studies and experimental systems, and direct head-to-head comparisons should be made with caution.

Table 1: In Vitro Efficacy of Small Molecules in Reducing Mutant Huntingtin

Molecule	Target/Mechanism	Cell Model	Concentration	Reduction in mHtt Protein/Aggregates	Reference
NCT-504	PIP4Kγ Inhibition (Autophagy Induction)	PC12 cells with GFP-Htt(exon1)-Q103	23 µM	Significant reduction in cellular accumulation	[1]
HD Patient Fibroblasts (Q68/Q45)	5 µM	Significant reduction in full-length mHtt	[2]
Atg7+/+ MEF with GFP-Htt(exon1)-Q74	Not specified	Lowered levels of aggregates	[3]
Branaplam	RNA Splicing Modulation	HD Patient Fibroblasts & iPSC-derived neurons	IC50 < 10 nM	Dose-dependent reduction in total and mutant HTT	[3]
SPI-24	Spt5-Pol II Inhibition (Transcription)	Cells from HD mouse model	Low µM to nM range	Significant reduction in mutant Htt production	[4]
SPI-77	Spt5-Pol II Inhibition (Transcription)	Cells from HD mouse model	Low µM to nM range	Significant reduction in mutant Htt production

Table 2: In Vivo Efficacy of Small Molecules in Animal Models of Huntington's Disease

Molecule	Animal Model	Dose & Administration	Key Findings	Reference
C2-8	R6/2 Mouse	200 mg/kg	Improved motor performance, reduced neuronal atrophy, smaller aggregate size
SPI-24	BACHD Mouse	Oral administration	Improved balance, reduced hyperactivity and anxiety-like behavior
SPI-77	BACHD Mouse	Direct striatal infusion	Significantly reduced mut/wt Htt mRNA ratio
Branaplam	BacHD Mouse	24 mg/kg (16 doses)	Comparable mHtt protein lowering in striatum and cortex

Table 3: Clinical Trial Data for RNA Splicing Modulators

Molecule	Clinical Trial	Dose	Reduction in Huntingtin Protein (in blood)	Reference
PTC518	PIVOT-HD (Phase 2)	5 mg	23% reduction at 12 months
10 mg	36-39% reduction at 12 months
Branaplam	VIBRANT-HD (Phase 2b - terminated)	Not specified	Lowered mutant huntingtin protein in spinal fluid

Experimental Protocols

This section provides an overview of the key experimental methodologies cited in the data presentation.

Mutant Huntingtin Quantification by Western Blot

Objective: To quantify the levels of soluble mutant huntingtin protein in cell lysates or tissue homogenates.

Methodology:

• Protein Extraction: Cells or tissues are lysed in a buffer containing detergents (e.g., RIPA buffer) and protease inhibitors to extract total protein.

• Protein Quantification: The total protein concentration of each sample is determined using a colorimetric assay such as the bicinchoninic acid (BCA) assay.

• SDS-PAGE: Equal amounts of total protein from each sample are denatured and separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a nitrocellulose or PVDF membrane.

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with a primary antibody specific for the mutant huntingtin protein (e.g., anti-polyQ antibodies like 1C2 or specific anti-Htt antibodies).

• Detection: The membrane is washed and incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase). A chemiluminescent substrate is added, and the light emitted is captured on film or with a digital imager.

• Quantification: The intensity of the bands corresponding to mutant huntingtin is quantified using densitometry software and normalized to a loading control protein (e.g., GAPDH or β-actin) to ensure equal protein loading.

Filter Retardation Assay for Huntingtin Aggregates

Objective: To detect and quantify insoluble mutant huntingtin aggregates.

Methodology:

• Lysate Preparation: Cell or tissue lysates are prepared in a buffer containing SDS to solubilize monomeric proteins.

• Filtration: The lysates are filtered through a cellulose acetate membrane with a specific pore size (e.g., 0.2 µm) using a dot-blot apparatus. Insoluble aggregates are retained on the membrane, while soluble proteins pass through.

• Washing: The membrane is washed to remove any remaining soluble proteins.

• Immunodetection: The aggregates trapped on the membrane are detected by immunoblotting using an anti-huntingtin or anti-polyQ antibody, followed by a secondary antibody and a detection substrate.

• Quantification: The intensity of the dots on the membrane is quantified to determine the relative amount of aggregated protein in each sample.

PIP4Kγ Kinase Inhibition Assay

Objective: To measure the inhibitory activity of compounds like NCT-504 against the PIP4Kγ enzyme.

Methodology:

• Enzyme and Substrate Preparation: Recombinant PIP4Kγ enzyme and its substrate, phosphatidylinositol-5-phosphate (PI5P), are prepared in a suitable kinase buffer.

• Inhibitor Incubation: The enzyme is pre-incubated with varying concentrations of the test compound (e.g., NCT-504).

• Kinase Reaction: The kinase reaction is initiated by the addition of ATP (often radiolabeled with ³²P or in a system that measures ADP production). The reaction mixture is incubated to allow for the phosphorylation of PI5P to PI(4,5)P₂.

• Detection of Activity:

  • Radiolabeled Assay: The reaction is stopped, and the lipids are extracted and separated by thin-layer chromatography. The amount of radiolabeled PI(4,5)P₂ is quantified to determine enzyme activity.

  • Luminescence-based Assay (e.g., ADP-Glo™): After the kinase reaction, a reagent is added to deplete the remaining ATP. A second reagent is then added to convert the ADP produced into a luminescent signal, which is proportional to the kinase activity.

• IC50 Determination: The percentage of inhibition at each compound concentration is calculated, and the data is fitted to a dose-response curve to determine the half-maximal inhibitory concentration (IC50).

Luciferase Reporter Assay for Huntingtin Gene Expression

Objective: To assess the effect of compounds on the transcription of the huntingtin gene.

Methodology:

• Construct Preparation: A reporter plasmid is constructed where the promoter of the huntingtin gene (or a specific regulatory element) is placed upstream of a luciferase reporter gene.

• Cell Transfection: The reporter plasmid is transfected into a suitable cell line.

• Compound Treatment: The transfected cells are treated with the test compound (e.g., SPI-24, SPI-77) at various concentrations.

• Cell Lysis: After a defined incubation period, the cells are lysed to release the luciferase enzyme.

• Luminescence Measurement: The cell lysate is mixed with a luciferase substrate (luciferin) and ATP. The resulting light emission is measured using a luminometer.

• Data Analysis: The luciferase activity is normalized to a co-transfected control reporter (e.g., Renilla luciferase) or to total protein concentration to account for variations in transfection efficiency and cell number. A decrease in luciferase activity indicates inhibition of gene expression.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the mechanisms of action of the discussed small molecules and a typical experimental workflow.

Caption: Mechanisms of action for different classes of small molecules targeting mHtt.

Caption: A generalized workflow for screening small molecules in vitro.

Conclusion

The landscape of small molecule therapeutics for Huntington's Disease is rapidly evolving, with multiple promising strategies under investigation. NCT-504 represents a novel approach by targeting the cellular autophagy pathway to enhance the clearance of mutant huntingtin. In comparison, other small molecules are being developed to directly inhibit aggregation, suppress gene transcription, or modulate RNA splicing.

While the clinical development of some molecules like branaplam has faced setbacks, the knowledge gained from these trials is invaluable. The ongoing clinical evaluation of PTC518 and the promising preclinical data for compounds like NCT-504, C2-8, and the SPIs provide continued hope for the development of an effective oral therapy for Huntington's Disease. This guide serves as a comparative resource to aid researchers and drug developers in navigating this complex and dynamic field. Further head-to-head studies will be crucial to definitively establish the relative efficacy and safety of these different therapeutic approaches.

References

• 1. Development of a high-throughput screening assay to identify inhibitors of the lipid kinase PIP5K1C - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. An alternative splicing modulator decreases mutant HTT and improves the molecular fingerprint in Huntington’s disease patient neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Benchmarking the selectivity profile of NCT-504 against other kinases

In the landscape of kinase inhibitor development, achieving high selectivity remains a paramount challenge to ensure therapeutic efficacy while minimizing off-target effects. This guide provides a comprehensive benchmark of the selectivity profile of NCT-504, a potent and selective inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase gamma (PIP4Kγ), against other well-characterized kinase inhibitors. Through quantitative data, detailed experimental protocols, and pathway visualizations, we aim to offer researchers, scientists, and drug development professionals a clear perspective on the unique properties of NCT-504.

Executive Summary of Kinase Selectivity

NCT-504 distinguishes itself with an exceptionally narrow range of activity, a desirable characteristic for a chemical probe or therapeutic candidate. When screened against a comprehensive panel of 442 human kinases, NCT-504 demonstrated significant inhibition of only its primary target, PIP4Kγ.[1][2] This contrasts sharply with many multi-targeted kinase inhibitors currently in clinical use, which often engage a broader spectrum of kinases. This high degree of selectivity suggests a lower potential for off-target toxicities.

To contextualize the selectivity of NCT-504, we present a comparative analysis with two other kinase inhibitors: BAY 1217389, a highly selective inhibitor of Monopolar Spindle 1 (Mps1), and Sunitinib, a multi-targeted inhibitor widely used in oncology.

Comparative Selectivity Profiles

The following table summarizes the selectivity data for NCT-504, BAY 1217389, and Sunitinib. The data for NCT-504 was primarily generated using the KINOMEscan™ platform, which quantifies inhibitor binding to a large panel of kinases.

Inhibitor	Primary Target(s)	Potency (IC50/Kd)	Selectivity Profile Highlights
NCT-504	PIP4Kγ	15.8 µM (IC50, enzymatic assay)[2][3]354 nM (Kd, binding assay)[1]	In a panel of 442 kinases, only PIP4Kγ was inhibited by >65% at 10 µM. Weakly inhibits PIP4Kα and does not inhibit PIP4Kβ at concentrations up to 50-100 µM.
BAY 1217389	Mps1 (TTK)	<10 nM (IC50)	Highly selective for Mps1. Off-target activities noted at higher concentrations include PDGFRβ (<10 nM), Kit (10-100 nM), and a panel of other kinases including CLKs, JNKs, and p38β at concentrations between 100-1,000 nM.
Sunitinib	VEGFRs, PDGFRs, KIT	pKd values ranging from 9.0 to 10.1 for primary targets.	A multi-targeted inhibitor with known activity against a broad range of receptor tyrosine kinases including VEGFRs, PDGFRs, KIT, FLT3, RET, and CSF1R.

Experimental Protocols

The robust characterization of NCT-504's selectivity was achieved through the KINOMEscan™ competitive binding assay.

KINOMEscan™ Assay Protocol

The KINOMEscan™ platform from Eurofins Discovery is a high-throughput, affinity-based assay that quantitatively measures the interaction between a test compound and a large panel of kinases. The methodology is as follows:

• Assay Principle: The assay is based on a competitive binding format. Kinases are tagged with a DNA label and are incubated with the test compound (NCT-504) and an immobilized, active-site directed ligand.

• Competition: If the test compound binds to the kinase's active site, it will compete with the immobilized ligand, reducing the amount of kinase captured on the solid support.

• Quantification: The amount of kinase bound to the solid support is measured using quantitative PCR (qPCR) of the DNA tag. A lower amount of bound kinase in the presence of the test compound indicates a stronger interaction.

• Data Analysis: Results are typically reported as percent of control (%Ctrl), where a lower percentage indicates greater inhibition. For more detailed characterization, dissociation constants (Kd) are determined by running the assay with a range of compound concentrations.

Signaling Pathways and Experimental Workflow

To visualize the biological context of NCT-504's activity and the workflow for its characterization, the following diagrams are provided.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. PIP4kγ is a substrate for mTORC1 that maintains basal mTORC1 signaling during starvation - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of NCT-504: A Guide for Laboratory Professionals

Essential guidelines for the safe handling and disposal of the research chemical NCT-504 are critical for ensuring laboratory safety and environmental compliance. This document provides a comprehensive overview of the known characteristics of NCT-504 and outlines a procedural framework for its proper disposal in the absence of a specific Safety Data Sheet (SDS).

NCT-504: Summary of Known Properties

To facilitate safe handling and preliminary waste characterization, the following table summarizes the known physical and chemical properties of NCT-504. This information should be used in conjunction with your institution's chemical hygiene plan and in consultation with your environmental health and safety (EHS) department.

Property	Value	Source
Molecular Formula	C₁₅H₁₂N₆O₂S₃	MedChemExpress
Appearance	Solid	MedChemExpress
Purity	>98% (HPLC)	ProbeChem
Storage (Solid)	-20°C for 12 months, 4°C for 6 months	ProbeChem
Storage (In Solvent)	-80°C for 6 months, -20°C for 6 months	ProbeChem

Procedural Guidance for the Disposal of NCT-504

The following step-by-step protocol is based on established guidelines for the disposal of laboratory chemical waste. It is crucial to supplement these procedures with a thorough review of your institution's specific policies and to consult with a certified hazardous waste disposal vendor.

Experimental Protocol: Chemical Waste Disposal

• Personal Protective Equipment (PPE): Before handling NCT-504 waste, ensure appropriate PPE is worn, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.

• Waste Segregation:

  • Do not mix NCT-504 waste with other chemical waste streams unless explicitly approved by your EHS department.

  • Segregate solid waste (e.g., contaminated consumables) from liquid waste (e.g., unused solutions).

• Waste Container Selection and Labeling:

  • Use a designated, compatible, and leak-proof container for collecting NCT-504 waste.

  • The container must be in good condition, free from cracks or rust.

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "NCT-504".

  • Include the date when waste was first added to the container.

• Accumulation and Storage:

  • Store the waste container in a designated satellite accumulation area within the laboratory.

  • Ensure the container is kept closed at all times, except when adding waste.

  • Maintain secondary containment for liquid waste to prevent spills.

• Disposal of Empty Containers:

  • Empty containers that held NCT-504 should be triple-rinsed with a suitable solvent.

  • The rinsate must be collected and disposed of as hazardous waste.[1][2]

  • After triple-rinsing, the container can typically be disposed of as regular laboratory glass or plastic waste, with the label defaced.[2] Consult your institutional policy for confirmation.

• Arranging for Pickup and Disposal:

  • Contact your institution's EHS department or designated waste management provider to schedule a pickup for the NCT-504 waste.

  • Provide them with accurate information about the waste stream.

• Documentation:

  • Maintain a log of the accumulated NCT-504 waste, including quantities and dates.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps and decision points involved in the proper disposal of NCT-504 and other laboratory chemical waste.

NCT-504 Waste Disposal Workflow

By adhering to these general yet crucial procedures, laboratory professionals can ensure the safe and compliant disposal of NCT-504, thereby protecting themselves, their colleagues, and the environment. Always prioritize safety and consult with your institution's EHS professionals for guidance specific to your location and facilities.

References

• 1. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 2. campussafety.lehigh.edu [campussafety.lehigh.edu]

Essential Safety and Handling Protocols for NCT-504

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal of NCT-504, a selective allosteric inhibitor of PIP4Kγ. Adherence to these guidelines is essential to ensure a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against potential exposure to NCT-504. The following table summarizes the required PPE for handling this compound.

Body Part	Required PPE	Specifications
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Ensure gloves are regularly inspected for tears or punctures before use.
Eyes	Safety glasses with side shields or goggles	Must be worn at all times in the laboratory, especially when handling the solid compound or solutions.
Body	Laboratory coat	A standard laboratory coat should be worn to protect against splashes and spills.
Respiratory	Use in a well-ventilated area	A certified fume hood should be utilized when handling the powdered form of NCT-504 to avoid inhalation.

Operational and Disposal Plans

Handling and Storage:

NCT-504 should be handled with care to avoid direct contact and inhalation. Follow these procedural steps for safe handling:

• Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work area within a certified chemical fume hood.

• Weighing: When weighing the solid compound, use an analytical balance within the fume hood to minimize the risk of airborne dust.

• Dissolving: If preparing a solution, add the solvent to the NCT-504 powder slowly to prevent splashing.

• Storage: Store NCT-504 in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials.

Spill Management:

In the event of a spill, immediate action is required to contain and clean the affected area:

• Evacuate: Alert personnel in the immediate vicinity and evacuate the area if necessary.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: For small spills, use an absorbent material (e.g., spill pillows, absorbent pads) to contain the substance.

• Clean: Carefully collect the absorbed material and any contaminated surfaces using appropriate tools. Place all waste into a sealed, labeled container.

• Decontaminate: Clean the spill area with a suitable decontamination solution.

Disposal Plan:

All waste contaminated with NCT-504, including empty containers, used PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of NCT-504 down the drain or in regular trash.

Experimental Workflow

The following diagram outlines a standard workflow for handling NCT-504 in a laboratory setting, from initial preparation to final disposal.

Caption: Workflow for Safe Handling of NCT-504.